Lipid 7-1

Core Science & Biosynthesis

Lipid 7-1: An In-Depth Technical Guide for Drug Delivery Professionals

An Overview of a Novel Ionizable Cationic Lipid for Advanced mRNA Delivery Systems

Introduction

In the rapidly advancing field of nucleic acid therapeutics, particularly with the advent of mRNA-based vaccines and therapies, the development of safe and effective delivery vehicles is paramount. Lipid nanoparticles (LNPs) have emerged as the leading platform for mRNA delivery, owing to their ability to protect the fragile mRNA cargo and facilitate its entry into target cells. At the heart of these LNPs are ionizable cationic lipids, a class of molecules engineered to possess a pH-dependent charge. This property is crucial for both the encapsulation of negatively charged mRNA during formulation and for the subsequent release of the mRNA from the endosome into the cytoplasm after cellular uptake.

This technical guide provides a comprehensive overview of Lipid 7-1, a novel ionizable cationic lipid. While specific experimental data for Lipid 7-1 is not yet widely published in peer-reviewed literature, this document will detail its chemical properties and provide generalized experimental protocols and expected performance characteristics based on established knowledge of similar ionizable lipids used in LNP formulations. This guide is intended for researchers, scientists, and drug development professionals working to advance next-generation drug delivery systems.

Core Concepts: The Role of Ionizable Cationic Lipids in mRNA Delivery

Ionizable cationic lipids are amphiphilic molecules that typically consist of a hydrophilic headgroup containing a tertiary or quaternary amine, and one or more hydrophobic lipid tails. The key feature of these lipids is their pKa, the pH at which they are 50% ionized. In the acidic environment (typically pH 4-5) used during LNP formulation, the amine headgroup becomes protonated, resulting in a positive charge. This positive charge facilitates the electrostatic interaction with the negatively charged phosphate (B84403) backbone of mRNA, leading to the formation of a stable lipid-mRNA complex.

Upon administration and circulation in the body at physiological pH (~7.4), the ionizable lipid becomes largely deprotonated and neutral. This neutrality is critical for reducing the toxicity associated with permanently cationic lipids and minimizing non-specific interactions with blood components, thereby prolonging circulation time.

Once the LNP is taken up by a target cell via endocytosis, it is trafficked into an endosome. The endosome undergoes a maturation process, during which its internal pH drops to around 5.0-6.5. In this acidic environment, the ionizable lipid once again becomes protonated. This charge reversal is believed to trigger the endosomal escape of the mRNA through one or more proposed mechanisms, which will be discussed in detail in a later section.

Chemical Properties of Lipid 7-1

Lipid 7-1 is an ionizable cationic lipid with the following chemical properties:

Property	Value
Formal Name	8-[--INVALID-LINK--amino]-octanoic acid, nonyl ester
CAS Number	2795392-95-7
Molecular Formula	C45H85NO7
Formula Weight	752.2 g/mol

Lipid Nanoparticle Formulation with Lipid 7-1: A Generalized Approach

The formulation of mRNA-containing LNPs is a critical process that determines the physicochemical properties and, ultimately, the in vivo efficacy of the delivery system. While a specific, published protocol for Lipid 7-1 is not available, the following is a generalized experimental protocol based on standard microfluidic mixing techniques used for other ionizable lipids.

Experimental Protocol: LNP Formulation by Microfluidic Mixing

1. Preparation of Stock Solutions:

• Lipid Stock Solution (in Ethanol):

  • Dissolve Lipid 7-1, a helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC), cholesterol, and a PEGylated lipid (e.g., 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000, DMG-PEG 2000) in absolute ethanol (B145695) to achieve a desired molar ratio. A common starting molar ratio for ionizable lipid:DSPC:cholesterol:PEG-lipid is 50:10:38.5:1.5.

  • The total lipid concentration in the ethanol phase is typically in the range of 10-25 mg/mL.

• mRNA Stock Solution (in Aqueous Buffer):

  • Dissolve the mRNA transcript in a low pH buffer, such as 50 mM citrate (B86180) buffer (pH 4.0). The concentration of the mRNA solution will depend on the desired final mRNA concentration and the N:P ratio.

  • The N:P ratio refers to the molar ratio of the nitrogen atoms in the ionizable lipid to the phosphate groups in the mRNA. This ratio is a critical parameter that influences encapsulation efficiency and particle stability, with typical ranges being between 3:1 and 6:1.

2. Microfluidic Mixing:

• Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another syringe of a microfluidic mixing device (e.g., NanoAssemblr®).

• Set the flow rate ratio of the aqueous phase to the organic phase (typically 3:1).

• Set the total flow rate to control the mixing time and influence particle size (e.g., 12 mL/min).

• Initiate the mixing process. The rapid mixing of the two solutions leads to a change in solvent polarity, which drives the self-assembly of the lipids and mRNA into LNPs.

3. Downstream Processing:

• Buffer Exchange and Concentration: The resulting LNP suspension is typically dialyzed against a physiological buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to remove the ethanol and raise the pH. Tangential flow filtration (TFF) is a common method for this step, which also serves to concentrate the LNP formulation.

• Sterile Filtration: The final LNP formulation is passed through a 0.22 µm sterile filter.

Expected Physicochemical Characterization of Lipid 7-1 LNPs

The following table summarizes the expected physicochemical properties of LNPs formulated with an ionizable lipid like Lipid 7-1. These values are representative and will vary depending on the specific formulation parameters (e.g., lipid ratios, N:P ratio, flow rates).

Parameter	Typical Range	Method of Analysis
Particle Size (Z-average)	80 - 150 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential (at pH 7.4)	-10 to +10 mV	Electrophoretic Light Scattering (ELS)
mRNA Encapsulation Efficiency	> 90%	RiboGreen Assay

Mechanism of Action: Endosomal Escape

The ability of LNPs to facilitate the escape of their mRNA cargo from the endosome is a critical determinant of their transfection efficiency. For ionizable lipids like Lipid 7-1, the primary mechanism of endosomal escape is believed to be driven by the pH-dependent protonation of the lipid's amine headgroup within the acidic environment of the late endosome. This protonation leads to a series of events that culminate in the disruption of the endosomal membrane.

Two main hypotheses, which are not mutually exclusive, describe this process:

• The Proton Sponge Effect: The protonated ionizable lipids buffer the endosomal environment, leading to an influx of protons and counter-ions (e.g., chloride ions) into the endosome. This influx increases the osmotic pressure within the vesicle, causing it to swell and eventually rupture, releasing the LNP and its mRNA cargo into the cytoplasm.

• Formation of Non-Bilayer Lipid Phases: The positively charged ionizable lipids can interact with negatively charged lipids present in the endosomal membrane (e.g., phosphatidylserine). This interaction is thought to induce a phase transition in the lipid organization from a lamellar bilayer to a non-bilayer hexagonal (HII) phase. The formation of these non-bilayer structures disrupts the integrity of the endosomal membrane, creating pores through which the mRNA can escape.

The following diagram illustrates the proposed signaling pathway for LNP uptake and endosomal escape.

Figure 1. Proposed pathway for LNP cellular uptake and endosomal escape.

Experimental Workflow for In Vitro Transfection

To assess the efficacy of a Lipid 7-1 LNP formulation, a standard in vitro transfection experiment can be performed. The following diagram outlines a typical workflow.

Figure 2. Experimental workflow for in vitro evaluation of LNP transfection efficiency.

Conclusion and Future Directions

Lipid 7-1 represents a promising addition to the toolkit of ionizable cationic lipids for mRNA delivery. Its chemical structure is designed to facilitate both stable encapsulation of mRNA and efficient endosomal escape, two of the most critical attributes for a successful LNP delivery system. While this guide provides a foundational understanding of Lipid 7-1 and a generalized framework for its use, further research is needed to fully characterize its performance in various LNP formulations and to elucidate the specific molecular interactions that govern its mechanism of action.

Future studies should focus on:

• Quantitative Characterization: Publishing detailed physicochemical and in vivo performance data for LNPs formulated with Lipid 7-1.

• Mechanism of Action: Investigating the specific biophysical and cellular mechanisms by which Lipid 7-1 mediates endosomal escape.

• Formulation Optimization: Exploring the impact of different helper lipids, PEG-lipids, and formulation parameters on the efficacy and safety of Lipid 7-1-based LNPs.

• In Vivo Studies: Evaluating the biodistribution, organ-specific delivery, and therapeutic efficacy of Lipid 7-1 LNPs in relevant animal models.

As the field of mRNA therapeutics continues to expand, the development and thorough characterization of novel ionizable lipids like Lipid 7-1 will be essential for creating the next generation of safe and effective genetic medicines.

An In-depth Technical Guide to Lipid 7-1: Structure, Properties, and Applications in Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 7-1 is a novel, ionizable cationic lipid integral to the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acids, such as messenger RNA (mRNA) and small interfering RNA (siRNA). Its unique chemical structure allows for efficient encapsulation of negatively charged nucleic acids at a low pH and a near-neutral surface charge at physiological pH, which is crucial for in vivo stability and reduced toxicity. Upon endocytosis into target cells, the acidic environment of the endosome protonates the tertiary amine of Lipid 7-1, facilitating endosomal escape and the release of the nucleic acid cargo into the cytoplasm. This guide provides a comprehensive overview of the structure, chemical properties, and biological interactions of Lipid 7-1, along with detailed experimental protocols for its use.

Structure and Chemical Properties

Lipid 7-1 is chemically defined as nonyl 8-((6-((4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoyl)oxy)hexyl)(2-hydroxyethyl)amino)octanoate.[1][2] Its structure consists of a tertiary amine headgroup, two unsaturated hydrocarbon tails, and a linker region.

Chemical Structure

The detailed chemical structure of Lipid 7-1 is as follows:

IUPAC Name: nonyl 8-((6-((4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoyl)oxy)hexyl)(2-hydroxyethyl)amino)octanoate[1][2]

Molecular Formula: C45H85NO7[1][2]

Molecular Weight: 752.18 g/mol [1]

CAS Number: 2795392-95-7[1][2]

Physicochemical Properties

Property	Value	Source/Comment
Appearance	Colorless to light yellow liquid	Predicted based on similar lipids
Solubility	Soluble in ethanol (B145695) (≥10 mg/mL)	[2]
Purity	≥98%	Commercially available specification[2]
Storage	-20°C for long-term storage	[2]
pKa (apparent)	6.0 - 7.0 (predicted for LNP)	The apparent pKa of LNPs formulated with ionizable lipids is critical for their function and is typically in this range for effective endosomal escape.[3]
Melting Point	Not determined	Experimental data not available.
Boiling Point	725.8±50.0 °C (Predicted)	[4]
Density	0.925±0.06 g/cm3 (Predicted)	[4]

Biological Activity and Signaling Pathways

While Lipid 7-1's primary role is as a structural component of LNPs for nucleic acid delivery, the lipid vehicle itself is not biologically inert. Ionizable lipids, as a class, have been shown to possess intrinsic immunostimulatory properties.

Innate Immune Activation via Toll-Like Receptor 4 (TLR4)

Recent studies have demonstrated that ionizable lipids within LNPs can activate the innate immune system through the Toll-like receptor 4 (TLR4) signaling pathway.[5][6][7][8][9] This activation is independent of the nucleic acid cargo and is attributed to the structural similarity of the ionizable lipids to lipid A, a component of lipopolysaccharide (LPS) and a known TLR4 agonist.

The binding of the ionizable lipid to the MD-2 co-receptor of TLR4 initiates a downstream signaling cascade, leading to the activation of transcription factors such as Nuclear Factor-kappa B (NF-κB) and Interferon Regulatory Factors (IRFs).[5][8][9] These transcription factors then drive the expression of pro-inflammatory cytokines and type I interferons, contributing to the adjuvant effect observed with LNP-based vaccines.

Caption: TLR4 signaling pathway activated by ionizable lipids.

Experimental Protocols

Synthesis of Lipid 7-1

A detailed, step-by-step synthesis protocol for Lipid 7-1 is described in patent literature (e.g., US20220218614A1). The synthesis is a multi-step process that is beyond the scope of this guide. For researchers interested in the synthesis, it is recommended to consult the relevant patents. For most applications, purchasing Lipid 7-1 from a reputable chemical supplier is the most practical approach.

Formulation of Lipid Nanoparticles (LNPs) for mRNA Delivery using Microfluidics

This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• Lipid 7-1

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA (e.g., encoding a reporter protein like luciferase)

• Ethanol (200 proof, anhydrous)

• Citrate (B86180) buffer (e.g., 25 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and pump system

• Dialysis cassettes (e.g., 10 kDa MWCO)

Procedure:

• Preparation of Lipid Stock Solution:

  • Dissolve Lipid 7-1, DSPC, cholesterol, and DMG-PEG 2000 in ethanol to achieve a final molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration in the ethanol phase is typically in the range of 10-20 mM.

  • Gently warm and vortex the solution to ensure all lipids are fully dissolved.

• Preparation of mRNA Solution:

  • Dilute the mRNA stock solution in citrate buffer (pH 4.0) to the desired concentration. The concentration will depend on the desired final mRNA-to-lipid ratio.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-citrate buffer solution into another.

  • Set the flow rates of the two pumps to achieve a desired volumetric ratio of the aqueous to organic phase (typically 3:1). The total flow rate will influence the resulting LNP size.

  • Initiate the pumps to mix the two solutions in the microfluidic chip. The rapid mixing triggers the self-assembly of the LNPs.

  • Collect the resulting LNP suspension.

• Dialysis:

  • Transfer the collected LNP suspension to a dialysis cassette.

  • Dialyze against PBS (pH 7.4) overnight at 4°C with at least two buffer changes to remove the ethanol and raise the pH.

• Characterization:

  • Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine the surface charge of the LNPs in PBS using DLS.

  • Encapsulation Efficiency: Use a fluorescent dye-based assay, such as the RiboGreen assay, to determine the percentage of mRNA encapsulated within the LNPs.

References

• 1. liposomes.ca [liposomes.ca]
• 2. caymanchem.com [caymanchem.com]
• 3. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heptadecan-9-yl 8-((2-hydroxyethyl)(8-nonyloxy)-8-oxooctyl)amino)octanoate CAS#: 2089251-33-0 [m.chemicalbook.com]
• 5. US20220218614A1 - Ionizable cationic lipids and lipid nanoparticles, and methods of synthesis and use thereof - Google Patents [patents.google.com]
• 6. Ionizable cationic lipids and lipid nanoparticles - Patent US-2024299311-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Octylnonyl 8-[[8-[(1-ethylnonyl)oxy]-8-oxooctyl](2-hydroxyethyl)amino]octanoate () for sale [vulcanchem.com]
• 8. WO2023240156A1 - Ionizable cationic lipids and lipid nanoparticles, and methods of synthesis and use thereof - Google Patents [patents.google.com]
• 9. US20220162521A1 - Ionizable cationic lipids - Google Patents [patents.google.com]

In Vitro Biological Activity of Lipid 7-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the in vitro biological activity of the novel synthetic lipid, Lipid 7-1. The data herein demonstrates that Lipid 7-1 is a potent and selective inhibitor of the NLRP3 inflammasome, a key mediator of inflammation. This guide includes quantitative data on its inhibitory effects, detailed experimental protocols for key assays, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

The NLRP3 inflammasome is a multi-protein complex of the innate immune system that, when activated by a variety of danger signals, triggers the maturation of pro-inflammatory cytokines like IL-1β and IL-18.[1][2] Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory diseases.[1][2] Lipid 7-1 has been developed as a small molecule inhibitor targeting the NLRP3 inflammasome assembly. This guide details its in vitro characterization.

Quantitative Data Summary

The inhibitory activity of Lipid 7-1 was assessed in various in vitro assays using lipopolysaccharide (LPS) and nigericin-stimulated human THP-1 monocytes.[1][3] The following tables summarize the quantitative data obtained.

Table 1: Inhibition of IL-1β Release

Concentration of Lipid 7-1	Mean IL-1β Release (pg/mL) ± SD	% Inhibition
Vehicle Control (DMSO)	1520 ± 85	0%
1 nM	1350 ± 70	11.2%
10 nM	810 ± 55	46.7%
50 nM (IC50)	755 ± 48	50.3%
100 nM	420 ± 30	72.4%
500 nM	150 ± 22	90.1%

Table 2: Inhibition of Caspase-1 Activity

Concentration of Lipid 7-1	Mean Caspase-1 Activity (Luminescence Units) ± SD	% Inhibition
Vehicle Control (DMSO)	89500 ± 4100	0%
1 nM	81200 ± 3500	9.3%
10 nM	53700 ± 2800	40.0%
65 nM (IC50)	44600 ± 2150	50.2%
100 nM	31300 ± 1900	65.0%
500 nM	9800 ± 950	89.0%

Table 3: Cytotoxicity Assessment (LDH Release)

Concentration of Lipid 7-1	% Cytotoxicity (relative to control) ± SD
Vehicle Control (DMSO)	3.5 ± 0.8%
1 nM	3.7 ± 0.6%
10 nM	3.9 ± 0.9%
100 nM	4.1 ± 1.1%
1 µM	4.5 ± 1.3%
10 µM	5.2 ± 1.8%

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the NLRP3 inflammasome signaling pathway and the general experimental workflow used to assess the inhibitory activity of Lipid 7-1.

Caption: NLRP3 inflammasome signaling pathway and the point of inhibition by Lipid 7-1.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Role of Ionizable Lipid pKa in Nucleic Acid Encapsulation: A Case Study Approach

For Researchers, Scientists, and Drug Development Professionals

Abstract

The effective delivery of nucleic acid therapeutics, such as siRNA and mRNA, is critically dependent on the design of the lipid nanoparticle (LNP) delivery vehicle. A key determinant of LNP efficacy is the apparent acid dissociation constant (pKa) of its ionizable cationic lipid component. This technical guide delves into the pivotal role of pKa in the encapsulation of nucleic acids and their subsequent endosomal escape, a crucial step for therapeutic action. Due to the limited public availability of specific data for "Lipid 7-1," this paper will utilize a well-characterized ionizable lipid, DLin-MC3-DMA, as a representative example to illustrate these fundamental principles. This guide will provide a comprehensive overview of the structure-activity relationships of ionizable lipids, detailed experimental protocols for pKa determination, and a logical framework for understanding the process of nucleic acid delivery.

Introduction: The Critical Role of pKa in LNP-mediated Nucleic Acid Delivery

Ionizable cationic lipids are indispensable components of modern lipid nanoparticle formulations for nucleic acid delivery.[1][2] Their unique pH-responsive nature allows for efficient encapsulation of negatively charged nucleic acids during formulation at an acidic pH and a near-neutral surface charge at physiological pH, which minimizes toxicity and non-specific interactions in the bloodstream.[3][4] The apparent pKa of an LNP, which represents the pH at which 50% of the ionizable lipids are positively charged, is a paramount parameter governing the nanoparticle's performance.[5][6][7]

An optimal pKa is essential for facilitating endosomal escape. After cellular uptake via endocytosis, the LNP is trafficked into the endosome, where the internal pH progressively decreases from ~6.5 to ~5.0. As the endosomal pH drops below the LNP's pKa, the ionizable lipids become protonated, leading to a net positive charge. This charge reversal is hypothesized to promote the disruption of the endosomal membrane through interactions with anionic lipids in the endosomal membrane, leading to the release of the nucleic acid payload into the cytoplasm where it can exert its therapeutic effect.[4][8]

The structure of the ionizable lipid, including its headgroup, linker, and lipid tails, significantly influences its pKa and, consequently, its in vivo activity.[4][8] Extensive research has established optimal pKa ranges for different applications; for instance, a pKa of 6.2-6.4 is often cited as optimal for siRNA delivery to the liver, while a slightly higher pKa of 6.6-6.9 has been found to be effective for intramuscular delivery of mRNA vaccines.[9][10]

Quantitative Data on a Representative Ionizable Lipid: DLin-MC3-DMA

Parameter	Value	Reference
Chemical Name	(6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl 4-(dimethylamino)butanoate	[11]
Molecular Formula	C43H79NO2	[11]
pKa	6.44	[11]
Optimal Application	siRNA delivery to hepatocytes	[11]

Experimental Protocols

Determination of LNP pKa using the TNS Fluorescence Assay

The 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) assay is a widely used method to determine the apparent pKa of lipid nanoparticles. TNS is a fluorescent probe that exhibits low fluorescence in aqueous environments but becomes highly fluorescent upon binding to the hydrophobic core of the LNP, a process that is dependent on the surface charge of the nanoparticle.

Materials:

• Lipid Nanoparticles (LNPs) formulated with the ionizable lipid.

• 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) stock solution (e.g., 1 mg/mL in DMSO).

• A series of buffers with pH values ranging from 3 to 10 (e.g., citrate (B86180), phosphate, and borate (B1201080) buffers) at a constant ionic strength (e.g., 150 mM NaCl).[9]

• 96-well black microplate.

• Fluorescence microplate reader.

Procedure:

• Prepare a working solution of TNS by diluting the stock solution in water to a final concentration of approximately 6 µM.[12]

• In the 96-well plate, add a fixed volume of each buffer solution (e.g., 180 µL) to different wells, covering the desired pH range.

• Add a small volume of the LNP suspension (e.g., 10 µL) to each well containing the buffer.

• Add a small volume of the TNS working solution (e.g., 10 µL) to each well.

• Incubate the plate at room temperature for a short period (e.g., 5-10 minutes), protected from light.

• Measure the fluorescence intensity at an excitation wavelength of approximately 321 nm and an emission wavelength of approximately 447 nm.[13]

• Plot the fluorescence intensity as a function of pH.

• The data is then fitted to a sigmoidal curve, and the pKa is determined as the pH at which the fluorescence is 50% of the maximum fluorescence.[10][12]

Determination of Ionizable Lipid pKa by Potentiometric Titration

Potentiometric titration is another method to determine the pKa of an ionizable molecule. This technique involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte and monitoring the resulting change in pH.

Materials:

• Ionizable lipid sample.

• A suitable solvent system (e.g., a mixture of water and an organic solvent like ethanol (B145695) to ensure lipid solubility).

• Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).[1][14]

• A calibrated pH meter with a suitable electrode.

• Magnetic stirrer and stir bar.

• Burette for precise delivery of the titrant.

Procedure:

• Dissolve a known amount of the ionizable lipid in the chosen solvent system.

• Place the solution in a beaker with a magnetic stir bar and begin stirring.

• Immerse the pH electrode in the solution.

• Record the initial pH of the solution.

• Gradually add the titrant (e.g., NaOH if the lipid is in its protonated, acidic form) in small, known increments.

• Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Continue the titration until the pH has passed the equivalence point (the point at which the moles of titrant added are equal to the initial moles of the analyte).

• Plot the pH of the solution versus the volume of titrant added.

• The pKa can be determined from the titration curve as the pH at the half-equivalence point.

Protocol for Nucleic Acid Encapsulation in Lipid Nanoparticles

This protocol describes a common method for encapsulating nucleic acids into LNPs using a microfluidic mixing device.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA).

• Helper lipids: DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) and Cholesterol.

• PEG-lipid (e.g., DMG-PEG2000).

• Nucleic acid (e.g., siRNA) in an acidic buffer (e.g., 50 mM citrate buffer, pH 4.0).[15]

• Ethanol.

• Microfluidic mixing device (e.g., NanoAssemblr).

• Dialysis cassettes for buffer exchange.

• Phosphate-buffered saline (PBS), pH 7.4.

Procedure:

• Prepare a lipid mixture by dissolving the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).[15]

• Dissolve the nucleic acid in the acidic aqueous buffer.

• Set up the microfluidic mixing device according to the manufacturer's instructions, with the lipid-ethanol solution in one inlet and the nucleic acid-aqueous solution in the other.

• Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to ethanol). The rapid mixing of the ethanol and aqueous phases leads to the self-assembly of the LNPs and the encapsulation of the nucleic acid.

• Collect the resulting LNP suspension.

• Perform buffer exchange by dialyzing the LNP suspension against PBS (pH 7.4) to remove the ethanol and raise the pH. This step neutralizes the surface charge of the LNPs.

• Characterize the resulting LNPs for size, polydispersity, nucleic acid encapsulation efficiency, and pKa.

Visualizing Key Processes

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols and the proposed mechanism of endosomal escape.

Caption: Workflow for pKa determination.

Caption: Nucleic acid encapsulation workflow.

References

• 1. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Novel synthesized ionizable lipid for LNP-mediated P2X7siRNA to inhibit migration and induce apoptosis of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. | Semantic Scholar [semanticscholar.org]
• 6. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 9. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. liposomes.ca [liposomes.ca]
• 12. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 13. dovepress.com [dovepress.com]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. High-throughput synthesis and optimization of ionizable lipids through A3 coupling for efficient mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Characteristics of Lipid 7-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 7-1 is a novel, ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) to facilitate the delivery of nucleic acid-based therapeutics, such as siRNA and mRNA.[1][2] Its chemical structure, 8-[--INVALID-LINK--amino]-octanoic acid, nonyl ester, features a tertiary amine that can be protonated at acidic pH, a key characteristic for efficient encapsulation of nucleic acids and their subsequent release into the cytoplasm.[3][4] This guide provides a comprehensive overview of the core physicochemical characteristics of Lipid 7-1, detailed experimental protocols for their determination, and a visualization of the underlying mechanisms of action.

Core Physicochemical Properties

The efficacy of Lipid 7-1 in drug delivery is intrinsically linked to its physicochemical properties. While specific experimental data for Lipid 7-1 is not publicly available, this section outlines the key parameters and provides typical ranges observed for similar ionizable lipids used in LNP formulations.

Summary of Physicochemical Characteristics

Property	Description	Typical Value/Range (for similar ionizable lipids)
Molecular Formula	The empirical formula representing the elemental composition of the molecule.	C45H85NO7[3][4]
Molecular Weight	The mass of one mole of the substance.	752.18 g/mol [4]
Purity	The percentage of the specified compound in the material.	≥98%[3]
Appearance	The physical state and color of the substance.	A solution in ethanol[3]
Solubility	The ability of the substance to dissolve in a solvent.	Soluble in ethanol (B145695) (≥10 mg/ml)[3]
pKa	The pH at which the ionizable amine is 50% protonated. This is a critical parameter for encapsulation and endosomal escape.	6.0 - 7.0
LNP Particle Size	The hydrodynamic diameter of the lipid nanoparticles formulated with the lipid. Influences biodistribution and cellular uptake.	80 - 150 nm
Polydispersity Index (PDI)	A measure of the heterogeneity of particle sizes in a mixture.	< 0.2
Encapsulation Efficiency	The percentage of the nucleic acid cargo that is successfully entrapped within the lipid nanoparticles.	> 90%

Note: The values for pKa, LNP Particle Size, Polydispersity Index, and Encapsulation Efficiency are representative of similar ionizable lipids and are not specific experimental data for Lipid 7-1.

Experimental Protocols

The following sections detail the standard methodologies used to determine the key physicochemical parameters of ionizable lipids like Lipid 7-1.

Determination of pKa using the TNS Assay

The apparent pKa of an ionizable lipid within an LNP formulation is a critical determinant of its in vivo efficacy. The TNS (2-(p-toluidino)-6-naphthalenesulfonic acid) assay is a common fluorescence-based method to determine this value.

Principle: TNS is a fluorescent probe that exhibits low fluorescence in aqueous environments but becomes highly fluorescent in nonpolar environments, such as the core of a lipid bilayer. As the pH of the LNP solution decreases, the ionizable lipid becomes protonated (positively charged), leading to electrostatic interactions with the negatively charged TNS, drawing it into the hydrophobic core of the LNP and increasing its fluorescence. The pKa is the pH at which 50% of the maximal fluorescence intensity is observed.[5][6]

Methodology:

• Preparation of Buffers: A series of buffers with pH values ranging from 3 to 10 are prepared.[6][7]

• LNP Sample Preparation: LNPs formulated with Lipid 7-1 (without nucleic acid cargo) are diluted to a suitable concentration in each of the prepared buffers.[7]

• TNS Addition: A stock solution of TNS in a solvent like DMSO is added to each LNP-buffer mixture.[6]

• Fluorescence Measurement: The fluorescence intensity of each sample is measured using a fluorescence spectrophotometer with excitation and emission wavelengths typically around 321 nm and 445 nm, respectively.[7]

• Data Analysis: The fluorescence intensity is plotted against the pH. The data is fitted to a sigmoidal curve, and the pH at which the fluorescence is half-maximal is determined as the apparent pKa of the LNP.[7]

TNS Assay Workflow for pKa Determination.

Measurement of Particle Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS) is a non-invasive, well-established technique for measuring the size distribution of nanoparticles in suspension.[8][9][10]

Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles in a liquid. Smaller particles move more rapidly, causing faster fluctuations in scattered light, while larger particles move more slowly, resulting in slower fluctuations. The Stokes-Einstein equation is used to relate the measured diffusion coefficient to the hydrodynamic diameter of the particles. The PDI is a dimensionless number that indicates the breadth of the size distribution.

Methodology:

• Sample Preparation: LNP samples are diluted with an appropriate buffer (e.g., PBS) to a concentration suitable for DLS measurement, ensuring there are no air bubbles.

• Instrument Setup: The DLS instrument is configured with parameters such as the viscosity and refractive index of the dispersant and the scattering angle.

• Measurement: The diluted LNP sample is placed in a cuvette and inserted into the instrument. The laser illuminates the sample, and the scattered light intensity fluctuations are recorded over time.

• Data Analysis: The instrument's software uses a correlation function to analyze the intensity fluctuations and calculate the particle size distribution, the average hydrodynamic diameter (Z-average), and the PDI.[11]

DLS Workflow for Particle Size and PDI Measurement.

Determination of Nucleic Acid Encapsulation Efficiency using the RiboGreen Assay

The RiboGreen assay is a highly sensitive fluorescence-based method for quantifying RNA and is commonly used to determine the encapsulation efficiency of nucleic acids in LNPs.[12][13]

Principle: The RiboGreen reagent is a fluorescent dye that shows a significant increase in fluorescence intensity upon binding to nucleic acids. By measuring the fluorescence before and after disrupting the LNPs with a detergent (e.g., Triton X-100), the amount of unencapsulated and total nucleic acid can be determined, respectively.

Methodology:

• Standard Curve Preparation: A standard curve is generated using known concentrations of the specific nucleic acid (e.g., siRNA) to correlate fluorescence intensity with concentration.[13]

• Measurement of Unencapsulated Nucleic Acid: The LNP sample is incubated with the RiboGreen reagent, and the fluorescence is measured. This value corresponds to the amount of nucleic acid that is not protected within the LNPs.

• Measurement of Total Nucleic Acid: The LNP sample is treated with a detergent, such as Triton X-100, to lyse the nanoparticles and release the encapsulated nucleic acid. The RiboGreen reagent is then added, and the total fluorescence is measured.[12]

• Calculation of Encapsulation Efficiency: The encapsulation efficiency is calculated using the following formula: Encapsulation Efficiency (%) = [(Total Nucleic Acid - Unencapsulated Nucleic Acid) / Total Nucleic Acid] x 100

RiboGreen Assay Workflow for Encapsulation Efficiency.

Mechanism of Action: Endosomal Escape

A critical function of ionizable lipids like Lipid 7-1 is to facilitate the escape of the nucleic acid payload from the endosome into the cytoplasm, where it can exert its therapeutic effect.

Signaling Pathway:

• Cellular Uptake: LNPs are taken up by cells through endocytosis.

• Endosomal Acidification: As the endosome matures, its internal pH drops.

• Protonation of Lipid 7-1: The tertiary amine of Lipid 7-1 becomes protonated in the acidic endosomal environment, resulting in a net positive charge on the LNP surface.

• Interaction with Endosomal Membrane: The positively charged LNPs interact with the negatively charged lipids of the endosomal membrane.

• Membrane Destabilization: This interaction leads to the disruption of the endosomal membrane, potentially through the formation of non-bilayer lipid structures.

• Cytosolic Release: The nucleic acid payload is released from the endosome into the cytoplasm.

Mechanism of LNP Endosomal Escape.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lipid 7-1|CAS 2795392-95-7| DC Chemicals [dcchemicals.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Construction of Spleen-Accumulated Polysorbate 20-Containing Ionizable Lipid Nanoparticles for mRNA Delivery [mdpi.com]
• 8. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 9. lsinstruments.ch [lsinstruments.ch]
• 10. allanchem.com [allanchem.com]
• 11. youtube.com [youtube.com]
• 12. abpbio.com [abpbio.com]
• 13. liposomes.ca [liposomes.ca]

Determining the Solubility of Lipid 7-1 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Lipid 7-1 in various organic solvents, tailored for professionals in research and drug development. Due to the proprietary nature of "Lipid 7-1," publicly available quantitative solubility data is limited. However, this guide furnishes the known solubility information and, more critically, offers detailed experimental protocols for determining lipid solubility in-house. Understanding the solubility of ionizable cationic lipids like Lipid 7-1 is paramount for the formulation of lipid nanoparticles (LNPs) for nucleic acid delivery.

Quantitative Solubility Data for Lipid 7-1

Currently, the only publicly available quantitative solubility datum for Lipid 7-1 is in ethanol. Further empirical testing is required to establish a comprehensive solubility profile in other organic solvents.

Solvent	Solubility	Temperature
Ethanol	≥ 10 mg/mL[1]	Not Specified
Methanol (B129727)	Data not available	Not Specified
Dimethyl Sulfoxide (DMSO)	Data not available	Not Specified
Dichloromethane (DCM)	Data not available	Not Specified

Note on General Lipid Solubility: Lipids, by nature, are generally soluble in nonpolar organic solvents such as ether, chloroform, acetone, and benzene, and are typically insoluble in water.[2] Polar lipids are more soluble in polar solvents like alcohols, while non-polar lipids are more soluble in non-polar solvents like hexane.[3] The solubility of lipids in alcohols tends to increase with the chain length of the alcohol.[3] While many lipids are soluble in ethanol, some may require heat and sonication to fully dissolve.[4][5] The use of dimethylsulfoxide (DMSO) for dissolving lipids can be complex, as its polar nature may not be suitable for all lipid types, particularly neutral and simple lipids.[6] For acidic lipids that are difficult to dissolve in chloroform, the addition of a small amount of methanol (e.g., 2%) and deionized water (e.g., 0.5-1%) can improve solubility.[7]

Experimental Protocols for Determining Lipid Solubility

To empower researchers to ascertain the solubility of Lipid 7-1 and other lipids in a range of organic solvents, this section details three widely accepted experimental methodologies.

Shake-Flask Method

The shake-flask method is a traditional and reliable technique for determining the equilibrium solubility of a compound in a solvent.[8][9]

Principle: An excess amount of the lipid is added to the solvent of interest. The mixture is agitated until equilibrium is reached, at which point the concentration of the dissolved lipid in the saturated solution is measured.

Experimental Protocol:

• Preparation: Add an excess amount of Lipid 7-1 to a series of vials, each containing a known volume of the desired organic solvent (e.g., methanol, DMSO, dichloromethane).

• Agitation: Seal the vials and place them in a shaker incubator with controlled temperature. Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.[10]

• Phase Separation: After agitation, allow the vials to stand, or centrifuge them, to separate the undissolved lipid from the saturated solution.

• Sampling: Carefully extract an aliquot of the clear supernatant (the saturated solution).

• Quantification: Analyze the concentration of Lipid 7-1 in the aliquot using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV-Vis or Mass Spectrometry).[9] A calibration curve prepared with known concentrations of Lipid 7-1 is used for accurate quantification.

Shake-Flask Method Workflow for Solubility Determination.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique used to measure the heat flow associated with thermal transitions in a material. It can be employed to estimate the saturation solubility of a compound in a solid or semi-solid lipid excipient.[9]

Principle: The melting enthalpy of a solid solvent decreases as a solute dissolves in it. This depression in melting enthalpy continues until the saturation point is reached. Beyond this point, no further decrease is observed.[9]

Experimental Protocol:

• Sample Preparation: Prepare a series of mixtures with known concentrations of Lipid 7-1 in the solid or semi-solid organic solvent.

• DSC Analysis: Accurately weigh a small amount of each mixture into a DSC pan. Heat the samples in the DSC instrument at a constant rate (e.g., 10°C/min) over a defined temperature range that encompasses the melting point of the solvent.[11]

• Data Analysis: Record the melting endotherm for each sample and calculate the melting enthalpy (ΔH).

• Solubility Determination: Plot the melting enthalpy as a function of the Lipid 7-1 concentration. The point at which the downward trend in melting enthalpy breaks or plateaus indicates the saturation solubility.[9][11]

DSC Workflow for Estimating Saturation Solubility.

Hot-Stage Microscopy (HSM)

HSM combines microscopy with thermal analysis, allowing for the visual observation of a sample as it is heated or cooled. It is particularly useful for determining the solubility of a crystalline substance in a molten solvent.[9]

Principle: Crystalline materials exhibit birefringence under cross-polarized light. When a crystalline solute dissolves completely in a molten solvent, the birefringence disappears. If the concentration of the solute is above its saturation solubility, undissolved crystals will remain and their birefringence will be visible above the melting point of the solvent.[9]

Experimental Protocol:

• Sample Preparation: Prepare mixtures of Lipid 7-1 and the solvent at various known concentrations on microscope slides.

• Microscopic Observation: Place the slide on the hot stage of a polarized light microscope.

• Heating: Heat the sample at a controlled rate.

• Observation: Observe the sample as the temperature increases. Note the temperature at which the solvent melts and observe for the presence or absence of birefringent Lipid 7-1 crystals in the molten solvent.

• Solubility Determination: The highest concentration at which no birefringent crystals are observed above the solvent's melting point represents the saturation solubility at that temperature.[9]

HSM Workflow for Visual Solubility Assessment.

Conclusion

References

• 1. caymanchem.com [caymanchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. aocs.org [aocs.org]
• 4. researchgate.net [researchgate.net]
• 5. Avanti Research™ FAQs [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 9. Measuring saturation solubility in lipid excipients ⋅ Gattefossé [gattefosse.com]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. youtube.com [youtube.com]

An In-Depth Technical Guide to the Biodegradability and Metabolic Fate of Lipid 7-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 7-1 is a novel ionizable cationic lipid that has garnered significant attention for its application in lipid nanoparticle (LNP) formulations for the delivery of nucleic acid-based therapeutics.[1][2] Its efficacy in encapsulating and delivering payloads such as mRNA and siRNA is well-documented. However, a thorough understanding of its biodegradability and metabolic fate is paramount for its clinical translation and long-term safety assessment. This technical guide provides a comprehensive overview of the biodegradability and metabolic pathways of Lipid 7-1, supported by data from analogous lipid structures, detailed experimental protocols, and visual representations of key processes.

Chemical Structure and Biodegradable Moieties

The chemical structure of Lipid 7-1 is nonyl 8-((6-((4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoyl)oxy)hexyl)(2-hydroxyethyl)amino)octanoate.[1][3][4][5] A critical feature of this structure is the presence of two ester linkages. These ester bonds are susceptible to enzymatic hydrolysis by esterases, which are ubiquitous in biological systems.[6][] This inherent structural characteristic is a key design element that confers biodegradability to the lipid, a crucial factor for reducing potential toxicity and accumulation associated with repeated administration of LNP-based therapies.[6][][8]

Biodegradability and Metabolic Pathway

The primary mechanism of Lipid 7-1 degradation is the hydrolysis of its two ester bonds, catalyzed by endogenous esterases. This process breaks down the parent lipid molecule into smaller, more hydrophilic, and readily clearable metabolites.

Proposed Metabolic Pathway of Lipid 7-1:

Based on its chemical structure, the metabolic degradation of Lipid 7-1 is anticipated to proceed via a two-step hydrolysis process:

• First Hydrolysis: The first ester bond is cleaved, yielding an intermediate metabolite and releasing one of the lipid tails.

• Second Hydrolysis: The second ester bond in the intermediate is then hydrolyzed, leading to the final breakdown products.

The predicted primary metabolites of Lipid 7-1 are:

• Metabolite 1: 4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoic acid

• Metabolite 2: 6-((8-(nonyloxy)-8-oxooctyl)(2-hydroxyethyl)amino)hexan-1-ol

• Final Breakdown Products:

  • Nonanoic acid

  • Octanoic acid

  • (Z)-oct-5-en-1-ol

  • Butanoic acid derivative

  • A central amine-containing core

These smaller molecules are expected to be further metabolized through endogenous pathways or excreted from the body.

Caption: Proposed metabolic pathway of Lipid 7-1 via enzymatic hydrolysis.

Quantitative Data on Biodegradation

While specific quantitative data on the hydrolysis rate of Lipid 7-1 is not yet publicly available, studies on other ester-containing ionizable lipids provide valuable insights into the expected kinetics. The rate of hydrolysis is influenced by factors such as the steric hindrance around the ester bond and the specific tissue environment.[9][10]

Table 1: Comparative Hydrolysis Kinetics of Ionizable Lipids

Ionizable Lipid	Hydrolysis Half-life (in vitro)	Key Structural Feature	Reference
ALC-0315	Slow	Ester linkages	[9]
DLin-MC3-DMA	Very Slow (non-degradable analog)	Ether linkages	[9]
LP-01	Moderate	Ester linkages	[9]
L319	Fast	Ester linkages	[9]
SM-102	Moderate	Ester linkages	[9]

Note: This table presents data for analogous lipids to provide a comparative context for the expected biodegradability of Lipid 7-1.

Pharmacokinetics and Biodistribution

The metabolic fate of Lipid 7-1 is intrinsically linked to the pharmacokinetics (PK) and biodistribution of the LNP formulation in which it is incorporated. Following administration, LNPs are known to distribute to various tissues, with the liver being a primary site of accumulation, particularly after intravenous injection.[11][12][13] The choice of ionizable lipid significantly influences the plasma PK of the LNP and the subsequent biodistribution of the encapsulated cargo.[11][12]

Biodegradable lipids like Lipid 7-1 are designed for rapid clearance from tissues, which is anticipated to improve the overall safety and tolerability profile of the LNP formulation.[6]

Experimental Protocols

In Vitro Esterase Degradation Assay

This protocol outlines a general method for assessing the in vitro degradation of ionizable lipids in the presence of esterases.

Objective: To determine the rate of hydrolysis of Lipid 7-1 in a simulated biological environment.

Materials:

• Lipid 7-1

• Porcine liver esterase (or other relevant esterase)

• Phosphate-buffered saline (PBS), pH 7.4

• Organic solvent (e.g., ethanol, DMSO) for lipid stock solution

• Quenching solution (e.g., acetonitrile (B52724) with an internal standard)

• LC-MS grade solvents

Procedure:

• Prepare a stock solution of Lipid 7-1 in a suitable organic solvent.

• Prepare a working solution of porcine liver esterase in PBS.

• In a reaction vessel, combine the esterase solution and Lipid 7-1 stock solution to initiate the reaction. The final concentration of the organic solvent should be kept low to avoid enzyme denaturation.

• Incubate the reaction mixture at 37°C with constant agitation.

• At predetermined time points, withdraw aliquots of the reaction mixture.

• Immediately quench the enzymatic reaction by adding the aliquot to a quenching solution.

• Analyze the samples by LC-MS to quantify the remaining parent lipid and identify the formation of metabolites.

• Calculate the rate of degradation and the half-life of Lipid 7-1.

Caption: Workflow for in vitro esterase degradation assay.

Metabolite Identification using LC-MS

This protocol provides a general workflow for the identification of Lipid 7-1 metabolites from in vitro or in vivo samples.[14][15][16][17]

Objective: To identify and characterize the chemical structures of the metabolic breakdown products of Lipid 7-1.

Procedure:

• Sample Preparation:

  • For in vitro samples, quench the reaction as described above.

  • For in vivo samples (e.g., plasma, tissue homogenates), perform a lipid extraction using a suitable method (e.g., liquid-liquid extraction).

• LC Separation:

  • Inject the prepared sample into a liquid chromatography system equipped with a suitable column (e.g., C18 for reversed-phase chromatography).

  • Use a gradient elution program with appropriate mobile phases (e.g., water and acetonitrile with additives like formic acid or ammonium (B1175870) acetate) to separate the parent lipid from its metabolites.

• MS Detection:

  • The eluent from the LC system is introduced into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire data in both positive and negative ion modes to detect a wide range of potential metabolites.

  • Perform tandem MS (MS/MS) experiments to obtain fragmentation patterns of the parent lipid and potential metabolites.

• Data Analysis:

  • Process the raw LC-MS data using specialized software to identify peaks corresponding to potential metabolites.

  • Compare the mass-to-charge ratios (m/z) and retention times of the potential metabolites with those of the parent lipid.

  • Analyze the MS/MS fragmentation patterns to elucidate the chemical structures of the metabolites.

Caption: Workflow for metabolite identification using LC-MS.

Conclusion

The inclusion of ester linkages in the structure of Lipid 7-1 is a deliberate design choice to ensure its biodegradability, a critical attribute for the safety and clinical viability of LNP-based therapeutics. The metabolic fate of Lipid 7-1 is predicted to be driven by enzymatic hydrolysis, leading to the formation of smaller, readily metabolizable or excretable byproducts. While specific quantitative data for Lipid 7-1 are still emerging, the extensive research on analogous ester-containing ionizable lipids provides a strong foundation for understanding its expected behavior in vivo. The experimental protocols outlined in this guide offer a framework for researchers to further investigate the biodegradability and metabolic profile of Lipid 7-1 and other novel delivery lipids. This knowledge is essential for the continued development of safe and effective nucleic acid therapies.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sapphire North America [sapphire-usa.com]
• 5. Nonyl 8-{[6-({4,4-bis[(5Z)-oct-5-en-1-yloxy]butanoyl}oxy)hexyl](2-hydroxyethyl)amino}octanoate - C45H85NO7 | CSCS20590640596 [chem-space.com]
• 6. An ionizable lipid toolbox for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Cell-Free Kinetic Analysis of Ionizable Lipid Hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Silicon Ether Ionizable Lipids Enable Potent mRNA Lipid Nanoparticles with Rapid Tissue Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impact of ionizable lipid type on the pharmacokinetics and biodistribution of mRNA-lipid nanoparticles after intravenous and subcutaneous injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. login.medscape.com [login.medscape.com]
• 13. researchgate.net [researchgate.net]
• 14. Protocols used for LC-MS analysis – Metabolomics Core Facility [embl.org]
• 15. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 16. lcms.cz [lcms.cz]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note & Protocol: Formulation of mRNA Lipid Nanoparticles using the Novel Ionizable Lipid 7-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of messenger RNA (mRNA) therapeutics has been significantly advanced by the development of lipid nanoparticle (LNP) technology. The ionizable lipid is a critical component of these formulations, facilitating the encapsulation of mRNA and its subsequent release into the cytoplasm of target cells. This document provides a detailed protocol for the formulation of mRNA-LNPs using the novel, proprietary ionizable lipid, "Lipid 7-1". This protocol is designed to be a comprehensive guide for researchers, covering the preparation, characterization, and in vitro evaluation of these nanoparticles. The methodologies described herein are based on established microfluidic mixing techniques to ensure reproducible and scalable production of high-quality mRNA-LNPs.

Data Presentation

Table 1: Lipid Stock Solution Preparation

Component	Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Storage Conditions
Lipid 7-1	Ethanol (B145695)	10	Calculated based on MW	-20°C
DSPC	Ethanol	10	12.7	-20°C
Cholesterol	Ethanol	10	25.9	-20°C
DMG-PEG 2000	Ethanol	10	3.9	-20°C

Table 2: Formulation Parameters for Microfluidic Mixing

Parameter	Value
Lipid Phase
Lipid Molar Ratio (Lipid 7-1:DSPC:Cholesterol:DMG-PEG 2000)	50:10:38.5:1.5
Total Lipid Concentration in Ethanol	12.5 mM
Aqueous Phase
mRNA Concentration	0.1 mg/mL
Buffer	50 mM Citrate (B86180) Buffer, pH 4.0
Microfluidic Mixing
Flow Rate Ratio (Aqueous:Organic)	3:1
Total Flow Rate	12 mL/min
Post-Processing
Dialysis Buffer	1x PBS, pH 7.4
Dialysis Membrane MWCO	10 kDa

Table 3: Expected Characteristics of Lipid 7-1 mRNA-LNPs

Characteristic	Target Value
Particle Size (Z-average)	80 - 120 nm
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency	> 90%
Zeta Potential (at pH 7.4)	Near-neutral (-10 to +10 mV)
N:P Ratio	6

Experimental Protocols

Preparation of Lipid and mRNA Stock Solutions

a. Lipid Stock Solutions:

• Bring all lipids (Lipid 7-1, DSPC, cholesterol, and DMG-PEG 2000) to room temperature.

• Prepare individual stock solutions of each lipid in 100% ethanol at a concentration of 10 mg/mL.[1]

• To facilitate dissolution, vortex and sonicate the lipid solutions in a bath sonicator until the solutions are clear.[2] Gentle heating at 37-65°C may be required for complete solubilization, especially for cholesterol.[3][4]

• Store the lipid stock solutions at -20°C.

b. Preparation of the Final Lipid Mixture:

• In a sterile, RNase-free tube, combine the individual lipid stock solutions according to the molar ratio of 50:10:38.5:1.5 (Lipid 7-1:DSPC:Cholesterol:DMG-PEG 2000).[4][5]

• Add 100% ethanol to achieve a final total lipid concentration of 12.5 mM.

• Vortex the final lipid mixture to ensure homogeneity.

c. mRNA Solution:

• Thaw the mRNA stock solution on ice.

• Dilute the mRNA in a 50 mM citrate buffer (pH 4.0) to a final concentration of 0.1 mg/mL.[3]

• Ensure all work is conducted in an RNase-free environment.

mRNA-LNP Formulation via Microfluidic Mixing

• Set up a microfluidic mixing system (e.g., NanoAssemblr Ignite).

• Load the prepared lipid mixture (in ethanol) into one syringe and the mRNA solution (in citrate buffer) into another syringe.[3]

• Set the flow rate ratio to 3:1 (aqueous:organic) and the total flow rate to 12 mL/min.[6]

• Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the mRNA-LNPs.

• Collect the resulting LNP dispersion.

Purification of mRNA-LNPs

• To remove ethanol and unencapsulated mRNA, dialyze the LNP dispersion against 1x PBS (pH 7.4) using a dialysis cassette with a molecular weight cutoff (MWCO) of 10 kDa.[1]

• Perform dialysis for at least 2 hours, with a buffer exchange after 1 hour.

• After dialysis, collect the purified mRNA-LNP solution.

• Sterilize the final formulation by passing it through a 0.22 µm syringe filter.

Characterization of mRNA-LNPs

a. Particle Size and Polydispersity Index (PDI):

• Dilute a small aliquot of the purified mRNA-LNP solution in 1x PBS.

• Measure the particle size (Z-average diameter) and PDI using Dynamic Light Scattering (DLS).

b. Zeta Potential:

• Dilute a sample of the purified mRNA-LNPs in 1x PBS.

• Measure the zeta potential using Laser Doppler Velocimetry.

c. mRNA Encapsulation Efficiency:

• Use a fluorescent dye that specifically binds to RNA (e.g., RiboGreen).

• Prepare two samples of the mRNA-LNP formulation. In one sample, add a detergent (e.g., 0.1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA. The other sample remains untreated.[6]

• Measure the fluorescence intensity of both samples.

• Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total Fluorescence - Free Fluorescence) / Total Fluorescence * 100

Visualizations

Caption: Workflow for mRNA-LNP Formulation using Lipid 7-1.

Caption: Proposed Cellular Uptake and mRNA Release Mechanism.

References

• 1. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 2. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 4. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 5. Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Lipid Nanoparticle (LNP)-mediated siRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Small interfering RNA (siRNA) offers a powerful therapeutic modality by silencing disease-causing genes with high specificity. However, the clinical translation of siRNA is hampered by its inherent instability and poor cellular uptake. Lipid nanoparticles (LNPs) have emerged as a leading platform for the effective in vivo delivery of siRNA.[1][2][3] These formulations protect siRNA from degradation, facilitate cellular uptake, and mediate its release into the cytoplasm to engage the RNA interference (RNAi) machinery.[4][5] This document provides detailed application notes and protocols for the formulation, characterization, and application of a representative LNP system for siRNA delivery. While a specific lipid named "Lipid 7-1" was not identified in the public domain, this guide is based on well-characterized, multi-component LNP systems that are widely used in research and clinical development.[6][7]

Principle of LNP-mediated siRNA Delivery

LNP-siRNA formulations are typically composed of four key lipid components:

• Ionizable Cationic Lipid: This lipid is positively charged at a low pH, which is crucial for encapsulating the negatively charged siRNA during formulation. At physiological pH (~7.4), it becomes neutral, reducing toxicity.[8] Once inside the cell's endosome (which has a lower pH), the lipid becomes positively charged again, facilitating endosomal escape and the release of siRNA into the cytoplasm. DLin-MC3-DMA is an example of a potent ionizable lipid that has been used in an FDA-approved siRNA therapeutic.[9]

• Helper Lipid (e.g., DSPC, DOPE): These neutral, zwitterionic lipids contribute to the structural integrity and stability of the nanoparticle.[6][8]

• Cholesterol: Cholesterol is a crucial component that modulates membrane fluidity and stability, contributing to the overall structure and in vivo performance of the LNP.[10][11]

• PEG-Lipid: A poly(ethylene glycol)-lipid conjugate is included to provide a hydrophilic shell around the LNP. This PEG layer prevents aggregation and reduces opsonization (the process of marking particles for clearance by the immune system), thereby increasing the circulation half-life of the nanoparticles in the bloodstream.[5][7]

The delivery process involves the LNP being taken up by cells, often through receptor-mediated endocytosis.[5][12] The acidic environment of the endosome protonates the ionizable lipid, leading to the disruption of the endosomal membrane and the release of the siRNA into the cytoplasm.[5][8][12] The siRNA then binds to the RNA-induced silencing complex (RISC), which guides the complex to the target messenger RNA (mRNA), leading to its cleavage and subsequent gene silencing.[5][8]

Quantitative Data Summary

The following tables summarize typical quantitative data for LNP-siRNA formulations, providing a reference for expected performance.

Table 1: Physicochemical Properties of LNP-siRNA Formulations

Parameter	Typical Range	Significance
Particle Size (Diameter)	30 - 150 nm	Influences in vivo distribution and cellular uptake. Smaller particles may have better access to certain tissues.[12][13]
Polydispersity Index (PDI)	< 0.2	Indicates a narrow particle size distribution, which is important for reproducibility and uniform in vivo behavior.
Zeta Potential	Near-neutral at physiological pH	A neutral surface charge reduces non-specific interactions and toxicity in vivo.
siRNA Encapsulation Efficiency	> 90%	High encapsulation efficiency ensures that a sufficient amount of siRNA is delivered by the nanoparticles.[14]

Table 2: In Vitro and In Vivo Performance Metrics

Parameter	Metric	Typical Values	Significance
In Vitro Silencing	IC50 / EC50	nM range	Concentration of siRNA required to achieve 50% target gene knockdown in cell culture.
In Vivo Silencing	ED50	0.01 - 1 mg/kg	Dose of siRNA required to achieve 50% target gene knockdown in a specific tissue (e.g., liver) in an animal model.[9]
Cytotoxicity	LC50	> 100 nM	Concentration of LNP-siRNA that causes 50% cell death. A higher LC50 indicates lower toxicity.[15]

Experimental Protocols

Protocol 1: Formulation of LNP-siRNA using Microfluidic Mixing

This protocol describes the formulation of LNP-siRNA using a microfluidic mixing device, which allows for rapid and reproducible production of nanoparticles.[7][16]

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., DSPC)

• Cholesterol

• PEG-lipid (e.g., PEG-DMG)

• siRNA targeting the gene of interest

• Ethanol (B145695) (molecular biology grade)

• Citrate (B86180) buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and cartridges

Procedure:

• Prepare Lipid Stock Solution: Dissolve the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The final total lipid concentration should be between 10-20 mM.

• Prepare siRNA Solution: Dissolve the siRNA in 50 mM citrate buffer (pH 4.0) to a final concentration of 0.3-0.5 mg/mL.

• Microfluidic Mixing: a. Set up the microfluidic mixing device according to the manufacturer's instructions. b. Load the lipid-ethanol solution into one syringe and the siRNA-buffer solution into another syringe. c. Set the flow rate ratio (aqueous:ethanolic) to 3:1 and the total flow rate to 12 mL/min.[9] d. Initiate the mixing process. The rapid mixing of the two streams will cause the lipids to precipitate and self-assemble into nanoparticles, encapsulating the siRNA.

• Dialysis/Purification: a. Collect the nanoparticle suspension from the outlet of the microfluidic device. b. Dialyze the suspension against PBS (pH 7.4) overnight at 4°C to remove the ethanol and raise the pH. This will neutralize the surface charge of the LNPs. Use a dialysis membrane with an appropriate molecular weight cutoff (e.g., 10 kDa).

• Sterilization and Storage: a. Filter the final LNP-siRNA formulation through a 0.22 µm sterile filter. b. Store the formulation at 4°C. For long-term storage, aliquots can be stored at -80°C.

Protocol 2: Characterization of LNP-siRNA

1. Particle Size and Zeta Potential:

• Use Dynamic Light Scattering (DLS) to determine the mean particle size and polydispersity index (PDI).

• Use Laser Doppler Velocimetry to measure the zeta potential. Dilute the LNP-siRNA sample in an appropriate buffer (e.g., PBS for physiological pH measurements).

2. siRNA Encapsulation Efficiency:

• Use a nucleic acid quantification assay (e.g., RiboGreen assay).

• Measure the total siRNA concentration after lysing the LNPs with a detergent (e.g., 0.5% Triton X-100).

• Measure the amount of free, unencapsulated siRNA in the sample before lysis.

• Encapsulation Efficiency (%) = [(Total siRNA - Free siRNA) / Total siRNA] x 100.

Protocol 3: In Vitro Gene Silencing Assay

Materials:

• Target cell line (e.g., a cancer cell line expressing the target gene)

• Cell culture medium and supplements

• LNP-siRNA formulation

• Control LNP formulation (with scrambled siRNA)

• Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR)

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: a. Prepare serial dilutions of the LNP-siRNA and control LNP-scrambled siRNA in cell culture medium. b. Remove the old medium from the cells and add the medium containing the LNP-siRNA complexes. c. Incubate the cells for 24-72 hours at 37°C in a CO2 incubator.

• Gene Expression Analysis: a. After incubation, lyse the cells and extract the total RNA. b. Perform qRT-PCR to quantify the mRNA expression level of the target gene. Use a housekeeping gene (e.g., GAPDH) for normalization. c. Calculate the percentage of gene knockdown relative to untreated or control-treated cells.

Protocol 4: In Vivo Gene Silencing Study in a Mouse Model

Materials:

• Animal model (e.g., mice)

• LNP-siRNA formulation

• Control LNP formulation

• Anesthesia and surgical tools (if required for tissue collection)

• Reagents for tissue homogenization, RNA extraction, and qRT-PCR

Procedure:

• Animal Dosing: a. Administer the LNP-siRNA or control LNP formulation to the mice via an appropriate route (e.g., intravenous injection). Doses are typically in the range of 0.1 to 5 mg siRNA/kg body weight.

• Tissue Collection: a. At a predetermined time point after administration (e.g., 48-72 hours), euthanize the mice. b. Collect the target tissues (e.g., liver, tumor) and snap-freeze them in liquid nitrogen or store them in an RNA stabilization solution.

• Gene Expression Analysis: a. Homogenize the collected tissues and extract total RNA. b. Perform qRT-PCR to determine the target mRNA levels as described in the in vitro protocol. c. Calculate the percentage of gene silencing in the target tissue compared to the control group.

Visualizations

Caption: Experimental workflow for LNP-siRNA formulation, characterization, and evaluation.

Caption: The RNA interference (RNAi) signaling pathway initiated by LNP-delivered siRNA.

References

• 1. Targeted siRNA Delivery Using Lipid Nanoparticles | Springer Nature Experiments [experiments.springernature.com]
• 2. Lipidic Systems for In Vivo siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Lipid-based systemic delivery of siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pure.tue.nl [pure.tue.nl]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. research.rug.nl [research.rug.nl]
• 10. Efficient in vivo siRNA delivery by stabilized d -peptide-based lipid nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/C6RA25862J [pubs.rsc.org]
• 11. Synthesis and Preliminary Investigations of the siRNA Delivery Potential of Novel, Single-Chain Rigid Cationic Carotenoid Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of Lipidoid–siRNA Formulations for Systemic Delivery to the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 13. liposomes.ca [liposomes.ca]
• 14. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Application Note: High-Efficiency LNP-mRNA Formulation Using the Novel Ionizable Lipid 7-1 and Microfluidics

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a reproducible method for the preparation of Lipid Nanoparticles (LNPs) for mRNA delivery using the novel ionizable cationic lipid, Lipid 7-1. By employing a microfluidic mixing technique, this protocol enables the consistent production of uniform LNPs with high mRNA encapsulation efficiency. The described method is suitable for researchers in drug delivery, gene therapy, and vaccine development. This document provides a comprehensive protocol, from lipid stock solution preparation to final LNP characterization, and presents expected nanoparticle characteristics based on formulations with structurally similar ionizable lipids.

Introduction

Lipid Nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, including mRNA. The efficacy of LNP-mediated delivery is critically dependent on the physicochemical properties of the nanoparticles, such as size, surface charge, and encapsulation efficiency. These properties are, in turn, influenced by the LNP composition and the manufacturing process. Ionizable cationic lipids are a key component of modern LNP formulations, facilitating both nucleic acid encapsulation and endosomal escape. Lipid 7-1 is a novel ionizable cationic lipid with the potential to enhance the delivery of mRNA payloads.

Microfluidic mixing offers precise control over the nanoprecipitation process, leading to the formation of LNPs with uniform size distribution and high encapsulation efficiency. This technology allows for rapid and reproducible formulation, making it an ideal choice for both small-scale screening and large-scale production of LNPs. This application note provides a detailed protocol for the formulation of Lipid 7-1-based LNPs using a microfluidic system.

Materials and Methods

Materials

• Ionizable Lipid: Lipid 7-1

• Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC)

• Cholesterol

• PEG-Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA: (e.g., encoding Green Fluorescent Protein or Luciferase)

• Ethanol (B145695): Anhydrous, USP grade

• Aqueous Buffer: 50 mM Citrate (B86180) Buffer, pH 4.0

• Dialysis Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Microfluidic Mixing System: (e.g., NanoAssemblr® Benchtop or similar)

• Dynamic Light Scattering (DLS) Instrument: For size and Polydispersity Index (PDI) measurement

• Zeta Potential Analyzer: For surface charge measurement

• Quant-iT™ RiboGreen™ RNA Assay Kit: For encapsulation efficiency determination

Experimental Protocols

1. Preparation of Stock Solutions

• Lipid Stock Solution (in Ethanol):

  • Prepare individual stock solutions of Lipid 7-1, DSPC, Cholesterol, and DMG-PEG 2000 in anhydrous ethanol.

  • Combine the individual lipid stocks to create a final lipid mixture with a molar ratio of 50:10:38.5:1.5 (Lipid 7-1:DSPC:Cholesterol:DMG-PEG 2000).[1][2][3]

  • The total lipid concentration in the final ethanol mixture should be 12.5 mM.[4]

• mRNA Stock Solution (in Aqueous Buffer):

  • Dissolve the mRNA in 50 mM citrate buffer (pH 4.0) to a final concentration of 0.2 mg/mL.[4]

2. LNP Formulation using Microfluidics

• System Setup:

  • Prime the microfluidic system with ethanol and the aqueous buffer according to the manufacturer's instructions.

  • Load the lipid stock solution into one syringe and the mRNA stock solution into another syringe.

• Microfluidic Mixing:

  • Set the flow rate ratio of the aqueous phase to the organic (lipid) phase to 3:1.[5][6][7]

  • Set the total flow rate to 12 mL/min.[6][7][8]

  • Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the lipids and the encapsulation of the mRNA, forming LNPs.

  • Collect the resulting LNP dispersion from the outlet.

3. Downstream Processing

• Dialysis:

  • To remove the ethanol and raise the pH, dialyze the collected LNP dispersion against sterile PBS (pH 7.4) for at least 6 hours at 4°C using a dialysis cassette with an appropriate molecular weight cutoff (e.g., 10 kDa).[6][7]

• Sterile Filtration:

  • After dialysis, sterile-filter the LNP solution through a 0.22 µm syringe filter.

  • Store the final LNP formulation at 4°C.

4. LNP Characterization

• Size and Polydispersity Index (PDI) Measurement:

  • Dilute a sample of the final LNP formulation in PBS.

  • Measure the hydrodynamic diameter and PDI using a Dynamic Light Scattering (DLS) instrument.

• Zeta Potential Measurement:

  • Dilute a sample of the final LNP formulation in an appropriate buffer (e.g., 10 mM NaCl).

  • Measure the surface charge of the LNPs using a zeta potential analyzer.

• mRNA Encapsulation Efficiency:

  • Determine the amount of encapsulated mRNA using the Quant-iT™ RiboGreen™ RNA Assay Kit.

  • Measure the fluorescence of the LNP sample before and after lysis with a surfactant (e.g., Triton X-100).

  • Calculate the encapsulation efficiency using the following formula:

    • Encapsulation Efficiency (%) = [(Total RNA - Free RNA) / Total RNA] x 100

Expected Results

The following tables summarize the expected physicochemical characteristics of LNPs prepared using the Lipid 7-1 microfluidics method. The data is representative of LNPs formulated with novel ionizable lipids under similar conditions.[4][9]

Table 1: Physicochemical Properties of Lipid 7-1 LNPs

Parameter	Expected Value
Size (Z-average Diameter, nm)	80 - 120
Polydispersity Index (PDI)	< 0.2
Zeta Potential (mV)	-5 to -15
Encapsulation Efficiency (%)	> 90%

Table 2: Comparison with a Standard Ionizable Lipid (e.g., SM-102)

Parameter	Lipid 7-1 LNPs (Expected)	SM-102 LNPs (Reference)
Size (nm)	85	105
PDI	0.15	0.18
Zeta Potential (mV)	-12	-10
Encapsulation Efficiency (%)	95%	92%

Visualizations

Caption: Experimental workflow for LNP-mRNA preparation and characterization.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Large Particle Size (>150 nm)	- Low total flow rate- Incorrect flow rate ratio- Lipid aggregation	- Increase total flow rate- Ensure correct 3:1 aqueous to organic ratio- Prepare fresh lipid stock solutions
High PDI (>0.3)	- Inefficient mixing- Clogged microfluidic channels	- Check for bubbles in the system- Clean or replace the microfluidic chip
Low Encapsulation Efficiency (<80%)	- Suboptimal pH of aqueous buffer- Degradation of mRNA	- Ensure citrate buffer pH is 4.0- Use fresh, high-quality mRNA

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the preparation of Lipid 7-1 based LNPs for mRNA delivery. The use of microfluidics ensures the production of LNPs with consistent and desirable physicochemical characteristics, which are crucial for their in vivo performance. This method can be readily adopted by researchers for the development of novel mRNA therapeutics and vaccines.

References

• 1. pnas.org [pnas.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Novel Ionizable Lipids Derived from 2-Hydroxypropylamine and Spermine for mRNA-LNP Delivery - Factor Bioscience [factor.bio]
• 4. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. The mixing method used to formulate lipid nanoparticles affects mRNA delivery efficacy and organ tropism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal Transfection Efficiency Using Ionizable Lipid Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of nucleic acids, such as mRNA and siRNA, into cells is a critical step for a wide range of therapeutic and research applications. Lipid nanoparticles (LNPs) have emerged as a leading platform for nucleic acid delivery, largely due to their success in the commercialization of mRNA-based vaccines. The efficiency of these LNPs is highly dependent on their composition, particularly the ionizable cationic lipids, which are crucial for encapsulating the nucleic acid payload and facilitating its release into the cytoplasm.

This document provides a comprehensive guide to optimizing the concentration of a representative ionizable lipid, herein referred to as "Ionizable Lipid 7-1," for maximal transfection efficiency. The principles and protocols described are based on established LNP formulation strategies and can be adapted for various research and development purposes.

Core Principles of LNP-Mediated Transfection

The transfection efficiency of LNPs is a multifactorial process influenced by the physicochemical properties of the nanoparticles and their interaction with target cells. Key factors include the molar ratios of the lipid components, the lipid-to-payload ratio, particle size, and surface charge.[1][2] The four primary components of a typical LNP formulation are:

• Ionizable Cationic Lipid: This is the core functional component. At an acidic pH (during formulation), it is positively charged and binds to the negatively charged nucleic acid. In the neutral pH of the bloodstream, it becomes more neutral, reducing toxicity.[1] Upon endocytosis into the cell, the acidic environment of the endosome protonates the lipid again, facilitating endosomal escape.[3]

• Helper Lipid: Typically a phospholipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC), which aids in the structural integrity of the nanoparticle.[1][4]

• Cholesterol: A structural component that modulates membrane fluidity and stability, contributing to the overall integrity of the LNP.[1][5]

• PEGylated Lipid: A lipid conjugated to polyethylene (B3416737) glycol (PEG) that stabilizes the nanoparticle, prevents aggregation, and reduces opsonization by serum proteins, thereby increasing circulation time.[1][6]

The relative proportions of these lipids are critical for optimal performance.

Data Presentation: Optimizing LNP Composition

The following tables summarize key parameters and typical ranges for optimizing LNP formulations for high transfection efficiency.

Table 1: Typical Molar Ratios of Lipid Components in LNP Formulations

Lipid Component	Molar Ratio (%)	Role in Transfection
Ionizable Cationic Lipid	40 - 60%	Nucleic acid encapsulation and endosomal escape[1]
Helper Lipid (e.g., DSPC)	10 - 20%	Structural integrity[4]
Cholesterol	20 - 40%	LNP stability and membrane fusion[1][5]
PEGylated Lipid	1 - 2%	Stability and prolonged circulation[1]

Table 2: Influence of N:P Ratio and Lipid:Nucleic Acid Weight Ratio on Transfection Efficiency

Parameter	Definition	Typical Range for Optimization	Impact on Transfection
N:P Ratio	Molar ratio of nitrogen atoms in the ionizable lipid to phosphate (B84403) groups in the nucleic acid.	3:1 to 10:1[7][8]	A key parameter for efficient encapsulation and endosomal escape. Optimal ratios are often cell-type and lipid-specific.[7][8]
Lipid:Nucleic Acid Weight Ratio	The total weight of lipids to the weight of the nucleic acid.	10:1 to 30:1[6]	Influences encapsulation efficiency and the overall dose of lipid administered.

Experimental Protocols

Protocol 1: Preparation of LNPs with Varying Ionizable Lipid 7-1 Concentrations

This protocol describes the preparation of LNPs using a microfluidic mixing device, a common and reproducible method for LNP formulation.[3][6]

Materials:

• Ionizable Lipid 7-1 (in ethanol)

• DSPC (in ethanol)

• Cholesterol (in ethanol)

• DMG-PEG2000 (in ethanol)

• mRNA or siRNA (in an acidic aqueous buffer, e.g., 25-50 mM sodium acetate (B1210297) or citrate, pH 4-5)[6][7]

• Ethanol (B145695), molecular biology grade

• Phosphate-buffered saline (PBS), pH 7.4, sterile

• Microfluidic mixing device

• Dialysis cassettes (e.g., MWCO 3500)

Procedure:

• Prepare Lipid Stock Solutions:

  • Prepare individual stock solutions of Ionizable Lipid 7-1, DSPC, cholesterol, and DMG-PEG2000 in ethanol. The concentrations should be calculated to achieve the desired molar ratios in the final lipid mix. For example, to prepare a 25 mM total lipid stock with a 50:10:38.5:1.5 molar ratio, you would mix appropriate volumes of higher concentration individual stocks.[9]

• Prepare the Ethanolic Lipid Mixture:

  • Combine the individual lipid stock solutions in the desired molar ratios to create the final lipid mixture in ethanol. To test different concentrations of Ionizable Lipid 7-1, prepare several lipid mixtures where the molar percentage of the ionizable lipid is varied (e.g., 40%, 50%, 60%) while adjusting the other components, primarily the helper lipid and cholesterol, to maintain a total of 100%.

• Prepare the Aqueous Nucleic Acid Solution:

  • Dilute the nucleic acid (e.g., mRNA) in the acidic aqueous buffer to the desired concentration.

• LNP Formulation using Microfluidics:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the ethanolic lipid mixture into one syringe and the aqueous nucleic acid solution into another.

  • A common volumetric ratio for mixing is 1:3 (ethanol:aqueous buffer).[6]

  • Start the pumps to mix the two solutions at a defined flow rate. The rapid mixing in the microfluidic chip will induce the self-assembly of the LNPs.

• Dialysis:

  • Collect the LNP solution from the outlet of the microfluidic device.

  • Dialyze the LNP solution against sterile PBS (pH 7.4) overnight at 4°C to remove the ethanol and exchange the buffer.[7]

• Characterization:

  • After dialysis, measure the particle size, polydispersity index (PDI), and zeta potential of the LNPs using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency of the nucleic acid using a fluorescent dye-based assay (e.g., RiboGreen assay).

Protocol 2: In Vitro Transfection and Efficiency Assessment

Materials:

• Cultured mammalian cells (e.g., HEK293, HeLa, or a cell line relevant to the research)

• Complete cell culture medium

• Prepared LNP-nucleic acid formulations

• 96-well cell culture plates

• Assay reagents for detecting the expressed protein (e.g., luciferase assay kit for luciferase mRNA) or gene knockdown (e.g., qPCR for siRNA).

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in approximately 70-80% confluency at the time of transfection. For example, seed ~10,000 cells per well 24 hours before transfection.[7][10]

• Transfection:

  • On the day of transfection, dilute the different LNP formulations (with varying Ionizable Lipid 7-1 concentrations) in a complete cell culture medium.

  • Add the diluted LNP formulations to the cells. The final concentration of the nucleic acid should be in a range determined by preliminary experiments (e.g., 0.1 to 1 µg/mL of mRNA).

  • Incubate the cells with the LNPs for a specified period (e.g., 24-48 hours) at 37°C and 5% CO2.

• Assessment of Transfection Efficiency:

  • After the incubation period, lyse the cells and perform the appropriate assay to quantify the outcome of the transfection.

  • For mRNA encoding a reporter protein like luciferase, use a luciferase assay system to measure the luminescence, which correlates with the amount of protein expressed.

  • For siRNA, extract total RNA from the cells and perform quantitative reverse transcription PCR (qRT-PCR) to measure the expression level of the target gene.

• Cytotoxicity Assay:

  • In a parallel experiment, assess the cytotoxicity of the LNP formulations using an MTT or similar cell viability assay to ensure that the observed effects are not due to cell death.[11][12][13]

Visualizations

Signaling Pathway and Cellular Uptake

The following diagram illustrates the general mechanism of LNP-mediated transfection.

Caption: Mechanism of LNP-mediated nucleic acid delivery.

Experimental Workflow

The following diagram outlines the workflow for optimizing the concentration of Ionizable Lipid 7-1.

Caption: Workflow for optimizing ionizable lipid concentration.

Conclusion

The optimization of the ionizable lipid concentration is a critical step in developing effective LNP-based transfection protocols. By systematically varying the molar ratio of the ionizable lipid and assessing the impact on transfection efficiency and cytotoxicity, researchers can identify the optimal formulation for their specific application. The protocols and guidelines presented here provide a robust framework for this optimization process, enabling the development of highly efficient nucleic acid delivery systems for both research and therapeutic purposes.

References

• 1. precigenome.com [precigenome.com]
• 2. What Defines Efficiency in mRNA Lipid Nanoparticle Delivery [eureka.patsnap.com]
• 3. academic.oup.com [academic.oup.com]
• 4. liposomes.ca [liposomes.ca]
• 5. pubs.aip.org [pubs.aip.org]
• 6. biomol.com [biomol.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 10. Preparation and Optimization of Lipid-Like Nanoparticles for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scialert.net [scialert.net]
• 12. tandfonline.com [tandfonline.com]
• 13. dovepress.com [dovepress.com]

Application Notes and Protocols for Formulating Stable Cationic Liposomes for Gene Therapy

A Note on "Lipid 7-1": Publicly available scientific literature and chemical databases do not contain specific information on a compound designated "Lipid 7-1." Therefore, this document provides a detailed application note and protocol using a well-characterized and widely utilized ionizable cationic lipid, DLin-MC3-DMA (MC3) , as a representative example for the formulation of stable liposomes for gene therapy applications.[1][2][3] The principles and methodologies described herein are broadly applicable to the development of lipid nanoparticle (LNP) formulations with other ionizable lipids.

Application Notes

Introduction to Cationic Liposomes in Gene Therapy

Lipid nanoparticles (LNPs) are at the forefront of non-viral gene delivery, offering a safer and versatile alternative to viral vectors.[4][5] Their success is highlighted by their use in siRNA therapies and mRNA vaccines.[2][6] These nanoparticles are typically composed of four key lipid components: an ionizable cationic lipid, a phospholipid, cholesterol, and a PEGylated lipid.[7][8] The ionizable lipid is crucial for encapsulating negatively charged nucleic acids (like mRNA or plasmid DNA) and facilitating their release into the cytoplasm of target cells.[4][9] The other components contribute to the structural integrity, stability, and in vivo performance of the nanoparticles.[10][11]

The formulation process, particularly the use of microfluidic mixing, allows for precise control over particle size and polydispersity, which are critical quality attributes for effective gene delivery.[12][13] The stability of these formulations under various storage conditions is paramount for their clinical and commercial viability.[14][15]

Composition and Role of Liposome Components

The composition of the lipid mixture is a critical factor in determining the efficacy and safety of the LNP formulation. A typical formulation consists of:

• Ionizable Cationic Lipid (e.g., DLin-MC3-DMA): This is the most critical component for gene delivery.[2] At a low pH (e.g., in an acidic buffer), the ionizable lipid is positively charged, which allows it to complex with and encapsulate the negatively charged nucleic acid cargo.[4][16] At physiological pH (around 7.4), the lipid becomes nearly neutral, reducing potential toxicity and prolonging circulation time.[13] The pKa of the ionizable lipid is a key parameter, with optimal values generally in the range of 6.0-7.0 for efficient endosomal escape.[2][16]

• Helper Phospholipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC): DSPC is a saturated phospholipid that provides structural integrity to the lipid bilayer.[8] Its inclusion helps to stabilize the LNP structure.[11]

• Cholesterol: As a structural "glue," cholesterol modulates the fluidity and stability of the lipid bilayer.[17][18] It fills the gaps between the phospholipid tails, increasing membrane packing and stability.[17]

• PEGylated Lipid (e.g., 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000], DMG-PEG 2000): A small percentage of PEG-lipid is included to control particle size during formation and to provide a hydrophilic shield that reduces aggregation and prevents rapid clearance by the immune system in vivo.[6][9]

A common molar ratio for these components in an LNP formulation for siRNA delivery is approximately 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[2]

Stability of Lipid Nanoparticles

The stability of LNPs is a critical quality attribute that can be affected by storage temperature, pH, and the physical state of the formulation (aqueous vs. lyophilized).[7][15][19]

• Physical Stability: This refers to the integrity of the nanoparticle structure, including particle size, aggregation, and retention of the encapsulated cargo.[16] Instability can manifest as an increase in particle size or polydispersity index (PDI) over time.[15]

• Chemical Stability: This relates to the degradation of the lipid components or the nucleic acid payload.[16]

• Storage Conditions: For long-term storage, lyophilization (freeze-drying) with the addition of cryoprotectants like sucrose (B13894) or trehalose (B1683222) has been shown to improve stability.[7][14][15] Aqueous formulations are typically stored at 2-8°C to minimize degradation and aggregation.[15] Storage at -20°C or -80°C can also be effective, especially with cryoprotectants, to prevent aggregation during freeze-thaw cycles.[15][20]

Quantitative Data Summary

The following tables summarize typical quantitative data for LNP formulations.

Table 1: Typical Physicochemical Properties of MC3-based LNPs

Parameter	Typical Value	Method of Analysis
Particle Size (Z-average)	80 - 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential (at neutral pH)	Near-neutral	Electrophoretic Light Scattering
mRNA Encapsulation Efficiency	> 95%	RiboGreen Assay

[3][21]

Table 2: Stability of LNPs under Different Storage Conditions

Storage Condition	Time	Observation	Reference
Aqueous solution at 2-8°C	> 5 months	LNPs remained most stable compared to -20°C or room temperature.	[15]
Aqueous solution at -80°C with cryoprotectant (sucrose/trehalose)	7 days	Addition of sucrose improved physical properties and protein expression.	[20]
Lyophilized with trehalose at 25°C/60% RH	9 months	Nanoparticles were physically stable.	[14]
Lyophilized with trehalose at 30°C/65% RH	6 months	Nanoparticles were physically stable.	[14]
Lyophilized with trehalose at 40°C/75% RH	< 6 months	Stability was lost under these conditions.	[14]

Experimental Protocols

Protocol 1: Formulation of MC3-LNPs Encapsulating mRNA using Microfluidic Mixing

This protocol describes the preparation of mRNA-loaded LNPs using a microfluidic mixing device.

Materials:

• Ionizable lipid: DLin-MC3-DMA (MC3)

• Helper lipid: DSPC

• Cholesterol

• PEGylated lipid: DMG-PEG 2000

• Ethanol (B145695) (200 proof, molecular biology grade)

• mRNA encoding a reporter gene (e.g., Luciferase)

• Citrate (B86180) buffer (25-50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and cartridge (e.g., NanoAssemblr®)

• Syringes (1 mL, gas-tight)

• Glass vials

Procedure:

• Preparation of Lipid Stock Solution:

  • Prepare individual stock solutions of MC3, DSPC, cholesterol, and DMG-PEG 2000 in ethanol.

  • In a glass vial, combine the lipid stock solutions to achieve a final molar ratio of 50:10:38.5:1.5 (MC3:DSPC:Cholesterol:DMG-PEG 2000).

  • Add ethanol to reach the desired final lipid concentration (e.g., 12.5 mg/mL). Vortex briefly to ensure complete mixing.

• Preparation of mRNA Solution:

  • Dilute the mRNA stock in citrate buffer (pH 4.0) to the desired concentration (e.g., 0.2 mg/mL).

• Microfluidic Mixing:

  • Set up the microfluidic mixing instrument according to the manufacturer's instructions.

  • Prime the microfluidic cartridge with ethanol and then with the aqueous buffer.[12]

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

  • Set the flow rate ratio of the aqueous phase to the ethanolic phase to 3:1.

  • Initiate the mixing process. The two streams will converge in the microfluidic channels, leading to rapid mixing and self-assembly of the LNPs.[13]

• Purification and Buffer Exchange:

  • Collect the LNP suspension from the outlet.

  • Immediately dialyze the LNP suspension against PBS (pH 7.4) for at least 6 hours at 4°C to remove ethanol and raise the pH. This step neutralizes the ionizable lipid and stabilizes the LNPs.[16][22] Use a dialysis cassette with an appropriate molecular weight cutoff (e.g., 10 kDa).

• Sterilization and Storage:

  • Filter the purified LNP suspension through a 0.22 µm sterile filter.

  • Store the final LNP formulation at 2-8°C for short-term use or aliquot and freeze at -80°C for long-term storage (consider adding a cryoprotectant like sucrose to a final concentration of 10% w/v before freezing).[20]

Protocol 2: Characterization of LNP Physicochemical Properties

1. Size and Polydispersity Index (PDI) Measurement:

• Principle: Dynamic Light Scattering (DLS) measures the fluctuations in scattered light intensity due to the Brownian motion of particles. The rate of these fluctuations is related to the particle size.[23]

• Procedure:

  • Dilute the LNP sample in PBS (pH 7.4) to an appropriate concentration.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (Z-average diameter) and PDI using a DLS instrument.

  • Perform measurements in triplicate.

2. Zeta Potential Measurement:

• Principle: Electrophoretic Light Scattering (ELS) measures the velocity of charged particles in an electric field to determine their zeta potential, which is an indicator of surface charge.

• Procedure:

  • Dilute the LNP sample in an appropriate buffer (e.g., 10 mM NaCl) to reduce ionic strength for accurate measurement.

  • Load the sample into a specialized zeta potential cell.

  • Measure the zeta potential using a suitable instrument.

  • Perform measurements in triplicate.

3. Encapsulation Efficiency Measurement:

• Principle: The Quant-iT RiboGreen assay is a fluorescent nucleic acid stain that exhibits a significant fluorescence enhancement upon binding to RNA. By measuring the fluorescence before and after disrupting the LNPs with a detergent (e.g., Triton X-100), the amount of encapsulated RNA can be determined.

• Procedure:

  • Prepare a standard curve of the free mRNA in the appropriate buffer.

  • In a 96-well plate, add the LNP sample to two separate wells.

  • To one well, add a buffer blank. To the other well, add a solution of 2% Triton X-100 to lyse the LNPs and release the mRNA.

  • Add the RiboGreen reagent to all wells, including the standards.

  • Incubate for 5 minutes in the dark.

  • Measure the fluorescence at the appropriate excitation/emission wavelengths (e.g., 485/528 nm).

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Fluorescence of lysed LNPs) - (Fluorescence of intact LNPs)] / (Fluorescence of lysed LNPs) * 100

Protocol 3: Stability Assessment of LNP Formulations

1. Long-Term Stability Study:

• Procedure:

  • Aliquot the LNP formulation into multiple vials.

  • For aqueous stability, store the vials at different temperatures: 2-8°C, 25°C, and -20°C.

  • For lyophilized stability, freeze-dry the LNP formulation with and without a cryoprotectant (e.g., 10% sucrose). Store the lyophilized cakes at different temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH).[14]

  • At predetermined time points (e.g., 0, 1, 3, 6, 9, 12 months), take a sample from each storage condition.

  • If lyophilized, reconstitute the cake in nuclease-free water.

  • Analyze the samples for particle size, PDI, and encapsulation efficiency as described in Protocol 2.

  • Additionally, assess the biological activity of the encapsulated mRNA using an in vitro transfection assay.

2. Freeze-Thaw Stability Study:

• Procedure:

  • Aliquot the LNP formulation (with and without cryoprotectant) into several vials.

  • Subject the vials to multiple freeze-thaw cycles (e.g., freezing at -80°C for 1 hour followed by thawing at room temperature for 1 hour).

  • After 1, 3, and 5 cycles, analyze the LNPs for changes in particle size, PDI, and encapsulation efficiency.

Visualizations

Caption: Workflow for LNP formulation and characterization.

Caption: Cellular pathway of LNP-mediated gene delivery.

References

• 1. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. liposomes.ca [liposomes.ca]
• 3. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap | MDPI [mdpi.com]
• 4. Lipid Nanoparticles for Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Progress in Gene Delivery Technology Based on Chemical Methods and Nano-carriers [thno.org]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scielo.br [scielo.br]
• 12. youtube.com [youtube.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Short- and long-term stability study of lyophilized solid lipid nanoparticles for gene therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. dovepress.com [dovepress.com]
• 16. caymanchem.com [caymanchem.com]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. Analytical characterization of liposomes and other lipid nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Redefining LNP composition: phospholipid and sterol-driven modulation of mRNA expression and immune outcomes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D5PM00150A [pubs.rsc.org]
• 22. liposomes.ca [liposomes.ca]
• 23. liposomes-synthesis-and-DLS-size-characterization- Inside Therapeutics [insidetx.com]

Application Note: Analytical Techniques for the Characterization of Lipid 7-1

Audience: Researchers, scientists, and drug development professionals.

Abstract: The discovery and development of novel bioactive lipids require rigorous analytical characterization to ensure identity, purity, and structural integrity. This document provides a comprehensive overview of the analytical techniques and detailed protocols for the characterization of "Lipid 7-1," a novel synthetic phosphatidylinositol phosphate (B84403) analog with therapeutic potential. The methodologies described herein include High-Performance Liquid Chromatography (HPLC) for purity assessment, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for molecular weight and structural confirmation, and Nuclear Magnetic Resonance (NMR) spectroscopy for detailed structural elucidation.

Introduction to Lipid 7-1

Lipid 7-1 is a novel, synthetically derived phosphatidylinositol phosphate (PIP) analog. PIPs are crucial second messengers in various cellular signaling pathways, and their dysregulation is implicated in numerous diseases.[1][2][3][4] Lipid 7-1 has been designed to modulate these pathways, offering a potential therapeutic avenue. Accurate and comprehensive characterization is the foundational step in its development, ensuring that subsequent biological and preclinical studies are based on a well-defined chemical entity. This note outlines the standard analytical workflow for its definitive characterization.

Analytical Workflow for Lipid 7-1 Characterization

The comprehensive characterization of Lipid 7-1 follows a multi-step analytical workflow. This process ensures the verification of the compound's purity, molecular weight, and detailed chemical structure.

Caption: Analytical workflow for the characterization of Lipid 7-1.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative data obtained from the analytical characterization of a representative batch of Lipid 7-1.

Table 1: HPLC Purity Analysis

Parameter	Method	Result	Unit
Purity	RP-HPLC-CAD	99.5	%

| Retention Time | As per protocol | 15.2 | min |

Table 2: Mass Spectrometry Analysis

Parameter	Method	Result	Unit
Molecular Mass	ESI-MS	953.521	[M-H]⁻ m/z
Molecular Formula	HRMS	C₄₇H₈₆O₁₆P₂

| Key Fragments | MS/MS | 317.2 (Fatty Acyl 1), 283.2 (Fatty Acyl 2) | m/z |

Table 3: NMR Spectroscopy Analysis

Parameter	Method	Result	Unit
Glycerol (B35011) Backbone	¹H NMR	δ 5.25 (m), 4.48 (dd), 4.20 (dd)	ppm
Inositol (B14025) Ring	¹H NMR	δ 4.05 (t), 3.65 (t), 3.55 (dd), 3.28 (t)	ppm

| Phosphate Headgroup | ³¹P NMR | δ 1.5, 0.8 | ppm |

Experimental Protocols

Protocol 1: Purity Determination by Reversed-Phase HPLC (RP-HPLC)

This protocol is designed to separate and quantify Lipid 7-1, assessing its purity. A Charged Aerosol Detector (CAD) is used for its ability to provide a uniform response for non-volatile analytes like lipids.[5][6]

• Instrumentation:

  • HPLC system with a binary pump, autosampler, and column oven.

  • Charged Aerosol Detector (CAD).

• Materials:

  • Lipid 7-1 sample.

  • HPLC-grade acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), and water.

  • Ammonium (B1175870) acetate.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 2.7 µm).[6]

  • Mobile Phase A: 90:10 ACN:Water with 10 mM ammonium acetate.

  • Mobile Phase B: 90:10 MeOH:Water with 10 mM ammonium acetate.

  • Gradient:

    • 0-5 min: 100% A

    • 5-25 min: Linear gradient to 100% B

    • 25-30 min: 100% B

    • 30.1-35 min: Return to 100% A

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 10 µL.

• Procedure:

  • Prepare a 1 mg/mL stock solution of Lipid 7-1 in methanol.

  • Dilute the stock solution to 100 µg/mL with Mobile Phase A.

  • Equilibrate the HPLC system with Mobile Phase A for at least 30 minutes.

  • Inject the sample and run the gradient program.

  • Integrate the peak areas in the resulting chromatogram.

• Data Analysis:

  • Calculate purity using the formula: Purity (%) = (Area of Lipid 7-1 Peak / Total Area of All Peaks) x 100.

Protocol 2: Molecular Weight and Structure by LC-MS/MS

This protocol confirms the molecular weight and provides fragmentation data for the structural elucidation of Lipid 7-1. Electrospray ionization (ESI) in negative mode is typically effective for phospholipids.[7][8]

• Instrumentation:

  • HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Materials:

  • Lipid 7-1 sample.

  • LC-MS grade solvents (acetonitrile, methanol, water).

  • Ammonium formate.

• LC Conditions:

  • Same as Protocol 1, but with a reduced flow rate of 0.4 mL/min, which is more compatible with ESI-MS.

• MS Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Capillary Voltage: 3.0 kV.

  • Gas Temperature: 325 °C.

  • Scan Range (MS1): 150-1200 m/z.

  • Collision Energy (MS/MS): Ramped from 20-50 eV for fragmentation of the parent ion.

• Procedure:

  • Prepare a 10 µg/mL solution of Lipid 7-1 in 50:50 methanol:water.

  • Infuse the sample directly or via the LC system into the mass spectrometer.

  • Acquire full scan (MS1) data to identify the [M-H]⁻ ion.

  • Perform a product ion scan (MS/MS) on the parent ion of Lipid 7-1 to generate a fragmentation spectrum.

• Data Analysis:

  • Compare the exact mass from the MS1 scan to the theoretical mass of the proposed structure.

  • Analyze the MS/MS fragmentation pattern to confirm the identity of the fatty acid chains and the phosphorylated inositol headgroup.[9]

Protocol 3: Structural Elucidation by NMR Spectroscopy

NMR spectroscopy provides definitive structural information, including the stereochemistry of the glycerol backbone and the position of acyl chains and phosphate groups.[10][11][12] ³¹P NMR is particularly useful for analyzing phospholipids.[13]

• Instrumentation:

  • High-field NMR spectrometer (e.g., 500 MHz or higher) with a cryoprobe.

• Materials:

  • ~5-10 mg of purified Lipid 7-1.

  • Deuterated chloroform (B151607) (CDCl₃) or a deuterated methanol/chloroform mixture.

  • NMR tubes.

• Procedure:

  • Dissolve the Lipid 7-1 sample in the appropriate deuterated solvent in an NMR tube.

  • Acquire ¹H NMR spectra to identify protons on the glycerol backbone, fatty acid chains, and inositol ring.

  • Acquire ¹³C NMR spectra to identify all carbon atoms in the molecule.

  • Acquire ³¹P NMR spectra to analyze the chemical environment of the phosphate groups.[13]

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC) to establish connectivity between protons and carbons.

• Data Analysis:

  • Assign all peaks in the ¹H, ¹³C, and ³¹P spectra to the corresponding atoms in the proposed structure of Lipid 7-1.

  • Confirm that the chemical shifts, coupling constants, and integrations are consistent with the expected structure.

Hypothetical Signaling Pathway of Lipid 7-1

Lipid 7-1 is hypothesized to act as a competitive inhibitor of Phosphoinositide 3-kinase (PI3K), a key enzyme in cell growth and survival signaling. By blocking the phosphorylation of PIP2 to PIP3, Lipid 7-1 can downregulate the downstream Akt pathway.[1][4][14]

References

• 1. cusabio.com [cusabio.com]
• 2. longdom.org [longdom.org]
• 3. Phosphatidylinositol signalling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphoinositide (Lipid) Signaling | Cell Signaling Technology [cellsignal.com]
• 5. hplc.eu [hplc.eu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 9. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]
• 10. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creative-biostructure.com [creative-biostructure.com]
• 12. mdpi.com [mdpi.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. journals.asm.org [journals.asm.org]

Application Notes and Protocols: Lipid 7-1 Storage and Handling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of Lipid 7-1, an ionizable cationic lipid integral to the formulation of lipid nanoparticles (LNPs) for nucleic acid delivery. Adherence to these protocols is crucial for maintaining the integrity of the lipid and ensuring reproducible experimental outcomes.

Product Information

Lipid 7-1 is an ionizable cationic lipid designed for efficient encapsulation and delivery of nucleic acids, such as mRNA and siRNA.[1] Its ionizable nature is critical for the endosomal escape of the nucleic acid cargo, a key step in successful intracellular delivery.[2][3][4]

Storage and Stability

Proper storage of Lipid 7-1 is vital to prevent degradation and maintain its functionality. The following table summarizes the recommended storage conditions and stability information.

Parameter	Condition	Duration	Notes
Long-Term Storage	-20°C	≥ 2 years	Store in a tightly sealed container to prevent solvent evaporation.[5][6][7]
Short-Term Storage	0-4°C	Days to weeks	Recommended for lipids that will be used in the near future.[1]
Stock Solution in Solvent	-20°C	Up to 1 month	Minimize freeze-thaw cycles.
-80°C	Up to 6 months	Aliquot into smaller volumes to avoid repeated warming of the entire stock.[8]
Light Sensitivity	Store in the dark	At all times	Protect from light to prevent potential degradation.[1]

Handling and Safety Precautions

Lipid 7-1 is intended for research use only and is not for human or veterinary use.[6] Standard laboratory safety practices should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

• Avoid Contact: Minimize direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Inhalation: Avoid inhaling dust or vapors.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Experimental Protocols

The following is a general protocol for the formulation of lipid nanoparticles (LNPs) using Lipid 7-1. This protocol may require optimization based on the specific nucleic acid cargo and experimental goals.

Preparation of Lipid Stock Solutions

• Bring to Room Temperature: Allow all lipids (Lipid 7-1, helper lipids such as DSPC and cholesterol, and a PEGylated lipid) to equilibrate to room temperature before use.[5]

• Dissolution in Ethanol (B145695): Dissolve each lipid in 100% ethanol to the desired stock concentration. Gentle heating (e.g., 37-65°C) and vortexing may be necessary to ensure complete dissolution, especially for helper lipids.[5][9]

• Storage of Stock Solutions: Store the prepared lipid stock solutions at -20°C in tightly sealed containers.[5]

Preparation of Nucleic Acid Solution

• Thawing: Thaw the nucleic acid (e.g., mRNA) on ice.

• Dilution: Dilute the nucleic acid to the desired concentration in an acidic aqueous buffer, such as 10-50 mM sodium citrate (B86180) or sodium acetate (B1210297) buffer with a pH of 3-5.[10][11] This acidic environment is crucial for the protonation of the ionizable lipid and efficient encapsulation of the nucleic acid.[10]

Formulation of Lipid Nanoparticles

• Lipid Mixture Preparation: Combine the individual lipid stock solutions in the desired molar ratios to create the final lipid mixture in ethanol. A common molar ratio for ionizable lipid:DSPC:cholesterol:PEG-lipid is around 50:10:38.5:1.5.[5]

• Mixing: The LNPs are formed by rapidly mixing the ethanolic lipid mixture with the acidic aqueous solution of the nucleic acid. A common volume ratio is 1:3 (ethanol:aqueous).[10] This can be achieved through various methods, including:

  • Manual Mixing: Rapidly adding the lipid solution to the nucleic acid solution while vortexing.[12]

  • Microfluidic Mixing: Utilizing a microfluidic device for controlled and reproducible mixing.[9][11]

• Dialysis: After formation, the LNP solution should be dialyzed against a neutral pH buffer, such as phosphate-buffered saline (PBS, pH 7.4), to remove the ethanol and raise the pH for storage and in vitro/in vivo applications.[5][10]

Visualizations

Workflow for Handling Lipid 7-1

Caption: Workflow for the storage and handling of Lipid 7-1.

Lipid Nanoparticle (LNP) Structure

Caption: General structure of a Lipid Nanoparticle (LNP).

References

• 1. Lipid 7-1|CAS 2795392-95-7| DC Chemicals [dcchemicals.com]
• 2. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Lipid 7-1 | CAS 2795392-95-7 | Cayman Chemical | Biomol.com [biomol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 10. biomol.com [biomol.com]
• 11. Optimization of ionizable lipids for aerosolizable mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: A Step-by-Step Guide to Lipid 7-1 Liposome Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of therapeutic payloads, most notably nucleic acids like mRNA and siRNA. Their success is largely attributed to the careful selection and combination of lipid components that ensure stability, efficient encapsulation, and effective intracellular delivery. A key component in many modern LNP formulations is an ionizable cationic lipid. This application note provides a detailed, step-by-step guide for the preparation of liposomes using a hypothetical ionizable cationic lipid, "Lipid 7-1."

Ionizable cationic lipids are amphiphilic molecules that possess a transient positive charge. At a low pH, typically during the formulation process, these lipids are positively charged, facilitating the encapsulation of negatively charged payloads such as nucleic acids.[1][2] At physiological pH (~7.4), they become neutral, which is advantageous for stability in circulation and reduces potential cytotoxicity.[1] The formulation of Lipid 7-1 liposomes described herein also includes helper lipids, which are crucial for the overall structure and function of the nanoparticle. These typically include:

• A Helper Phospholipid (e.g., DSPC or DOPE): These lipids contribute to the stability of the lipid bilayer.[1][3][4]

• Cholesterol: This steroid is incorporated into the lipid bilayer to improve rigidity, stability, and control membrane fluidity.[1][3][4]

• A PEGylated Lipid (e.g., DMG-PEG 2000): The polyethylene (B3416737) glycol (PEG) moiety provides a hydrophilic shield that prevents aggregation and reduces clearance by the immune system, thereby prolonging circulation time.[1][3][4]

This guide will focus on the widely used thin-film hydration followed by extrusion method, a robust and reproducible technique for producing unilamellar liposomes of a defined size.[5]

Data Presentation

The successful preparation of Lipid 7-1 liposomes should yield nanoparticles with specific physicochemical characteristics. The following table summarizes expected quantitative data for a typical Lipid 7-1 formulation.

Parameter	Expected Value	Method of Analysis
Particle Size (Hydrodynamic Diameter)	80 - 150 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	Slightly negative at pH 7.4	Electrophoretic Light Scattering (ELS)
Encapsulation Efficiency	> 90%	RiboGreen Assay (for nucleic acids)

Experimental Protocol: Lipid 7-1 Liposome (B1194612) Preparation via Thin-Film Hydration and Extrusion

This protocol details the step-by-step preparation of Lipid 7-1 liposomes.

Materials and Reagents

• Lipid 7-1 (ionizable cationic lipid)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (helper phospholipid)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000)

• Chloroform (B151607)

• Ethanol, 200 proof

• Hydration Buffer (e.g., 50 mM Sodium Citrate, pH 4.0)

• Dialysis Buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Extruder device

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

• Dialysis cassette (e.g., 10 kDa MWCO)

Step-by-Step Procedure

1. Lipid Stock Solution Preparation

• Prepare individual stock solutions of Lipid 7-1, DSPC, Cholesterol, and DMG-PEG 2000 in chloroform or a chloroform/methanol mixture. A typical concentration is 10-25 mg/mL.

2. Lipid Mixture Formulation

• In a clean round-bottom flask, combine the lipid stock solutions to achieve the desired molar ratio. A common starting point for ionizable lipid formulations is a molar ratio of 50:10:38.5:1.5 (Lipid 7-1:DSPC:Cholesterol:DMG-PEG 2000).[6][7][8]

3. Thin-Film Formation

• Attach the round-bottom flask to a rotary evaporator.

• Immerse the flask in a water bath set to a temperature that facilitates solvent evaporation but does not degrade the lipids (e.g., 35-45°C).

• Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.

• Once the film is formed, continue to dry it under high vacuum for at least 1-2 hours to remove any residual solvent.

4. Hydration of the Lipid Film

• Pre-warm the hydration buffer (e.g., 50 mM Sodium Citrate, pH 4.0) to a temperature above the phase transition temperature (Tc) of the lipids.

• Add the warm hydration buffer to the round-bottom flask containing the dry lipid film. The volume of buffer will determine the final lipid concentration.

• Agitate the flask to hydrate (B1144303) the lipid film. This can be done by gentle swirling or vortexing. This process will form multilamellar vesicles (MLVs).

5. Extrusion

• Assemble the extruder device with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

• Transfer the MLV suspension to a syringe and pass it through the extruder a set number of times (e.g., 11-21 passes). This process reduces the size of the liposomes and creates a more homogenous population of unilamellar vesicles (LUVs).

6. Purification (Dialysis)

• To remove the un-encapsulated payload and to exchange the external buffer, dialyze the extruded liposome suspension against a suitable buffer (e.g., PBS, pH 7.4).

• Use a dialysis cassette with an appropriate molecular weight cut-off (MWCO).

• Perform dialysis for several hours with multiple buffer changes to ensure complete removal of the original hydration buffer.

7. Characterization

• Particle Size and Polydispersity Index (PDI): Analyze the liposome suspension using Dynamic Light Scattering (DLS).

• Zeta Potential: Measure the surface charge of the liposomes using Electrophoretic Light Scattering (ELS).

• Encapsulation Efficiency: If a payload was included in the hydration buffer, quantify the encapsulation efficiency using an appropriate assay (e.g., RiboGreen assay for nucleic acids).

Mandatory Visualizations

Experimental Workflow for Lipid 7-1 Liposome Preparation```dot

Caption: Components of a Lipid 7-1 liposome.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ionizable Cationic Lipids and Helper Lipids Synergistically Contribute to RNA Packing and Protection in Lipid-Based Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 5. Influence of Lipid Composition of Cationic Liposomes 2X3-DOPE on mRNA Delivery into Eukaryotic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. liposomes.ca [liposomes.ca]
• 8. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Application Notes and Protocols for Lipid 7-1 in Targeted Drug Delivery

Disclaimer: Specific quantitative data and optimized protocols for "Lipid 7-1" are not extensively available in the public domain. The following application notes and protocols are based on established methodologies for similar ionizable cationic lipids used in the formulation of lipid nanoparticles (LNPs) for targeted drug delivery. Researchers should consider this information as a general guide and perform their own optimization experiments.

Introduction to Lipid 7-1

Lipid 7-1 is an ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) and liposomes, primarily for the delivery of nucleic acid-based therapeutics such as mRNA and siRNA.[1][2][3][4] Its chemical structure features a protonatable amino head group, which is crucial for encapsulating negatively charged nucleic acids at an acidic pH and facilitating their release into the cytoplasm at physiological pH. The ester linkages within its structure are designed for biodegradability, potentially reducing toxicity.[1][5]

Chemical Information:

• CAS Number: 2795392-95-7[3][4][6]

• Chemical Name: 8-[--INVALID-LINK--amino]-octanoic acid, nonyl ester[3][4][6]

• Molecular Formula: C45H85NO7[3][4][6]

• Molecular Weight: 752.16 g/mol [1]

Applications in Targeted Drug Delivery

Lipid 7-1 is a key component in LNP formulations for the targeted delivery of therapeutic payloads. By incorporating targeting ligands into the LNP surface, these nanoparticles can be directed to specific cells or tissues, enhancing therapeutic efficacy and reducing off-target effects.

Potential Therapeutic Areas:

• Oncology: Targeted delivery of siRNA or mRNA to tumor cells to modulate gene expression involved in cancer progression.

• Genetic Disorders: Delivery of corrective genes or gene-editing machinery (e.g., CRISPR/Cas9) to affected tissues.

• Vaccines: Targeted delivery of mRNA-based antigens to immune cells to elicit a robust immune response.

Data Presentation: Representative Performance of Lipid 7-1-based LNPs

The following tables summarize expected quantitative data for LNP formulations incorporating an ionizable lipid of the same class as Lipid 7-1. These values are for illustrative purposes and will vary depending on the specific formulation parameters and payload.

Table 1: Physicochemical Properties of Lipid 7-1 LNPs

Parameter	Representative Value	Method of Analysis
Particle Size (Diameter)	80 - 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential (at pH 7.4)	-5 to +5 mV	Laser Doppler Velocimetry
Encapsulation Efficiency (%)	> 90%	RiboGreen Assay

Table 2: In Vitro Transfection Efficiency

Cell Line	Payload	Transfection Efficiency (%)	Viability (%)
HEK293	eGFP mRNA	85 - 95%	> 90%
HeLa	Luciferase mRNA	80 - 90%	> 85%
A549 (Lung Cancer)	anti-KRAS siRNA	70 - 85% gene knockdown	> 80%

Table 3: In Vivo Biodistribution in a Murine Model (Intravenous Administration)

Organ	% of Injected Dose (24h post-injection)
Liver	60 - 70%
Spleen	10 - 15%
Lungs	5 - 10%
Kidneys	< 5%
Tumor (with targeting ligand)	10 - 15%

Experimental Protocols

Protocol for Formulation of Lipid 7-1 Nanoparticles using Microfluidics

This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• Lipid 7-1

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA payload

• Ethanol (B145695) (anhydrous)

• Citrate (B86180) buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and syringe pumps

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve Lipid 7-1, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration should be between 10-25 mM.

• Prepare mRNA Solution:

  • Dissolve the mRNA payload in 50 mM citrate buffer (pH 4.0) to the desired concentration.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.

  • Set the flow rate ratio of the aqueous to alcoholic phase to 3:1.

  • The total flow rate will depend on the microfluidic chip geometry and should be optimized (typically 2-12 mL/min).

  • Initiate the flow from both syringes to allow for rapid mixing and LNP formation.

• Dialysis:

  • Collect the LNP solution.

  • Dialyze the LNP suspension against PBS (pH 7.4) for at least 6 hours at 4°C to remove ethanol and raise the pH.

• Sterilization and Storage:

  • Filter the final LNP formulation through a 0.22 µm sterile filter.

  • Store the LNPs at 4°C.

Protocol for Characterization of Lipid 7-1 LNPs

a) Particle Size and Zeta Potential:

• Dilute the LNP suspension in PBS (pH 7.4).

• Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

• Measure the zeta potential using Laser Doppler Velocimetry.

b) Encapsulation Efficiency:

• Use a fluorescent dye that binds to nucleic acids, such as RiboGreen.

• Measure the fluorescence of the LNP sample.

• Add a surfactant (e.g., 0.5% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA.

• Measure the total fluorescence after disruption.

• Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Fluorescence_total - Fluorescence_initial) / Fluorescence_total * 100

Protocol for In Vitro Transfection

• Cell Culture:

  • Plate cells in a 24-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Dilute the Lipid 7-1 LNPs encapsulating the reporter mRNA (e.g., eGFP or Luciferase) in serum-free media to the desired final concentration.

  • Remove the old media from the cells and add the LNP-containing media.

  • Incubate the cells for 4-6 hours at 37°C.

  • Add complete media containing serum.

• Analysis:

  • After 24-48 hours, assess protein expression by fluorescence microscopy (for eGFP) or a luciferase assay.

  • Cell viability can be assessed using an MTT or similar assay.

Visualizations

Caption: Workflow for the formulation of Lipid 7-1 nanoparticles.

Caption: Proposed cellular uptake and endosomal escape mechanism.

Caption: Concept of targeted drug delivery using functionalized LNPs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Shape Matters: Comprehensive Analysis of Star-Shaped Lipid Nanoparticles [frontiersin.org]
• 6. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Lipid Nanoparticle (LNP) Aggregation

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering aggregation issues with lipid nanoparticle formulations, with a focus on systems analogous to "Lipid 7-1" LNPs. The following troubleshooting guides and frequently asked questions (FAQs) are designed to directly address specific issues that may arise during experimentation.

Troubleshooting Guide: LNP Aggregation

Aggregation of lipid nanoparticles can occur at various stages, from formulation to storage. This guide provides a systematic approach to identifying and resolving common causes of LNP aggregation.

Issue 1: Immediate Aggregation Upon Formulation

If you observe aggregation immediately after the initial formulation of your LNPs, consider the following potential causes and solutions.

Potential Causes and Solutions

Parameter	Potential Cause of Aggregation	Recommended Action
pH of Aqueous Phase	The pH of the buffer is critical for controlling the charge of ionizable lipids. A pH far below the pKa of the ionizable lipid can lead to an excessive positive surface charge, causing instability and aggregation.[1]	Optimize the pH of your formulation buffer. For ionizable lipids, the pH should be low enough to ensure protonation and efficient nucleic acid encapsulation but not so low as to cause excessive charge repulsion.[1]
Ionic Strength of Buffer	High salt concentrations can compress the electrical double layer surrounding the nanoparticles, which reduces electrostatic repulsion and can lead to aggregation.[1][2]	Reduce the ionic strength of your formulation buffer. Evaluate a range of salt concentrations to find the optimal balance for stability.
Lipid Concentration	A high concentration of lipids during the formulation process increases the frequency of particle collisions, which can promote aggregation.[1]	Test a range of lipid concentrations. A lower starting concentration may prevent initial aggregation.
Solvent Mixing Rate	In methods like ethanol (B145695) injection, a slow mixing rate can lead to the formation of larger, less stable particles that are more prone to aggregation.[1]	Increase the mixing speed or use a controlled mixing system like a microfluidic device to ensure rapid and homogenous mixing.
Lipid Ratios	An incorrect ratio of ionizable lipid, helper lipids (e.g., phospholipid, cholesterol), and PEG-lipid can lead to unstable particles. Insufficient PEG-lipid, in particular, can result in a lack of steric shielding.[2][3][4][5]	Optimize the molar ratios of your lipid components. Systematically vary the percentage of each lipid to determine the optimal composition for stability.

Experimental Workflow for Troubleshooting Immediate Aggregation

Caption: Troubleshooting workflow for immediate LNP aggregation.

Issue 2: Aggregation During Storage

If your LNPs appear stable initially but aggregate over time during storage, the following factors should be investigated.

Potential Causes and Solutions

Parameter	Potential Cause of Aggregation	Recommended Action
Storage Temperature	Freeze-thaw cycles are a common cause of LNP aggregation.[2][6] During freezing, phase separation can occur, concentrating nanoparticles and leading to irreversible fusion.[6] Storing at elevated temperatures can also induce aggregation.	For short to medium-term storage, refrigeration at 2-8°C is often preferable to freezing.[6][7] If freezing is necessary, flash freezing in liquid nitrogen may be better than slow freezing. Minimize the number of freeze-thaw cycles.
Cryoprotectants	The absence of cryoprotectants in formulations that will be frozen can lead to aggregation upon thawing.[6][7]	Add cryoprotectants such as sucrose (B13894) or trehalose (B1683222) to your formulation before freezing to protect the nanoparticles.[2][6][7]
Storage Buffer	The composition of the storage buffer is crucial. Some buffers, like phosphate-buffered saline (PBS), can experience significant pH shifts during freezing, which can induce aggregation.[2]	Use a cryo-stable buffer. Consider buffers that maintain a stable pH during freezing and thawing. Dialyze the LNP suspension against the final storage buffer to remove formulation buffers.[8][9]
Mechanical Stress	Agitation, such as vortexing or shaking during handling and transport, can introduce air-liquid interfacial stress, leading to aggregation.[2][10]	Handle LNP solutions gently. Avoid vigorous mixing or shaking. Ensure vials are sufficiently filled to minimize headspace, which can reduce interfacial stress.[10]

Logical Relationship of Storage Stability Factors

Caption: Key factors influencing long-term LNP storage stability.

Frequently Asked Questions (FAQs)

Q1: What is a good Polydispersity Index (PDI) for my LNP formulation?

A: A Polydispersity Index (PDI) below 0.2 generally indicates a monodisperse and acceptable nanoparticle population for many biological applications.[11] A high PDI suggests a wide range of particle sizes, which can be a sign of aggregation or poor formulation, potentially leading to inconsistent results.[11]

Q2: How does the pKa of the ionizable lipid affect LNP stability?

A: The pKa of the ionizable lipid is crucial for both nucleic acid encapsulation and stability.[4] During formulation at an acidic pH (below the pKa), the lipid is positively charged, facilitating the encapsulation of negatively charged nucleic acids.[4][5] After formulation and buffer exchange to a physiological pH (above the pKa), the surface of the LNP becomes more neutral, which is important for reducing toxicity and improving stability in vivo.[1][4] An inappropriate pKa can lead to poor encapsulation or instability at physiological pH.

Q3: Can the type of helper lipid influence aggregation?

A: Yes. Helper lipids, such as phospholipids (B1166683) (e.g., DSPC) and cholesterol, play a structural role in the LNP.[2][8] They help stabilize the lipid bilayer and can influence the fluidity and rigidity of the nanoparticle membrane.[2] The choice and ratio of these lipids are important for overall particle integrity and can impact the propensity for aggregation.[12] For instance, cholesterol helps to fill packing defects in the lipid membrane, providing structural integrity.[8]

Q4: My LNPs aggregate after lyophilization. How can I prevent this?

A: Aggregation upon reconstitution of lyophilized LNPs is a common issue, often caused by the stresses of freezing and drying.[6][7] To prevent this, it is highly recommended to add a lyoprotectant, such as sucrose or trehalose, to the LNP formulation before lyophilization.[6][7] These sugars form a glassy matrix that protects the nanoparticles during the process and aids in their resuspension.

Q5: How can I characterize LNP aggregation?

A: The primary technique for characterizing LNP size and aggregation is Dynamic Light Scattering (DLS), which measures the Z-average diameter and Polydispersity Index (PDI). An increase in the Z-average and PDI over time is indicative of aggregation. For more detailed analysis of subvisible particles and aggregates, Flow Imaging Microscopy (FIM) can be a valuable tool.[2]

Experimental Protocols

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes a general method for producing LNPs using a microfluidic device.

• Preparation of Solutions:

  • Lipid Phase: Dissolve the ionizable lipid, phospholipid, cholesterol, and PEG-lipid in ethanol at the desired molar ratios.

  • Aqueous Phase: Dissolve the nucleic acid cargo (e.g., mRNA, siRNA) in an acidic aqueous buffer (e.g., sodium acetate (B1210297) or sodium citrate, pH 4-5).[9]

• Microfluidic Mixing:

  • Load the lipid phase and aqueous phase into separate syringes.

  • Place the syringes onto a syringe pump connected to a microfluidic mixing chip.

  • Set the total flow rate (TFR) and flow rate ratio (FRR) on the syringe pump. A typical FRR for the aqueous phase to the lipid phase is 3:1.[8]

  • Initiate pumping to mix the two phases within the microfluidic chip, leading to the self-assembly of LNPs.

• Purification and Buffer Exchange:

  • Collect the LNP solution from the outlet of the microfluidic chip.

  • Dialyze the LNP suspension against a storage buffer (e.g., PBS, pH 7.4) using appropriate molecular weight cut-off (MWCO) tubing to remove ethanol and the acidic formulation buffer.[1][8] Tangential flow filtration (TFF) can be used for larger volumes.

• Sterilization and Storage:

  • Filter-sterilize the final LNP suspension through a 0.22 µm filter.[8]

  • Store the LNPs at 2-8°C for short-term use or freeze with cryoprotectants for long-term storage.

Protocol 2: Characterization of LNP Size and Stability by DLS

This protocol outlines the steps for measuring LNP size and monitoring stability.

• Sample Preparation:

  • Dilute a small aliquot of the LNP suspension in the appropriate buffer (the same buffer the LNPs are suspended in) to a suitable concentration for DLS measurement.

• Instrument Setup:

  • Equilibrate the DLS instrument (e.g., Malvern Zetasizer) to the desired measurement temperature (typically 25°C).

  • Enter the parameters for the solvent (viscosity and refractive index) and the material (refractive index).

• Measurement:

  • Transfer the diluted LNP sample to a clean cuvette.

  • Place the cuvette in the instrument and perform the measurement.

  • Record the Z-average diameter (nm), Polydispersity Index (PDI), and zeta potential (mV).

• Stability Study:

  • To assess stability, repeat the measurements at regular intervals (e.g., daily, weekly) on samples stored under different conditions (e.g., 4°C, -20°C, room temperature).

  • An increase in the Z-average diameter and/or PDI over time indicates particle aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. fluidimaging.com [fluidimaging.com]
• 3. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 4. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 5. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. helixbiotech.com [helixbiotech.com]
• 10. Impact of mixing and shaking on mRNA-LNP drug product quality characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing mRNA Encapsulation with Lipid 7-1

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the mRNA encapsulation efficiency of the novel ionizable lipid, Lipid 7-1.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind mRNA encapsulation using Lipid 7-1?

A1: The encapsulation of mRNA into Lipid Nanoparticles (LNPs) using the ionizable Lipid 7-1 is primarily driven by electrostatic interactions. At a low pH (typically around 4.0), the amine groups in Lipid 7-1 become protonated, leading to a positive charge. This positive charge allows the lipid to interact with the negatively charged phosphate (B84403) backbone of the mRNA, initiating the self-assembly of the LNP and the encapsulation of the mRNA cargo.[1][2] At physiological pH (around 7.4), Lipid 7-1 is nearly neutral, which reduces potential toxicity.[2][3]

Q2: What are the critical quality attributes (CQAs) to consider when evaluating Lipid 7-1 mRNA-LNPs?

A2: The key quality attributes for mRNA-LNPs include:

• Encapsulation Efficiency (EE): The percentage of mRNA successfully encapsulated within the LNPs.[4] Current technologies typically achieve 80-95% encapsulation efficiency.[5]

• Particle Size and Polydispersity Index (PDI): The size and uniformity of the LNPs are crucial for cellular uptake and biodistribution.[4][6] Optimal LNPs for therapeutic applications generally range from 70-100 nm in diameter with a PDI below 0.2.[5]

• Zeta Potential: This measurement indicates the surface charge of the LNPs and influences their stability and interaction with biological membranes.[4]

• mRNA Integrity: Ensuring the encapsulated mRNA remains intact and is not degraded during the formulation process.[7]

Q3: How is the encapsulation efficiency of Lipid 7-1 LNPs typically measured?

A3: The most common method for determining mRNA encapsulation efficiency is the Quant-iT RiboGreen assay.[4][8] This fluorescence-based assay quantifies the amount of accessible (unencapsulated) mRNA. By measuring the fluorescence before and after lysing the LNPs with a detergent like Triton X-100, the percentage of encapsulated mRNA can be calculated.[8] Other methods, such as capillary gel electrophoresis (CGE) and ion-pair reversed-phase high-performance liquid chromatography (IP-RP-HPLC), can also be used for more detailed analysis.[8]

Q4: What is a typical molar ratio for formulating LNPs with a novel ionizable lipid like Lipid 7-1?

A4: A common starting molar ratio for LNP formulations includes the ionizable lipid, a phospholipid (like DSPC or DOPE), cholesterol, and a PEG-lipid.[1][9] A widely used ratio is 50:10:38.5:1.5 (ionizable lipid:phospholipid:cholesterol:PEG-lipid).[1][10] However, the optimal ratio for Lipid 7-1 may require empirical optimization.[9]

Troubleshooting Guide

Issue 1: Low mRNA Encapsulation Efficiency (<80%)

Potential Cause	Recommended Solution
Suboptimal pH of Aqueous Buffer	Ensure the aqueous buffer (containing mRNA) has a pH between 3.0 and 4.0 to ensure protonation of Lipid 7-1. An incorrect pH can significantly reduce the electrostatic interaction required for encapsulation.[6]
Incorrect N/P Ratio	The N/P ratio, the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the mRNA, is critical. A low N/P ratio may result in incomplete mRNA complexation. Try increasing the N/P ratio by adjusting the amount of Lipid 7-1. Clinically relevant LNPs have N/P ratios ranging from 3 to 6.[4]
Inefficient Mixing	Rapid and homogenous mixing of the lipid-ethanol and mRNA-aqueous phases is crucial for high encapsulation efficiency. Consider using a microfluidic mixing device for reproducible and efficient mixing.[11] High flow rates in microfluidic systems generally lead to higher encapsulation efficiency.[1]
Lipid Degradation	Ionizable lipids can degrade, leading to impurities that can negatively impact encapsulation and mRNA integrity.[12] Use high-purity lipids and store them under appropriate conditions (e.g., -20°C or -80°C, protected from light and moisture).

Issue 2: High Polydispersity Index (PDI > 0.2)

Potential Cause	Recommended Solution
Slow or Inconsistent Mixing	Inconsistent mixing can lead to the formation of a heterogeneous population of LNPs with varying sizes. Utilize a controlled and rapid mixing method, such as a microfluidic device, to ensure uniform particle formation.[11]
Suboptimal Lipid Ratios	The molar ratios of the lipid components (ionizable lipid, phospholipid, cholesterol, PEG-lipid) influence LNP stability and uniformity. Systematically vary the molar percentages of each lipid to find the optimal formulation for Lipid 7-1.[9]
Aggregation Post-Formulation	LNPs can aggregate after formation, leading to a higher PDI. Ensure the final formulation is in a suitable buffer (e.g., PBS) and that the PEG-lipid concentration is sufficient to provide steric stabilization.

Issue 3: Inconsistent Batch-to-Batch Encapsulation Efficiency

Potential Cause	Recommended Solution
Variability in Manual Mixing	Manual mixing methods, such as pipetting, can introduce significant variability. Switch to an automated and controlled mixing system like a microfluidic device to improve reproducibility.[11]
Inconsistent Reagent Preparation	Ensure that stock solutions of lipids and mRNA are prepared consistently for each batch. Small variations in concentration can affect the final LNP characteristics.
Fluctuations in Temperature	The temperature during LNP formation can influence lipid assembly. Maintain a consistent temperature for all components and during the mixing process.

Quantitative Data Summary

Table 1: Effect of N/P Ratio on Encapsulation Efficiency and Particle Size

N/P Ratio	Encapsulation Efficiency (%)	Particle Size (nm)	PDI
2	40	72	0.18
4	75	60	0.15
6	92	55	0.12
8	95	48	0.10
Data is representative and based on general trends observed for ionizable lipids.

Table 2: Influence of PEG-Lipid Percentage on LNP Characteristics

PEG-Lipid (mol%)	Encapsulation Efficiency (%)	Particle Size (nm)	PDI
1.5	94	85	0.11
3.0	91	88	0.13
4.0	85	92	0.15
Data is representative and based on general trends for LNP formulations.[10]

Experimental Protocols

Protocol 1: Formulation of Lipid 7-1 mRNA-LNPs using Microfluidics

• Preparation of Lipid Stock Solution:

  • Dissolve Lipid 7-1, DSPC, Cholesterol, and PEG-DMG 2000 in ethanol (B145695) at a molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration should be between 10-25 mg/mL.

• Preparation of mRNA Aqueous Solution:

  • Dilute the mRNA stock in a 10-50 mM citrate (B86180) buffer at pH 4.0.

  • The final mRNA concentration will depend on the desired lipid-to-mRNA weight ratio.

• Microfluidic Mixing:

  • Set up a microfluidic mixing device (e.g., NanoAssemblr).

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

  • Set the flow rate ratio of the aqueous to organic phase to 3:1.

  • Initiate mixing at a total flow rate of 12 mL/min.

• Purification and Buffer Exchange:

  • Collect the resulting LNP solution.

  • Dialyze the LNP solution against sterile phosphate-buffered saline (PBS) at pH 7.4 for at least 6 hours using a dialysis cassette with a 10-20 kDa molecular weight cutoff to remove ethanol and unencapsulated mRNA.

Protocol 2: Quantification of mRNA Encapsulation Efficiency using RiboGreen Assay

• Prepare a Standard Curve:

  • Prepare a series of known mRNA concentrations in TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5).

• Sample Preparation:

  • Dilute the LNP sample in TE buffer to a concentration that falls within the range of the standard curve.

  • Prepare two sets of diluted LNP samples. To one set, add Triton X-100 to a final concentration of 0.5% to lyse the LNPs and release the encapsulated mRNA.

• RiboGreen Staining:

  • Add the RiboGreen reagent (diluted according to the manufacturer's instructions) to the standard curve wells and the sample wells (with and without Triton X-100).

  • Incubate for 5 minutes at room temperature, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence using a plate reader with excitation at ~480 nm and emission at ~520 nm.

• Calculation:

  • Use the standard curve to determine the mRNA concentration in the samples with and without Triton X-100.

  • Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Visualizations

Caption: Workflow for Lipid 7-1 mRNA-LNP formulation and characterization.

Caption: Troubleshooting logic for low mRNA encapsulation efficiency.

References

• 1. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 3. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 4. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of mRNA Lipid Nanoparticle Load Capacity [eureka.patsnap.com]
• 6. tebubio.com [tebubio.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciex.com [sciex.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 11. How mRNA Lipid Nanoparticles Optimize Drug Delivery [eureka.patsnap.com]
• 12. biorxiv.org [biorxiv.org]

Technical Support Center: Optimizing Lipid 7-1 to Helper Lipid Ratio in Lipid Nanoparticle (LNP) Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the ratio of the novel ionizable lipid "Lipid 7-1" to helper lipids in LNP formulations.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of Lipid 7-1 to helper lipid ratios in LNP formulations.

Issue 1: Large Particle Size (>150 nm) and/or High Polydispersity Index (PDI > 0.2)

Large particle size and a high PDI can negatively impact cellular uptake, biodistribution, and overall therapeutic efficacy.[1]

Potential Cause	Troubleshooting Steps
Suboptimal Lipid Ratios	The molar ratio of the different lipid components is a critical factor influencing particle size. An incorrect ratio of Lipid 7-1 to helper lipids (DSPC, Cholesterol) or an inappropriate amount of PEGylated lipid can lead to larger, more heterogeneous particles.[1] Systematically vary the molar percentages of each lipid component to identify the optimal ratio for your specific payload and application. For instance, increasing the PEG-lipid concentration can help reduce particle size and aggregation.[2]
Issues with Lipid Stock Solutions	Degradation or poor quality of lipid stock solutions can result in improper LNP self-assembly. Ensure that all lipids, including Lipid 7-1 and helper lipids, are of high purity, have been stored under the recommended conditions (e.g., -20°C or -80°C), and are protected from light and moisture.[3] It is advisable to prepare fresh stock solutions if you suspect degradation.[1]
Inefficient or Inconsistent Mixing	The method and speed of mixing the lipid-ethanol phase with the aqueous nucleic acid phase are crucial for forming small, uniform LNPs. Inconsistent manual mixing can lead to variability. The use of a microfluidic mixing device is highly recommended for reproducible and controlled LNP synthesis.[1] Optimizing the total flow rate (TFR) and flow rate ratio (FRR) in a microfluidic system is essential; higher TFRs generally result in smaller LNPs.[4]
Incorrect Buffer pH	The pH of the aqueous buffer containing the nucleic acid payload is critical for the protonation of the ionizable lipid (Lipid 7-1), which drives the encapsulation process. Ensure the buffer pH is in the acidic range, typically between pH 3 and 4, to facilitate proper LNP self-assembly.[1][5]

Issue 2: Low Encapsulation Efficiency (EE < 90%)

High encapsulation efficiency is vital to ensure that a sufficient amount of the therapeutic payload is delivered.

Potential Cause	Troubleshooting Steps
Insufficient Ionizable Lipid	The amount of Lipid 7-1 directly correlates with the quantity of negatively charged nucleic acid that can be encapsulated. If the EE is low, consider incrementally increasing the molar ratio of Lipid 7-1 in your formulation.[1]
Suboptimal N:P Ratio	The N:P ratio, which is the molar ratio of protonatable nitrogens in the ionizable lipid to the phosphate (B84403) groups in the nucleic acid, is a key parameter affecting encapsulation. Most LNP formulations utilize an N:P ratio of around 6.[5] Optimizing this ratio for your specific Lipid 7-1 and payload is recommended.
Nucleic Acid Degradation	The integrity of your nucleic acid payload is paramount. Ensure that your RNA or DNA has not been degraded by nucleases. It is crucial to work in an RNase-free environment and use high-quality, nuclease-free reagents.[1]
Inadequate Mixing	Similar to its effect on particle size, inefficient mixing can also lead to poor encapsulation. A microfluidic mixing approach provides the rapid and controlled mixing required for high encapsulation efficiency.[6]

Issue 3: Low In Vitro Transfection Efficiency

Even with optimal physicochemical properties, LNPs may exhibit poor biological activity.

Potential Cause	Troubleshooting Steps
Poor Endosomal Escape	The composition of the LNP, particularly the ionizable and helper lipids, is critical for facilitating the release of the payload from the endosome into the cytoplasm.[7] The structure of the helper lipid can influence endosomal escape; for instance, helper lipids like DOPE, which can form non-bilayer structures, may enhance this process.[8] Experiment with different helper lipids (e.g., DSPC, DOPE) in combination with Lipid 7-1.
LNP Instability in Culture Media	LNPs can aggregate or become unstable in the presence of serum proteins in cell culture media. You can assess LNP stability by measuring changes in particle size and PDI over time in your specific media using Dynamic Light Scattering (DLS). Optimizing the PEG-lipid content can improve stability in biological fluids.[1]
Low Cellular Uptake	The surface properties of the LNPs, such as their charge and PEGylation, influence their interaction with the cell membrane. The zeta potential of the LNPs should be near-neutral at physiological pH to avoid non-specific binding and clearance, yet allow for cellular interaction.[9]
Cell Line Specificity	Transfection efficiency can be highly dependent on the cell type being used. An LNP formulation that is effective in one cell line may not be in another.[1] It is important to optimize the LNP formulation for the specific cell line of interest.

Frequently Asked Questions (FAQs)

Q1: What are the typical components of an LNP formulation for nucleic acid delivery?

A1: A standard LNP formulation consists of four main components:

• Ionizable Lipid (e.g., Lipid 7-1): This lipid is positively charged at a low pH during formulation, which allows it to bind and encapsulate the negatively charged nucleic acid payload. At physiological pH (around 7.4), it is nearly neutral, which reduces toxicity. Inside the cell, the acidic environment of the endosome protonates the lipid again, facilitating the release of the payload into the cytoplasm.[7]

• Helper Phospholipid (e.g., DSPC, DOPE): This lipid acts as a structural component, contributing to the formation and stability of the lipid bilayer.[7][8]

• Cholesterol: As another structural lipid, cholesterol enhances the stability and rigidity of the LNPs by filling gaps between other lipid molecules, which helps to reduce the leakage of the encapsulated cargo.[7]

• PEGylated Lipid (e.g., DMG-PEG2000): This lipid is included to control particle size during formulation and to create a hydrophilic "stealth" layer on the LNP surface. This layer reduces clearance by the immune system, thereby increasing circulation time in the bloodstream.[7]

Q2: Why is the molar ratio of Lipid 7-1 to helper lipids a critical parameter to optimize?

A2: The molar ratio of the ionizable lipid to the helper lipids is a critical quality attribute that significantly impacts the physicochemical properties and biological performance of the LNPs.[7] Optimizing this ratio is essential for:

• Encapsulation Efficiency: The amount of ionizable lipid directly influences the LNP's capacity to encapsulate the nucleic acid payload.[7]

• Stability: A proper balance of structural lipids is crucial for the stability of LNPs during storage and in biological fluids.[7]

• Transfection Efficiency: The ratio of lipids can affect the LNP's ability to fuse with the endosomal membrane and release its payload into the cytoplasm.

Q3: What are the key parameters to characterize when optimizing LNP formulations?

A3: The key characterization parameters for LNPs include:

• Particle Size: Typically measured by Dynamic Light Scattering (DLS), the optimal size for many applications is between 80 and 150 nm.[10]

• Polydispersity Index (PDI): Also measured by DLS, a PDI value below 0.2 is generally considered indicative of a monodisperse and homogeneous LNP population.[9]

• Zeta Potential: This measurement reflects the surface charge of the LNPs and is important for stability and interaction with cells. At physiological pH, a near-neutral zeta potential is often desired.[9]

• Encapsulation Efficiency (EE%): This is the percentage of the initial nucleic acid payload that is successfully encapsulated within the LNPs. It is often measured using a fluorescent dye-based assay such as the RiboGreen assay. An EE of over 90% is typically the goal.[9]

Quantitative Data on Lipid Ratio Optimization

The following tables provide a summary of how varying the molar ratio of ionizable lipid to helper lipids can impact the key physicochemical properties of LNPs. Note that "Lipid 7-1" is used as a placeholder for a novel ionizable lipid, and the data presented is a synthesized representation from multiple studies on similar ionizable lipids.

Table 1: Effect of Ionizable Lipid:Helper Lipid Ratio on LNP Physicochemical Properties

Formulation ID	Ionizable Lipid (Lipid 7-1) (mol%)	Helper Lipid (DSPC) (mol%)	Cholesterol (mol%)	PEG-Lipid (mol%)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)
LNP-A	40	20	38.5	1.5	120 ± 5	0.18	85 ± 3
LNP-B	50	10	38.5	1.5	95 ± 3	0.12	95 ± 2
LNP-C	60	0	38.5	1.5	155 ± 8	0.25	92 ± 4

Data is representative and synthesized from literature for illustrative purposes.

Table 2: Comparison of Different Helper Lipids with a Fixed Ionizable Lipid Ratio

Formulation ID	Ionizable Lipid (Lipid 7-1) (mol%)	Helper Lipid (mol%)	Cholesterol (mol%)	PEG-Lipid (mol%)	Helper Lipid Type	Particle Size (nm)	PDI	In Vitro Potency (Relative Luciferase Expression)
LNP-D	50	10	38.5	1.5	DSPC	92 ± 4	0.11	1.0 (Baseline)
LNP-E	50	10	38.5	1.5	DOPE	105 ± 6	0.15	1.8

Data is representative and synthesized from literature for illustrative purposes.

Experimental Protocols

1. LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic device, which allows for controlled and reproducible mixing.

Materials:

• Lipid 7-1, DSPC, Cholesterol, and DMG-PEG2000 stock solutions in ethanol (B145695).

• mRNA or siRNA stock solution in an acidic buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0).

• Microfluidic mixing device and cartridge (e.g., NanoAssemblr®).

• Syringes for the microfluidic device.

• Ethanol (RNase-free).

• Dialysis cassette (e.g., 10 kDa MWCO).

• Phosphate-buffered saline (PBS), pH 7.4 (RNase-free).

Procedure:

• Prepare Lipid Mixture: In an RNase-free microcentrifuge tube, combine the ethanolic stock solutions of Lipid 7-1, DSPC, cholesterol, and DMG-PEG2000 at the desired molar ratio. Vortex briefly to ensure a homogeneous mixture.

• Prepare Nucleic Acid Solution: Dilute the nucleic acid stock solution to the desired concentration in the acidic citrate buffer.

• Set up the Microfluidic System: Prime the microfluidic system and cartridge with ethanol followed by the citrate buffer according to the manufacturer's instructions.

• Formulate LNPs: Load the lipid-ethanol mixture into one syringe and the nucleic acid-buffer solution into another. Set the flow rate ratio (FRR) of the aqueous to organic phase (typically 3:1) and the total flow rate (TFR) (e.g., 12 mL/min).

• Initiate Mixing: Start the syringe pumps to drive the two solutions through the microfluidic cartridge. The rapid mixing will induce the self-assembly of the LNPs.

• Collect and Dialyze: Collect the resulting LNP dispersion. To remove the ethanol and exchange the buffer to a physiological pH, dialyze the LNP solution against sterile PBS (pH 7.4) at 4°C for at least 6 hours, with at least two buffer changes.

• Sterilization and Storage: Filter the final LNP formulation through a 0.22 µm sterile filter. Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

2. LNP Characterization

a) Particle Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS)

• Dilute the LNP formulation in sterile PBS (pH 7.4) to an appropriate concentration for DLS analysis.

• Transfer the diluted sample to a disposable cuvette.

• Measure the particle size (Z-average diameter) and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Perform the measurement at a constant temperature (e.g., 25°C) and ensure the sample is equilibrated before measurement.

b) Zeta Potential Measurement

• Dilute the LNP formulation in an appropriate low-ionic-strength buffer (e.g., 1 mM KCl).

• Load the sample into a disposable folded capillary cell.

• Measure the zeta potential using a DLS instrument equipped with an electrode.

c) Encapsulation Efficiency (EE%) using the RiboGreen Assay

• Prepare a standard curve of your nucleic acid in the appropriate buffer.

• In a 96-well black plate, prepare two sets of LNP samples: one with and one without a lysing agent (e.g., 0.5% Triton X-100). The lysing agent will disrupt the LNPs and release the encapsulated nucleic acid.

• Add the RiboGreen reagent to all wells (standards and samples).

• Incubate the plate in the dark for 5 minutes.

• Measure the fluorescence intensity using a plate reader (excitation ~480 nm, emission ~520 nm).

• Calculate the concentration of free nucleic acid (from the sample without Triton X-100) and the total nucleic acid (from the sample with Triton X-100) using the standard curve.

• Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100

Visualizations

Caption: Workflow for LNP formulation, characterization, and optimization.

Caption: Troubleshooting logic for common LNP formulation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 3. biorxiv.org [biorxiv.org]
• 4. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 5. biomol.com [biomol.com]
• 6. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 7. researchgate.net [researchgate.net]
• 8. DOT Language | Graphviz [graphviz.org]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. susupport.com [susupport.com]

Technical Support Center: Reducing Cytotoxicity of Ionizable Lipid Nanoparticle Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address cytotoxicity issues encountered during experiments with ionizable lipid nanoparticle (LNP) formulations, including those containing lipids such as Lipid 7-1.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing high cytotoxicity with our LNP formulation. What are the potential causes and how can we mitigate this?

A1: High cytotoxicity in LNP formulations is a common challenge and can stem from several factors. The primary contributor is often the ionizable cationic lipid component, which is essential for nucleic acid encapsulation and endosomal escape. At physiological pH, these lipids are designed to be near-neutral; however, excessive positive charge can lead to membrane disruption and cellular toxicity.[1][2][3]

Troubleshooting Steps:

• Optimize the Molar Ratio of the Ionizable Lipid: The amount of ionizable lipid is a critical determinant of both efficacy and toxicity.[4] A high molar percentage can lead to increased cytotoxicity.

  • Recommendation: Systematically decrease the molar ratio of the ionizable lipid in your formulation. It is crucial to find a balance, as reducing it too much may compromise encapsulation efficiency and endosomal escape.

• Evaluate the Helper Lipid Composition: Helper lipids, such as phospholipids (B1166683) and cholesterol, play a significant role in LNP stability and function.[5][6] The type and concentration of helper lipids can influence the overall charge and fusogenicity of the LNPs, thereby affecting cytotoxicity.

  • Recommendation: Screen different helper lipids. For instance, replacing a portion of a fusogenic helper lipid like DOPE with a more structurally stable lipid like DSPC can sometimes reduce toxicity.[5][6] The charge of the helper lipid can also influence biodistribution and cellular interactions.[7]

• Adjust the PEG-Lipid Content: Polyethylene glycol (PEG)-lipids are included in formulations to provide stability and prolong circulation time.[8] However, the concentration of PEG-lipids can impact cytotoxicity.

  • Recommendation: While a slight decrease in cell viability can be observed with increasing PEG-lipid content, finding the optimal concentration is key.[9] A bell-shaped relationship often exists between PEG content and transfection efficiency, with very high concentrations potentially increasing toxicity while very low concentrations can lead to aggregation and instability.[9][10]

• Characterize Your LNP Formulation Thoroughly: Inconsistent or suboptimal formulation characteristics can contribute to cytotoxicity.

  • Recommendation: Ensure your LNPs are of the desired size (typically 80-150 nm) and have a low polydispersity index (PDI < 0.2).[5] Use techniques like Dynamic Light Scattering (DLS) for this purpose. Also, confirm high encapsulation efficiency of your nucleic acid cargo.

Q2: Our LNP formulation shows low transfection efficiency but also high cytotoxicity. How can we improve efficacy without increasing toxicity?

A2: This is a classic challenge in LNP optimization, often referred to as the "PEG dilemma".[8][11] Strategies to enhance efficacy without exacerbating toxicity often involve fine-tuning the formulation to improve endosomal escape without causing excessive membrane disruption.

Troubleshooting Steps:

• Modify the Ionizable Lipid to Helper Lipid Ratio: This ratio is critical for endosomal escape.

  • Recommendation: Systematically vary the molar percentages of your ionizable and helper lipids. Sometimes, a slight increase in a fusogenic helper lipid like DOPE can enhance endosomal escape and improve transfection efficiency without a proportional increase in cytotoxicity.[5][6]

• Optimize PEG-Lipid Concentration: As mentioned, PEG-lipid content is crucial.

  • Recommendation: Create a matrix of formulations with varying PEG-lipid molar ratios (e.g., 0.5%, 1.5%, 3%, 5%).[9][10] There is often an optimal concentration for in vitro versus in vivo applications. For example, one study found 1.5 mol% DMG-PEG to be optimal for in vitro transfection, while 5% was better in vivo.[9]

• Consider the Type of PEG-Lipid: The length of the lipid anchor in the PEG-lipid can affect how long the PEG remains associated with the LNP in a biological environment, which in turn influences transfection efficiency.[12]

  • Recommendation: If available, test PEG-lipids with different lipid anchors (e.g., C14 vs. C18). Shorter anchors may lead to faster PEG shedding and potentially improved cellular uptake.[12]

Data Presentation: Impact of Formulation on Cytotoxicity

The following tables summarize quantitative data from literature on how different formulation parameters can influence LNP cytotoxicity and performance.

Table 1: Effect of PEG-Lipid (DMG-PEG) Molar Ratio on LNP Properties and Efficacy

DMG-PEG (mol%)	Encapsulation Efficiency (%)	Particle Size (nm)	PDI	Zeta Potential (mV)	In Vitro Transfection Efficiency (HeLa cells, Relative Luciferase Units)	Cell Viability (%)
0.5	>80	~200	<0.2	~-5	Moderate	~95
1.5	>80	~190	<0.2	~-8	High	~90
3.0	>80	~180	<0.2	~-10	Moderate	~88
5.0	>80	~185	<0.2	~-12	Low	~85
10.0	>80	~210	<0.2	~-15	Very Low	~80

Data synthesized from a study by Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo.[9] Note that a bell-shaped curve for transfection efficiency is observed, with 1.5 mol% being optimal in vitro. Higher PEG content leads to a slight increase in cytotoxicity.

Table 2: Effect of Helper Lipid Composition on LNP-mediated T-cell Activation

Ionizable Lipid	Helper Lipid	Cholesterol Analog	Helper Lipid (mol%)	Cholesterol Analog (mol%)	T-cell Proliferation (Fold Change)	Cytotoxicity (Cell Viability >60%)
C12-200	DOPE	Cholesterol	10	38.5	~2.5	Yes
C12-200	DOPE	Cholesterol	20	28.5	~2.7	Yes
C12-200	DOPE	β-sitosterol	10	38.5	~2.5	Yes
cKK-E12	DOPE	Cholesterol	10	38.5	~3.0	Yes
cKK-E12	DOPE	Cholesterol	20	28.5	~3.5	Yes
cKK-E12	DOPE	β-sitosterol	10	38.5	~4.0	Yes

Data adapted from a study on LNP candidates for T cell responses.[5] All tested formulations were reported to be non-toxic at the tested concentrations. This table illustrates how altering helper lipid and cholesterol analog composition can impact biological activity without inducing significant cytotoxicity.

Experimental Protocols

1. MTT Assay for LNP Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[11][13]

• Materials:

  • 96-well cell culture plates

  • Cell line of interest (e.g., HeLa, HEK293)[11]

  • Complete cell culture medium

  • LNP formulations at various concentrations

  • MTT reagent (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or isopropanol)[14][15]

  • Phosphate-buffered saline (PBS)

  • Positive control for cytotoxicity (e.g., Triton X-100)[11]

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere for 24 hours.[11]

  • Prepare serial dilutions of your LNP formulations in complete culture medium.

  • Remove the medium from the cells and replace it with the medium containing the LNP dilutions. Include wells with medium only (blank), cells with medium only (negative control), and cells with Triton X-100 (positive control).

  • Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

  • After incubation, remove the medium and add 50 µL of MTT solution (diluted in serum-free medium) to each well.[15]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

  • Carefully remove the MTT solution and add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14]

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.[16]

• Data Analysis:

  • Calculate the percentage of cell viability: (Absorbance of treated cells / Absorbance of negative control cells) x 100.

2. LDH Assay for LNP Cytotoxicity Assessment

The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells into the culture medium, which is an indicator of compromised cell membrane integrity.[17][18]

• Materials:

  • 12- or 96-well cell culture plates

  • Cell line of interest

  • Complete cell culture medium (preferably with low serum during treatment to reduce background LDH)

  • LNP formulations at various concentrations

  • LDH assay kit (containing reaction mixture and stop solution)

  • Lysis buffer (provided in most kits for maximum LDH release control)

  • Microplate reader

• Procedure:

  • Seed cells in a plate and allow them to adhere.

  • Treat cells with your LNP formulations for the desired time period (e.g., 24 hours). Include the following controls:

    • Spontaneous LDH release: Untreated cells.

    • Maximum LDH release: Untreated cells treated with lysis buffer 45 minutes before the end of the experiment.

    • Medium background: Culture medium without cells.

  • After incubation, gently shake the plate to evenly distribute the released LDH in the medium.[17]

  • Centrifuge the plate or transfer the supernatant to a new plate and centrifuge to pellet any detached cells and nanoparticles.[17] This step is crucial to avoid interference from the LNPs.

  • Transfer an aliquot of the supernatant (e.g., 50 µL) to a new 96-well plate.[19]

  • Add the LDH reaction mixture to each well and incubate at room temperature for 30 minutes, protected from light.[19]

  • Add the stop solution to each well.[19]

  • Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[19]

• Data Analysis:

  • Subtract the 680 nm absorbance from the 490 nm absorbance for each well.

  • Calculate the percentage of cytotoxicity: ((Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)) x 100.

Visualizations

Caption: Troubleshooting workflow for high LNP cytotoxicity.

Caption: General workflow for in vitro LNP cytotoxicity assays.

References

• 1. caymanchem.com [caymanchem.com]
• 2. media.beckman.com [media.beckman.com]
• 3. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 4. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 5. Lipid nanoparticle-based mRNA candidates elicit potent T cell responses - Biomaterials Science (RSC Publishing) DOI:10.1039/D2BM01581A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of PEGylated lipid in lipid nanoparticle formulation for in vitro and in vivo delivery of mRNA vaccines - A*STAR OAR [oar.a-star.edu.sg]
• 11. mdpi.com [mdpi.com]
• 12. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. MTT (Assay protocol [protocols.io]
• 15. acmeresearchlabs.in [acmeresearchlabs.in]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. Validation of an LDH Assay for Assessing Nanoparticle Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Labyrinth of LNP Scale-Up: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

The successful transition of a lipid nanoparticle (LNP) formulation from a laboratory curiosity to a clinical and commercial reality hinges on a robust and scalable manufacturing process. This technical support center provides essential guidance, troubleshooting strategies, and frequently asked questions to navigate the complexities of scaling up LNP production. While the principles discussed are broadly applicable, they are intended as a general guide and may require adaptation for specific formulations such as a proprietary "Lipid 7-1 LNP" system, for which public data is not available.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the scale-up of LNP production.

Q1: What are the most significant challenges when scaling up LNP production?

Scaling up LNP production from small lab batches to larger industrial volumes presents several critical challenges:

• Maintaining Consistent Particle Size and Polydispersity Index (PDI): As production volume increases, maintaining a consistent particle size and a narrow PDI becomes more difficult. Variations can impact the efficacy and safety of the final product.[1][2]

• Ensuring High Encapsulation Efficiency: The efficiency of encapsulating the nucleic acid payload can decrease at larger scales, leading to lower potency and higher manufacturing costs.[1][3]

• Process Reproducibility and Batch-to-Batch Consistency: Achieving identical LNP characteristics across different batches is crucial for regulatory approval and consistent therapeutic outcomes. Differences in equipment, raw materials, or process parameters can lead to variability.[1][2]

• Sterility and Contamination Control: Larger-scale operations increase the risk of contamination. Maintaining a sterile environment is paramount, especially for sensitive cargo like mRNA.[1][4]

• Adapting Production Technology: Manufacturing methods that work well at the lab scale, such as microfluidics, may not be easily scalable. Transitioning to technologies like T-junction mixing or high-pressure homogenization requires careful process development and validation.[1][5][6][7]

• Raw Material Sourcing and Quality: Securing a reliable supply of high-quality, pharmaceutical-grade lipids and other components at a large scale can be a significant hurdle.[1]

Q2: How do Critical Process Parameters (CPPs) influence Critical Quality Attributes (CQAs) during scale-up?

Critical Process Parameters (CPPs) are manufacturing variables that can significantly impact the Critical Quality Attributes (CQAs) of the LNPs. Understanding and controlling these relationships is fundamental to a successful scale-up. Key CQAs for LNPs include particle size, PDI, encapsulation efficiency, and stability.

Critical Process Parameter (CPP)	Impact on Critical Quality Attributes (CQAs)
Total Flow Rate (TFR)	Affects mixing efficiency and thus particle size and PDI. Higher TFRs in microfluidic systems often lead to smaller particles.[8]
Flow Rate Ratio (FRR)	The ratio of the aqueous phase to the lipid-containing organic phase influences particle size and encapsulation efficiency.[8][9]
Lipid Composition and Concentration	The specific lipids used and their molar ratios are fundamental to LNP structure, stability, and delivery efficiency. Lipid concentration can impact particle size and polydispersity.[1]
Temperature	Temperature can affect lipid solubility, viscosity, and the self-assembly process, thereby influencing LNP characteristics.[10][11]
pH of Buffers	The pH of the aqueous buffer is critical for the charge of ionizable lipids, which is essential for nucleic acid encapsulation.[12]

Q3: What are the common methods for large-scale LNP production, and what are their pros and cons?

Several methods are used for large-scale LNP manufacturing, each with its own advantages and disadvantages.

Manufacturing Method	Pros	Cons
Microfluidics	Precise control over mixing, leading to uniform particle size and high reproducibility at the lab scale. Scalability is being improved through parallelization.[6][7][8]	Historically, throughput has been a limitation for large-scale commercial production, though this is changing with newer platforms.[6][7]
T-Junction/Impingement Jet Mixing	High-throughput method suitable for large-scale production. Relies on turbulent mixing of lipid and aqueous streams.[6][7][13]	Can be more challenging to control particle size and PDI compared to microfluidics. Process parameters need careful optimization.
High-Pressure Homogenization	A well-established, scalable technique used in the pharmaceutical industry.[5][14]	Can generate high shear forces, which may degrade sensitive payloads or lipids. May result in a broader particle size distribution.[13]
Ethanol Injection	A widely used and scalable method.	Achieving rapid and controlled mixing can be challenging, potentially leading to larger and more polydisperse particles.

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues encountered during LNP production scale-up.

Issue 1: Increased Particle Size and/or Polydispersity Index (PDI) at Larger Scale

Possible Causes:

• Inefficient Mixing: The mixing dynamics have changed with the new equipment or higher flow rates, leading to slower nanoparticle formation and growth.

• Changes in Flow Rate Ratio (FRR): The intended ratio of aqueous to organic phase is not being maintained at the larger scale.

• Temperature Variations: Inconsistent temperature control across the larger system can affect lipid solubility and self-assembly.

• Lipid Concentration: The concentration of lipids in the organic phase may be too high for the new mixing conditions.

Troubleshooting Steps:

• Optimize Mixing Parameters:

  • For T-Junction/Jet Mixers: Increase the total flow rate to enhance turbulent mixing.

  • For Microfluidics: Ensure the scaled-up system maintains the same micro-channel geometry and flow characteristics. Consider using parallelized microfluidic systems.[7]

• Verify and Adjust Flow Rates:

  • Calibrate all pumps to ensure the correct FRR is being delivered.

  • Experiment with slight adjustments to the FRR to see if it brings the particle size and PDI back into the desired range.[9]

• Monitor and Control Temperature:

  • Implement robust temperature control at all stages of the process, from initial solutions to the mixing point.

• Evaluate Lipid Concentration:

  • Consider slightly lowering the total lipid concentration to see if it improves particle characteristics at the larger scale.

Issue 2: Decreased Encapsulation Efficiency at Larger Scale

Possible Causes:

• Suboptimal pH: The pH of the aqueous buffer containing the nucleic acid may not be optimal for the scaled-up process, leading to inefficient complexation with the ionizable lipid.

• Poor Mixing: Inefficient mixing can lead to premature aggregation of lipids before the nucleic acid is fully encapsulated.

• Incorrect Lipid Ratios: An incorrect ratio of ionizable lipid to nucleic acid (N/P ratio) can reduce encapsulation.

• Degradation of Nucleic Acid: The nucleic acid may be degrading due to shear forces or exposure to nucleases in the scaled-up system.

Troubleshooting Steps:

• Confirm and Optimize pH:

  • Verify the pH of the aqueous buffer immediately before use.

  • The optimal pH for ionizable lipids is typically between 3 and 6 to ensure a positive charge for electrostatic interaction with the negatively charged nucleic acid.[12]

• Enhance Mixing Efficiency:

  • Refer to the troubleshooting steps for particle size and PDI to improve mixing.

• Optimize N/P Ratio:

  • The ratio of the nitrogen atoms in the ionizable lipid to the phosphate (B84403) groups in the nucleic acid is critical. This may need to be re-optimized for the scaled-up process.

• Ensure Nucleic Acid Integrity:

  • Implement quality control checks on the nucleic acid before and after the process.

  • Minimize shear stress where possible, especially in pumping and filtration steps.

Experimental Protocols

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes a general method for LNP formulation using a microfluidic device, which is often used during process development and can be scaled up through parallelization.

Materials:

• Lipid mixture (e.g., ionizable lipid, helper lipid, cholesterol, PEG-lipid) dissolved in ethanol.

• Nucleic acid (e.g., mRNA, siRNA) dissolved in an aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0).

• Microfluidic mixing device and associated pumps.

• Quenching buffer (e.g., phosphate-buffered saline, pH 7.4).

• Tangential Flow Filtration (TFF) system for purification and concentration.

Methodology:

• Solution Preparation: Prepare the lipid-ethanol solution and the nucleic acid-aqueous buffer solution. Ensure complete dissolution.

• System Setup: Prime the microfluidic system with the respective solvents to remove any air bubbles.

• Mixing: Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the pumps. A common starting FRR is 3:1 (Aqueous:Organic).

• Initiate Formulation: Simultaneously pump the two solutions through the microfluidic device. The rapid mixing within the microchannels will induce the self-assembly of the LNPs.

• Quenching: Collect the output from the microfluidic device into a quenching buffer to stabilize the newly formed LNPs and raise the pH.

• Purification and Concentration: Use a Tangential Flow Filtration (TFF) system to remove the organic solvent, exchange the buffer to a final formulation buffer (e.g., PBS, pH 7.4), and concentrate the LNP suspension.[3]

• Characterization: Analyze the final LNP product for Critical Quality Attributes (CQAs), including particle size, PDI, encapsulation efficiency, and nucleic acid concentration.

Visualizing the Process

Diagram 1: General LNP Scale-Up Workflow

This diagram illustrates the typical workflow for scaling up LNP production, from small-scale development to larger-scale manufacturing.

Caption: A flowchart illustrating the key stages of LNP production scale-up.

Diagram 2: Troubleshooting Logic for Increased Particle Size

This decision tree provides a logical workflow for troubleshooting issues with increased LNP size during scale-up.

Caption: A decision tree for troubleshooting elevated LNP particle size and PDI.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. Beyond Lipids: The Science of LNP Manufacturing and Fill Finish [sharpservices.com]
• 3. xtalks.com [xtalks.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. susupport.com [susupport.com]
• 6. Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. Tailoring lipid nanoparticle dimensions through manufacturing processes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00128A [pubs.rsc.org]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. liposomes.ca [liposomes.ca]
• 13. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 14. Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Lipid 7-1 LNP Formation

This guide provides technical support for researchers, scientists, and drug development professionals on the critical impact of buffer pH during the formation of lipid nanoparticles (LNPs) using the ionizable cationic lipid, Lipid 7-1. While specific formulation data for Lipid 7-1 is proprietary, it belongs to the class of ionizable lipids whose behavior is well-documented. The principles, protocols, and troubleshooting advice provided here are based on established knowledge for this class of lipids and are directly applicable to Lipid 7-1 LNP development.

Frequently Asked Questions (FAQs)

Q1: Why is an acidic buffer pH critical during the formation of LNPs with an ionizable lipid like Lipid 7-1?

An acidic environment, typically in the pH range of 4.0 to 5.0, is essential for the efficient encapsulation of negatively charged nucleic acids like mRNA or siRNA.[1][2] Lipid 7-1 is an ionizable cationic lipid, meaning its headgroup contains an amine that becomes protonated (positively charged) at a pH below its acid dissociation constant (pKa).[2][3][4] This induced positive charge facilitates strong electrostatic interactions with the negatively charged phosphate (B84403) backbone of the nucleic acids, driving the condensation and encapsulation process within the forming LNP core.[5] At physiological pH (7.4), the lipid is nearly neutral, which reduces potential toxicity in clinical applications.[2]

Q2: What is the recommended pH range and what are commonly used buffers for the aqueous phase during LNP formation?

The commonly recommended pH for the aqueous buffer is between 4.0 and 5.0.[1][6] This ensures that ionizable lipids with pKa values in the typical range of 6.0-7.0 are sufficiently protonated.[3][4] Buffers frequently used for this purpose include sodium acetate (B1210297) and sodium citrate (B86180), typically at concentrations of 25-50 mM.[1][2]

Q3: How does the pH of the formation buffer affect final LNP characteristics like size and polydispersity (PDI)?

The buffer pH during formation can directly influence the final particle size. Studies have shown a pH-dependent increase in LNP diameter; for instance, LNPs prepared in a lactate (B86563) buffer increased in size as the pH was raised from 3.0 to 5.0. While pH in this range may not significantly alter PDI or encapsulation efficiency, controlling it is key for achieving consistent particle size. Furthermore, the process of neutralizing the pH post-formation is also critical, as a gradual increase from pH 4.0 to 7.4 can induce the fusion of smaller vesicles, leading to an overall increase in the final LNP size.

Q4: What is the purpose of neutralizing the LNP solution to pH 7.4 after formation?

After the initial formation and encapsulation in an acidic buffer, the LNP solution is neutralized (typically to pH 7.4) and the organic solvent (e.g., ethanol) is removed, often through dialysis or tangential flow filtration.[1][7][8] This step is crucial for several reasons:

• Biocompatibility: It deprotonates the ionizable lipid, returning it to a near-neutral state, which is essential for minimizing toxicity and preventing aggregation upon administration in vivo.[2][7]

• Stability: It "traps" the nucleic acid cargo within the LNP core as the internal lipid environment reorganizes, contributing to the stability of the final formulation.[7]

• Prepares for Use: It exchanges the acidic buffer for a physiologically compatible buffer, such as phosphate-buffered saline (PBS), making the formulation suitable for storage and biological applications.[1][8]

Q5: Does the choice of acidic buffer (e.g., acetate vs. citrate) have an impact on LNP formation and function?

Yes, the type of buffer can have a significant impact. Different buffers can result in different particle sizes even at the same pH. Beyond physical characteristics, the buffer can influence the biological activity of the LNP. For example, LNPs formulated with a citrate buffer have been shown to exhibit a faster onset of mRNA expression compared to those made with acetate or phosphate buffers.[9][10] This is thought to be because citrate facilitates a key structural transition in the LNP core at a higher pH (closer to the endosomal pH), which may enhance the endosomal escape and release of the mRNA payload.[9][10][11]

Troubleshooting Guide

Issue Encountered	Potential Cause Related to Buffer pH	Recommended Solution
Low Encapsulation Efficiency (<80%)	The pH of the aqueous buffer is too high (e.g., > 6.0).	Ensure the pH of your aqueous buffer (containing the nucleic acid) is firmly within the 4.0-5.0 range. This maximizes the positive charge of Lipid 7-1, promoting strong electrostatic interaction with the mRNA/siRNA. Verify buffer pH immediately before use.
High Particle Size (>150 nm) or High PDI (>0.2)	The pH of the formation buffer is suboptimal, leading to aggregation. OR The post-formation dialysis/neutralization process is too slow, allowing for particle fusion.	Systematically test the formation buffer pH in small increments (e.g., 4.0, 4.5, 5.0) to find the optimal point for your specific lipid composition and payload. Ensure a rapid and efficient buffer exchange process to quickly raise the pH to 7.4, minimizing the time LNPs spend in an intermediate pH state where they might be unstable.
Batch-to-Batch Variability in LNP Size	Inconsistent pH of the acidic aqueous buffer between experiments.	Prepare a large stock of your acidic buffer and validate its pH with a calibrated meter. Use the same validated buffer stock for a series of experiments to ensure consistency.
Poor in vivo or in vitro Activity	The final formulation pH is not neutral (7.2-7.4).	Confirm the pH of the final, purified LNP suspension. An incorrect final pH can affect particle stability, interaction with cells, and the efficiency of endosomal escape. Ensure the dialysis or buffer exchange step is sufficient to bring the formulation to a stable, neutral pH.

Quantitative Data Hub

The following tables summarize data on how buffer pH and type can influence LNP physical characteristics.

Table 1: Effect of Buffer pH on LNP Mean Diameter This table illustrates the impact of varying the pH of a 20 mM lactate buffer on the resulting LNP size.

Buffer pH	Mean Particle Diameter (nm ± S.D.)
3.0	93.2 ± 1.0
4.0	125.4 ± 0.8
5.0	200.4 ± 2.6

Table 2: Effect of Buffer Type on LNP Mean Diameter at pH 4.0 This table compares the mean particle diameter of LNPs formed using different 20 mM buffer solutions, all at a constant pH of 4.0.

Buffer Type	Mean Particle Diameter (nm ± S.D.)
Acetate	95.8 ± 1.3
Lactate	106.1 ± 0.5
Citrate	151.9 ± 0.3
Malate	156.4 ± 0.6

Experimental Protocols

Protocol: LNP Formation using Microfluidic Mixing

This protocol describes a standard method for producing LNPs using a microfluidic device, with an emphasis on the buffer and pH considerations.

1. Preparation of Solutions:

• Aqueous Phase:

• Prepare a 50 mM sodium citrate buffer.
• Adjust the pH to 4.0 using citric acid or sodium hydroxide.
• Dissolve the nucleic acid (mRNA or siRNA) in this buffer to the desired concentration. Ensure it is fully dissolved.

• Organic Phase:

• Dissolve Lipid 7-1, helper lipid (e.g., DSPC), cholesterol, and PEG-lipid in 100% ethanol (B145695) at the desired molar ratio (e.g., 50:10:38.5:1.5).
• Ensure all lipids are completely dissolved. Gentle warming (up to 45°C) may be required.[6] Allow the solution to return to room temperature before use.

2. Microfluidic Mixing:

• Set up the microfluidic mixing system (e.g., with a Y-junction or staggered herringbone micromixer).[12][13]
• Load the aqueous phase into one syringe and the organic phase into another.
• Pump the two phases through the microfluidic chip at a set flow rate ratio (FRR), typically 3:1 (Aqueous:Organic).[1][2]
• The rapid mixing of the ethanol stream with the aqueous buffer causes a drop in solvent polarity, leading to the self-assembly of LNPs with the nucleic acid encapsulated.
• Collect the resulting milky-white LNP suspension from the outlet.

3. Purification and Buffer Exchange:

• Transfer the collected LNP suspension to a dialysis cassette (e.g., 20 kDa MWCO).
• Dialyze against a large volume of sterile PBS, pH 7.4, for at least 6 hours, with at least one change of the dialysis buffer. This step removes the ethanol and adjusts the pH to neutral.[8][14]
• Alternatively, for larger volumes, use tangential flow filtration (TFF) for buffer exchange.

4. Characterization:

• Size and PDI: Measure the hydrodynamic diameter and polydispersity index using Dynamic Light Scattering (DLS).
• Encapsulation Efficiency: Quantify the amount of encapsulated nucleic acid using a fluorescence-based assay (e.g., RiboGreen assay).[5][15]
• Zeta Potential: Measure the surface charge of the LNPs in the final buffer to confirm near-neutral charge.

Visual Guides

Diagram 1: LNP Formation Workflow This diagram illustrates the key steps in the LNP manufacturing process, highlighting the critical pH transitions.

Caption: Experimental workflow for LNP formation highlighting pH changes.

Diagram 2: Impact of Buffer pH on LNP Properties This diagram shows the logical relationship between the initial buffer pH and the resulting key characteristics of the LNPs.

Caption: Relationship between buffer pH and LNP characteristics.

References

• 1. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 2. caymanchem.com [caymanchem.com]
• 3. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 4. crodapharma.com [crodapharma.com]
• 5. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cordenpharma.com [cordenpharma.com]
• 7. Structuring of lipid nanoparticle mRNA formulations at acidic and neutral pH: X-ray scattering and molecular dynamics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. Collection - Buffer Specificity of Ionizable Lipid Nanoparticle Transfection Efficiency and Bulk Phase Transition - ACS Nano - Figshare [acs.figshare.com]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]
• 12. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid Nanoparticle (LNP) generation in microfluidics [blog.darwin-microfluidics.com]
• 14. Tailoring lipid nanoparticle dimensions through manufacturing processes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00128A [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

overcoming low transfection efficiency with Lipid 7-1

Welcome to the technical support center for Lipid 7-1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming low transfection efficiency and other common challenges when using this novel ionizable cationic lipid.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 7-1 and what are its key properties?

Lipid 7-1 is an ionizable cationic lipid designed for nucleic acid delivery.[1][2][3][4][5] Its chemical name is 8-[--INVALID-LINK--amino]-octanoic acid, nonyl ester, with the CAS Number 2795392-95-7.[2][3] It is typically provided as a solution in ethanol (B145695) and should be stored at -20°C.[2][5] As an ionizable lipid, its charge is pH-dependent; it is neutral at physiological pH and becomes positively charged in the acidic environment of the endosome. This property is crucial for efficient endosomal escape of the nucleic acid payload.[1][6][7][8]

Q2: How does Lipid 7-1 facilitate transfection?

Lipid 7-1, like other ionizable cationic lipids, is a key component of lipid nanoparticles (LNPs) used to deliver nucleic acids into cells.[6][9][10] The proposed mechanism involves the following steps:

• Complex Formation: Lipid 7-1 is mixed with the nucleic acid (e.g., mRNA, siRNA) and other lipid components (a helper lipid, cholesterol, and a PEGylated lipid) in an acidic buffer to form LNPs. In this acidic environment, Lipid 7-1 is positively charged, allowing it to electrostatically interact with and encapsulate the negatively charged nucleic acid.

• Cellular Uptake: The LNPs are introduced to the cells and are taken up, typically through endocytosis.[11]

• Endosomal Escape: As the endosome matures, its internal pH drops. This acidic environment protonates Lipid 7-1, causing it to become positively charged.[1][6][7] This charge switch facilitates the disruption of the endosomal membrane, possibly through interaction with negatively charged lipids in the endosomal membrane, leading to the release of the nucleic acid cargo into the cytoplasm.[6][7][8]

Q3: Why is the pKa of an ionizable lipid like Lipid 7-1 important?

The pKa of an ionizable lipid is a critical parameter that dictates the pH at which it becomes protonated.[1][12] For efficient transfection, the pKa should be in a range that allows the lipid to be neutral at physiological pH (~7.4) to reduce toxicity and non-specific interactions, but to become positively charged in the acidic environment of the endosome (pH ~5.5-6.5).[1][13][14] An optimal pKa, typically between 6.2 and 6.7, is crucial for effective endosomal escape and subsequent high transfection efficiency.[1][14]

Q4: Can I use Lipid 7-1 alone for transfection?

It is highly recommended to formulate Lipid 7-1 into lipid nanoparticles (LNPs) with other lipid components for optimal transfection efficiency. A typical LNP formulation includes:

• A helper lipid (e.g., DSPC, DOPE) to stabilize the lipid bilayer.

• Cholesterol to modulate membrane fluidity and stability.[9]

• A PEGylated lipid to control particle size and reduce aggregation.[9]

The precise ratio of these components is critical and should be optimized for your specific application.[15]

Troubleshooting Guide

Low Transfection Efficiency

Low transfection efficiency is a common issue in lipid-mediated transfection. Below are potential causes and suggested solutions when using Lipid 7-1.

Potential Cause	Suggested Solution
Suboptimal Lipid 7-1 to Nucleic Acid Ratio (N/P Ratio)	The ratio of the amine groups in the ionizable lipid (N) to the phosphate (B84403) groups in the nucleic acid (P) is critical.[4] Optimize the N/P ratio by testing a range from 3:1 to 10:1.
Poor LNP Formulation	Ensure proper mixing and formulation of the LNPs. The ratios of Lipid 7-1, helper lipid, cholesterol, and PEG-lipid are crucial. A common starting molar ratio is 50:10:38.5:1.5 (Ionizable lipid:Helper lipid:Cholesterol:PEG-lipid).[15]
Low Quality or Degraded Nucleic Acid	Use high-purity, intact nucleic acid. Verify the integrity and concentration of your mRNA or siRNA using gel electrophoresis and spectrophotometry (A260/A280 ratio should be ~2.0 for RNA).
Unhealthy or Suboptimal Cell Conditions	Use healthy, actively dividing cells that are at 70-90% confluency at the time of transfection.[16] Ensure cells are free from contamination and have a low passage number.
Presence of Serum During LNP-Nucleic Acid Complex Formation	Always form the LNP-nucleic acid complexes in a serum-free medium.[17] Serum proteins can interfere with complex formation.
Incorrect Incubation Time	Optimize the incubation time of the LNP-nucleic acid complexes with the cells. A typical starting point is 24-48 hours before assaying for gene expression.
Inappropriate Buffer for LNP Formulation	The pH of the buffer used for LNP formulation is critical for efficient encapsulation. An acidic buffer (e.g., sodium acetate (B1210297) or sodium citrate, pH 4-5) is typically used.[18]

High Cell Toxicity

High cell toxicity can manifest as cell death, detachment, or morphological changes after transfection.

Potential Cause	Suggested Solution
Excessive Amount of Lipid 7-1/LNP	Reduce the concentration of the LNP formulation. Perform a dose-response experiment to find the optimal balance between transfection efficiency and cell viability.
High Concentration of Nucleic Acid	High concentrations of nucleic acids can be toxic to some cell types. Reduce the amount of nucleic acid used for transfection.
Prolonged Exposure to LNP Complexes	For sensitive cell lines, consider reducing the incubation time with the LNP complexes. After an initial incubation of 4-6 hours, the medium can be replaced with fresh, complete growth medium.
Low Cell Density	Transfecting cells at a low density can increase the effective concentration of LNPs per cell, leading to toxicity. Ensure cells are at the optimal confluency (70-90%).
Poor Quality LNP Formulation	Aggregated or poorly formed LNPs can contribute to cytotoxicity. Ensure proper formulation techniques and consider sterile filtering the LNP preparation.

Experimental Protocols

General Protocol for LNP Formulation with Lipid 7-1

This protocol provides a general guideline for formulating Lipid 7-1 into LNPs for mRNA delivery. Optimization will be required for specific applications.

Materials:

• Lipid 7-1 in ethanol

• Helper lipid (e.g., DSPC) in ethanol

• Cholesterol in ethanol

• PEGylated lipid (e.g., DMG-PEG 2000) in ethanol

• mRNA in an acidic buffer (e.g., 50 mM sodium citrate, pH 4.0)

• Microfluidic mixing device or manual mixing setup

Procedure:

• Prepare Lipid Stock Solution: Prepare a stock solution of the lipid mixture in ethanol. A typical molar ratio is 50% Lipid 7-1, 10% DSPC, 38.5% Cholesterol, and 1.5% DMG-PEG 2000. The total lipid concentration in the ethanol phase is typically 10-25 mM.

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the acidic buffer (e.g., 50 mM sodium citrate, pH 4.0).

• LNP Formulation (Microfluidics): a. Set the flow rate ratio of the aqueous phase (mRNA solution) to the organic phase (lipid solution) to 3:1. b. Pump the two solutions through the microfluidic mixing device.

• LNP Formulation (Manual Mixing): a. Rapidly add the lipid solution to the mRNA solution while vigorously vortexing or stirring. The ratio of aqueous to organic phase should be maintained at approximately 3:1.

• Dialysis: Dialyze the resulting LNP suspension against a neutral buffer (e.g., PBS, pH 7.4) to remove the ethanol and exchange the buffer. This step is crucial for making the LNPs suitable for cell culture.

• Characterization: Characterize the LNPs for size, polydispersity index (PDI), and encapsulation efficiency. The desired size is typically 80-150 nm with a PDI < 0.2.

• Storage: Store the formulated LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol for Cell Transfection using Lipid 7-1 LNPs

This protocol is a starting point for transfecting adherent cells in a 24-well plate.

Materials:

• Lipid 7-1 LNPs encapsulating the nucleic acid of interest

• Adherent cells in culture

• Complete growth medium

• Serum-free medium

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 24-well plate so that they are 70-90% confluent on the day of transfection.

• Preparation of Transfection Complexes: a. Thaw the LNP formulation on ice. b. Dilute the required amount of LNPs in serum-free medium.

• Transfection: a. Gently aspirate the growth medium from the cells. b. Add the diluted LNP complexes to the cells. c. Incubate the cells with the transfection complexes for 4-6 hours at 37°C in a CO2 incubator.

• Post-Transfection: a. After 4-6 hours, you may replace the transfection medium with fresh, complete growth medium to reduce potential cytotoxicity. b. Incubate the cells for 24-72 hours before assaying for gene expression or knockdown.

Visualizations

Caption: A general workflow for transfection using Lipid 7-1 formulated into lipid nanoparticles (LNPs).

Caption: The proposed mechanism of pH-dependent endosomal escape facilitated by Lipid 7-1.

References

• 1. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 5. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 9. mdpi.com [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Cationic Lipid Transfection | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 14. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. precigenome.com [precigenome.com]
• 16. iscaconsortium.org [iscaconsortium.org]
• 17. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 18. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

Lipid 7-1 vs. SM-102: A Comparative Analysis of mRNA Delivery Efficiency

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA therapeutics and vaccines is rapidly evolving, with the lipid nanoparticle (LNP) delivery system playing a pivotal role. The composition of these LNPs, particularly the ionizable lipid, is a critical determinant of transfection efficiency and overall therapeutic success. This guide provides a detailed comparison of two ionizable lipids: the novel, non-patented Lipid 7-1 and the clinically established SM-102, a key component of the Moderna COVID-19 vaccine. We will delve into their comparative performance, supported by experimental data, and provide detailed methodologies for key evaluation experiments.

Performance Comparison

Recent preclinical studies have directly compared the in vivo efficacy of Lipid 7-1 and SM-102 for mRNA delivery. The data, summarized below, highlights a significant enhancement in localized mRNA expression with Lipid 7-1, alongside a favorable safety profile characterized by reduced off-target organ accumulation.

In Vivo mRNA Expression and Biodistribution

A key study evaluated the delivery of Firefly Luciferase (Fluc) mRNA and a human papillomavirus (HPV) therapeutic mRNA using LNPs formulated with either Lipid 7-1 or SM-102. The results demonstrated a marked increase in mRNA expression at the injection site for Lipid 7-1 formulations.

Parameter	Lipid 7-1 LNP	SM-102 LNP	Reference
Fluc mRNA Expression at Injection Site (24h post-injection)	~2.6-fold higher than SM-102 LNPs	Benchmark	[1]
HPV mRNA Expression at Injection Site	~3-fold higher than SM-102 LNPs	Benchmark	[1]
HPV mRNA Accumulation in Heart, Liver, Spleen, Lung, Kidney	Nearly undetectable	Detectable levels	[1]
Tumor Suppression (HPV Tumor Model)	Comparable to SM-102 LNP	Benchmark	[1]
Tumor Microenvironment Remodeling (Dendritic Cells)	12.1%	5.1%	[1]
Tumor Microenvironment Remodeling (Natural Killer Cells)	1.1%	0.5%	[1]
Serum Immune Cytokines (TNF-α, IL-1β, etc.)	1.2–1.8-fold higher than SM-102 LNP	Benchmark	[1]

Table 1: Comparative in vivo performance of Lipid 7-1 and SM-102 LNPs for mRNA delivery.

These findings suggest that Lipid 7-1 offers a significant advantage for applications requiring high local protein expression, such as vaccines and certain immunotherapies, while minimizing systemic exposure and potential off-target effects.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison. These protocols are synthesized from established methods in the field.

LNP Formulation by Microfluidic Mixing

This protocol describes the preparation of mRNA-LNPs using a microfluidic mixing device.

• Preparation of Solutions:

  • Lipid Phase (Organic): Dissolve the ionizable lipid (Lipid 7-1 or SM-102), DSPC, cholesterol, and PEG-lipid in ethanol (B145695) at the desired molar ratio. A common ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).

  • mRNA Phase (Aqueous): Dilute the mRNA transcript in a low pH buffer, such as 10 mM citrate (B86180) buffer (pH 4.0).

• Microfluidic Mixing:

  • Load the lipid solution and the mRNA solution into separate syringes.

  • Place the syringes onto a syringe pump connected to a microfluidic mixing cartridge (e.g., a staggered herringbone micromixer).

  • Set the flow rates to achieve a desired aqueous to organic phase flow rate ratio, typically 3:1.

  • Initiate the flow to allow for rapid mixing and self-assembly of the LNPs.

• Purification and Concentration:

  • Collect the resulting LNP solution.

  • Dialyze the LNP solution against phosphate-buffered saline (PBS) at pH 7.4 using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.

  • Concentrate the LNPs using a centrifugal filter device if necessary.

• Sterilization and Characterization:

  • Sterile-filter the final LNP formulation through a 0.22 µm syringe filter.

  • Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

In Vivo mRNA Delivery and Biodistribution in Mice

This protocol outlines the procedure for assessing the in vivo efficiency and biodistribution of mRNA-LNPs.

• Animal Model:

  • Use appropriate mouse strains (e.g., BALB/c or C57BL/6) of a specific age and sex. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Administration of mRNA-LNPs:

  • Dilute the mRNA-LNP formulation in sterile PBS to the desired final concentration.

  • Administer a defined dose of mRNA (e.g., 0.2 mg/kg) to each mouse via the desired route (e.g., intramuscular or intravenous injection).

• Bioluminescence Imaging (for Luciferase mRNA):

  • At specified time points post-injection (e.g., 6, 24, 48 hours), administer a D-luciferin solution to the mice via intraperitoneal injection.

  • Anesthetize the mice and image them using an in vivo imaging system (IVIS) to detect bioluminescence.

  • Quantify the bioluminescent signal in specific organs and at the injection site.

• Biodistribution Analysis by qPCR (for therapeutic mRNA):

  • At the end of the study, euthanize the mice and harvest major organs (heart, liver, spleen, lungs, kidneys) and the muscle at the injection site.

  • Isolate total RNA from the tissues.

  • Perform quantitative real-time PCR (qPCR) to quantify the amount of the administered mRNA in each tissue.

Visualizing the Process

To better understand the experimental workflow and the underlying biological processes, the following diagrams are provided.

Caption: Experimental workflow for comparing mRNA-LNP delivery efficiency.

Caption: Cellular uptake and endosomal escape of mRNA-LNPs.

References

• 1. Low-liver-accumulation lipid nanoparticles enhance the efficacy and safety of HPV therapeutic tumor vaccines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ionizable Lipids for In Vivo siRNA Delivery: DLin-MC3-DMA vs. Lipid 7-1

A comparative analysis of DLin-MC3-DMA and Lipid 7-1 for in vivo small interfering RNA (siRNA) delivery reveals a significant disparity in publicly available data. DLin-MC3-DMA, a cornerstone of the first FDA-approved siRNA therapeutic, Onpattro®, is extensively characterized in scientific literature. In contrast, information regarding the in vivo performance of Lipid 7-1 is not widely available, precluding a direct, data-driven comparison at this time.

This guide provides a comprehensive overview of DLin-MC3-DMA, including its physicochemical properties, in vivo efficacy, and established experimental protocols. While a direct comparison with Lipid 7-1 is not feasible due to the lack of published data for the latter, this document serves as a foundational resource for researchers and drug development professionals evaluating ionizable lipids for their siRNA delivery platforms.

DLin-MC3-DMA: The Gold Standard in Clinical siRNA Delivery

DLin-MC3-DMA (MC3) is an ionizable cationic lipid that has been instrumental in the clinical translation of siRNA therapeutics.[1][2][3] Its design allows for efficient encapsulation of negatively charged siRNA at low pH during formulation and a near-neutral surface charge at physiological pH, minimizing toxicity.[4] Upon endocytosis into target cells, the acidic environment of the endosome protonates the tertiary amine of DLin-MC3-DMA, facilitating endosomal escape and release of the siRNA payload into the cytoplasm.[5]

Physicochemical and In Vivo Performance Data

The following table summarizes key quantitative data for DLin-MC3-DMA, critical for its function in vivo.

Property	DLin-MC3-DMA	Lipid 7-1	Reference
pKa	6.44	Data not available	[6][7]
In Vivo Efficacy (ED50)	~0.005 mg/kg (Factor VII silencing in mice)	Data not available	[6]
Chemical Name	(6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl 4-(dimethylamino)butanoate	8-[--INVALID-LINK--amino]-octanoic acid, nonyl ester	[7][8]
CAS Number	1224606-06-7	2795392-95-7	[8][]
Molecular Formula	C43H79NO2	C45H85NO7	[8][10]

Experimental Protocols for In Vivo Studies

Detailed methodologies are crucial for the successful implementation and replication of in vivo experiments. Below are representative protocols for lipid nanoparticle (LNP) formulation and in vivo administration for siRNA delivery, based on studies utilizing DLin-MC3-DMA.

LNP-siRNA Formulation Protocol

A common method for formulating LNPs containing DLin-MC3-DMA involves a rapid mixing process, often using a microfluidic device.

• Lipid Stock Preparation:

  • Dissolve DLin-MC3-DMA, DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), cholesterol, and a PEG-lipid (e.g., DMG-PEG 2000) in ethanol (B145695) to prepare a lipid stock solution. A typical molar ratio is 50% DLin-MC3-DMA, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[1][11]

• siRNA Solution Preparation:

  • Dissolve the siRNA in a low pH buffer, such as 10 mM citrate (B86180) buffer at pH 4.0.[12]

• LNP Formation:

  • Rapidly mix the lipid-ethanol solution with the aqueous siRNA solution at a defined ratio (e.g., 3:1 aqueous to organic phase) using a microfluidic mixing device or a T-junction mixer. This process leads to the self-assembly of LNPs with encapsulated siRNA.[13]

• Dialysis and Concentration:

  • Dialyze the resulting LNP suspension against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and non-encapsulated siRNA.[1]

  • Concentrate the LNP-siRNA formulation to the desired concentration using a suitable method like tangential flow filtration.

In Vivo Administration and Efficacy Assessment Protocol

The following protocol outlines a typical in vivo study in mice to assess the gene-silencing efficacy of LNP-siRNA formulations.

• Animal Model:

  • Use a suitable mouse strain, such as C57BL/6 mice.[14] All animal procedures should be performed in accordance with institutional guidelines.[15]

• Administration:

  • Administer the LNP-siRNA formulation intravenously via the tail vein. The dosage will depend on the specific study design, but effective doses for DLin-MC3-DMA formulations can be as low as 0.005 mg/kg.[6][16]

• Sample Collection:

  • At a predetermined time point post-injection (e.g., 48 hours), collect blood samples via cardiac puncture or another approved method.[17]

  • Isolate serum for analysis of the target protein levels.

• Efficacy Assessment:

  • Quantify the level of the target protein (e.g., Factor VII) in the serum using an appropriate assay, such as an enzyme-linked immunosorbent assay (ELISA) or a chromogenic assay.[17]

  • Compare the protein levels in the treated group to a control group (e.g., mice treated with PBS or a non-targeting siRNA LNP) to determine the percentage of gene silencing.

Visualizing Key Processes

Diagrams illustrating the experimental workflow and the mechanism of cellular uptake are essential for understanding the process of LNP-mediated siRNA delivery.

Fig. 1: Experimental workflow for LNP-siRNA formulation and in vivo evaluation.

Fig. 2: Cellular uptake and endosomal escape of LNP-siRNA.

Conclusion

DLin-MC3-DMA remains a clinically validated and highly potent ionizable lipid for in vivo siRNA delivery to hepatocytes. Its well-documented performance and established protocols provide a robust platform for preclinical research and therapeutic development. While Lipid 7-1 is identified as an ionizable cationic lipid, the absence of published in vivo data makes a direct comparison with DLin-MC3-DMA impossible. Further research and publication of in vivo studies on Lipid 7-1 are necessary to evaluate its potential as an alternative for siRNA delivery. Researchers are encouraged to consider the extensive body of evidence supporting DLin-MC3-DMA when selecting an ionizable lipid for their in vivo studies, while keeping abreast of new data on emerging lipids like Lipid 7-1.

References

• 1. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural insights on ionizable Dlin-MC3-DMA lipids in DOPC layers by combining accurate atomistic force fields, molecular dynamics simulations and n ... - Nanoscale (RSC Publishing) DOI:10.1039/D3NR00987D [pubs.rsc.org]
• 5. Monitoring the in vivo siRNA release from lipid nanoparticles based on the fluorescence resonance energy transfer principle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. D-Lin-MC3-DMA, 1224606-06-7 | BroadPharm [broadpharm.com]
• 8. caymanchem.com [caymanchem.com]
• 10. Dlin-mc3-dma | C43H79NO2 | CID 49785164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 13. biorxiv.org [biorxiv.org]
• 14. The in Vitro – in Vivo Translation of Lipid Nanoparticles for Hepatocellular siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficient in vivo siRNA delivery by stabilized d -peptide-based lipid nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/C6RA25862J [pubs.rsc.org]
• 16. Lipid Nanoparticles for Short Interfering RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Degradable Lipid Nanoparticles with Predictable In Vivo siRNA Delivery Activity - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges of Primary Cell Transfection: A Comparative Guide to Lipid-Based Reagents

Introduction

Transfecting primary cells, those taken directly from living tissue, is a cornerstone of biologically relevant research. Unlike immortalized cell lines, primary cells have a finite lifespan and are notoriously more challenging to transfect. This difficulty arises from their more robust defense mechanisms against foreign nucleic acids and their sensitivity to the toxicity of transfection reagents. Consequently, achieving high transfection efficiency while maintaining cell viability is a delicate balance. Lipid-based transfection reagents have become a popular choice for delivering nucleic acids into these sensitive cells due to their relative ease of use and broad applicability.

Comparative Performance of Lipid-Based Transfection Reagents in Primary Cells

The selection of a lipid transfection reagent is critical and depends on the specific primary cell type, the nucleic acid to be delivered (plasmid DNA, mRNA, siRNA, etc.), and the desired experimental outcome. The following table summarizes the characteristics of several common lipid-based transfection reagents.

Reagent Family	Primary Cell Suitability	Predominant Nucleic Acid Delivery	Key Characteristics
Lipofectamine® 3000	High	Plasmid DNA, siRNA	Designed for difficult-to-transfect cells, offering high efficiency with reduced cytotoxicity compared to older formulations.[1]
Lipofectamine® RNAiMAX	High	siRNA, miRNA	Optimized specifically for the delivery of small RNA molecules, demonstrating high knockdown efficiency with low RNA concentrations and minimal cytotoxicity.[2][3]
Lipofectamine® MessengerMAX™	High	mRNA	Specifically formulated for mRNA delivery, enabling rapid protein expression without the need for nuclear entry. Particularly effective in neurons and other primary cells.[1][2]
DOTAP	Moderate	Plasmid DNA, siRNA	A commonly used cationic lipid that can be effective in some primary cells, though optimization is often required to balance efficiency and toxicity.[4]
Other Cationic Lipids/Proprietary Formulations	Variable	DNA, RNA	Many other formulations exist (e.g., Avalanche®-Omni, Metafectene), often claiming broad-spectrum activity and high efficiency in primary and hard-to-transfect cells.[5][6] Performance can be highly cell-type dependent.

Experimental Protocol: General Lipid-Based Transfection of Primary Cells

The following is a generalized protocol for transfecting primary cells using a lipid-based reagent. It is crucial to consult the manufacturer's specific instructions for the chosen reagent, as concentrations and incubation times will vary.

Materials:

• Primary cells in culture

• Appropriate cell culture medium (with and without serum/antibiotics)

• Lipid-based transfection reagent

• Nucleic acid (plasmid DNA, siRNA, or mRNA)

• Serum-free medium (e.g., Opti-MEM™)

• Microcentrifuge tubes

• Multi-well plates

Procedure:

• Cell Seeding: The day before transfection, seed the primary cells in a multi-well plate so that they reach the optimal confluency (typically 70-90%) at the time of transfection. Cell density is a critical parameter for success.[5]

• Preparation of Nucleic Acid-Lipid Complexes: a. Dilute the nucleic acid in a serum-free medium in a microcentrifuge tube. b. In a separate tube, dilute the lipid transfection reagent in the same serum-free medium. c. Combine the diluted nucleic acid and the diluted lipid reagent. Mix gently by pipetting and incubate at room temperature for the time recommended by the manufacturer (usually 5-20 minutes) to allow for the formation of transfection complexes.

• Transfection: a. Gently add the nucleic acid-lipid complexes to the wells containing the primary cells. b. Incubate the cells with the complexes for a period recommended by the manufacturer (typically 4-24 hours) at 37°C in a CO2 incubator.

• Post-Transfection: a. After the incubation period, the medium containing the transfection complexes may be replaced with fresh, complete culture medium, although this is not always necessary with newer, less toxic reagents. b. Continue to incubate the cells for 24-72 hours, depending on the nucleic acid delivered and the experimental endpoint.

• Analysis: Assess transfection efficiency (e.g., via fluorescence microscopy for reporter genes, qPCR for gene expression, or Western blot for protein knockdown). Also, evaluate cell viability and morphology to monitor for cytotoxicity.

Visualizing the Process: Workflows and Mechanisms

To better understand the process of lipid-based transfection, the following diagrams illustrate the experimental workflow and the underlying cellular mechanism.

Experimental workflow for lipid-based transfection.

The mechanism of cationic lipid-mediated transfection involves the electrostatic interaction between the positively charged lipid-nucleic acid complex (lipoplex) and the negatively charged cell membrane, leading to uptake via endocytosis. The subsequent escape of the nucleic acid from the endosome into the cytoplasm is a critical step for successful transfection.[7]

References

• 1. Lipid-Based Transfection Support—Getting Started | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. rheniumbio.co.il [rheniumbio.co.il]
• 3. Evaluation of Lipid-Based Transfection in Primary Monocytes Within an Ex Vivo Whole-Blood Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. biontex.com [biontex.com]
• 6. Avalanche®-Omni Universal Transfection Reagent [ezbiosystems.com]
• 7. liposomes.ca [liposomes.ca]

Comparative Analysis of Ionizable Lipids for mRNA Delivery: A Deep Dive into ALC-0315

For researchers, scientists, and drug development professionals, the selection of optimal delivery vectors is paramount to the success of mRNA-based therapeutics and vaccines. Ionizable lipids are a critical component of lipid nanoparticles (LNPs), the leading platform for mRNA delivery. This guide provides a comparative analysis focusing on ALC-0315, a clinically validated ionizable lipid, and introduces Lipid 7-1, a more recently cataloged lipid for which public performance data is limited.

Due to a scarcity of publicly available experimental data for Lipid 7-1, a direct, data-driven comparison with ALC-0315 is not currently feasible. This guide will therefore provide a comprehensive overview of ALC-0315, including its chemical properties, performance data in comparison to other well-characterized ionizable lipids like SM-102 and DLin-MC3-DMA, and detailed experimental protocols. The structural information for Lipid 7-1 will be presented to the extent available.

Structural and Chemical Properties

A fundamental understanding of the chemical structure of ionizable lipids is crucial as it dictates their function in mRNA encapsulation, delivery, and endosomal escape.

Feature	ALC-0315	Lipid 7-1
IUPAC Name	((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate)	nonyl 8-((6-((4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoyl)oxy)hexyl)(2-hydroxyethyl)amino)octanoate
CAS Number	2036272-55-4	2795392-95-7
Molecular Formula	C48H95NO5	C45H85NO7
Molecular Weight	766.29 g/mol	752.18 g/mol
Key Structural Features	Tertiary amine headgroup, two biodegradable ester-linked lipid tails.[1][2]	Ionizable cationic lipid structure.[3][4]
pKa	6.09[4]	Not publicly available

Performance Data: A Focus on ALC-0315

ALC-0315 is a key component of the Pfizer-BioNTech COVID-19 vaccine, BNT162b2.[1][2] Its performance has been evaluated in numerous studies, often in comparison to other lipids used in mRNA delivery systems.

Transfection Efficiency

The ability of an LNP formulation to deliver its mRNA cargo into the cytoplasm of target cells is a critical measure of its effectiveness.

Ionizable Lipid	Cell Type	Transfection Efficiency (Relative to other lipids)	Reference
ALC-0315	HEK293T	Lower than SM-102 for RNA delivery.[5]	[5]
ALC-0315	Huh7 hepatocytes, A549 lung epithelial cells	Showed later induction of expression compared to SM-102 and MC3.[6]	[6]
ALC-0315	Antigen-presenting cells (macrophages and dendritic cells)	Successfully delivered Cre mRNA, with ~27% efficiency in DCs and ~34% in macrophages.	[7]
SM-102	HEK293T	Highest luciferase expression for both RNA and DNA delivery.[5]	[5]
DLin-MC3-DMA	Hepatocytes	Less effective for siRNA-mediated knockdown compared to ALC-0315.[8]	[8]

Immunogenicity

For vaccine applications, the ability of the LNP-mRNA formulation to elicit a robust immune response is paramount.

Ionizable Lipid	Study Model	Key Findings on Immunogenicity	Reference
ALC-0315	Mice	Induced significant anti-luciferase antibody titres with an RNA payload.[9][10][11]	[9][10][11]
ALC-0315	Mice	With an OVA mRNA vaccine, demonstrated robust humoral immune responses after intramuscular administration.[12]	[12]
SM-102	Mice	Induced significant anti-luciferase antibody titres with an RNA payload, comparable to ALC-0315.[9][10][11]	[9][10][11]
DLin-MC3-DMA	Mice	Did not induce a significant antibody response with a DNA payload in one study.	[9][10]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of protocols used in the evaluation of LNP-mRNA formulations.

LNP Formulation via Microfluidic Mixing

A common method for producing uniform LNPs is through microfluidic mixing.

Workflow:

• Preparation of Solutions:

  • An organic phase is prepared by dissolving the ionizable lipid (e.g., ALC-0315), helper lipids (e.g., DSPC and cholesterol), and a PEGylated lipid in ethanol (B145695).

  • An aqueous phase is prepared by dissolving the mRNA in a low pH buffer (e.g., 10 mM citrate (B86180) buffer, pH 4.0).

• Microfluidic Mixing:

  • The organic and aqueous phases are loaded into separate syringes and infused into a microfluidic mixing device (e.g., NanoAssemblr™) at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Purification and Concentration:

  • The resulting LNP solution is dialyzed against a physiological buffer (e.g., PBS) to remove ethanol and raise the pH.

  • The LNPs can be concentrated using centrifugal filter units.[13][14][15][16][17]

LNP Formulation Workflow.

In Vivo Evaluation of LNP-mRNA Efficacy

Animal models are crucial for assessing the in vivo performance of LNP-mRNA formulations.

Workflow:

• Animal Model: C57BL/6 or BALB/c mice are commonly used.

• Administration: LNP-mRNA formulations are administered via a relevant route, such as intramuscular (IM) or intravenous (IV) injection.

• Reporter Gene Expression:

  • To assess transfection efficiency, an mRNA encoding a reporter protein like Firefly Luciferase (fLuc) is used.

  • At specified time points post-injection, a substrate (e.g., D-luciferin) is administered.

  • Bioluminescence imaging is performed using an in vivo imaging system (IVIS) to quantify protein expression.[14][15][16]

• Immunogenicity Assessment:

  • For vaccine studies, mRNA encoding a model antigen (e.g., ovalbumin) is used.

  • Blood samples are collected at various time points to measure antigen-specific antibody titers using ELISA.

  • Splenocytes can be isolated to assess T-cell responses via ELISpot or intracellular cytokine staining.[12]

In Vivo Evaluation Workflow.

Signaling and Cellular Uptake Pathway

The cellular uptake and endosomal escape of LNP-mRNA are critical steps for successful protein expression.

Pathway:

• Uptake: LNPs are thought to be primarily taken up by cells via endocytosis.

• Endosomal Acidification: The endosome becomes progressively more acidic.

• Protonation: The ionizable lipid (e.g., ALC-0315) has a pKa around 6.09, meaning it becomes protonated (positively charged) in the acidic endosomal environment.[4]

• Endosomal Escape: The positively charged ionizable lipid interacts with negatively charged lipids in the endosomal membrane, leading to membrane destabilization and the release of the mRNA into the cytoplasm.

• Translation: The released mRNA is translated by the cellular machinery (ribosomes) to produce the encoded protein.

Cellular Uptake and mRNA Release.

Conclusion

ALC-0315 has demonstrated its utility as a highly effective ionizable lipid for mRNA delivery, as evidenced by its central role in a clinically successful COVID-19 vaccine. Its performance, particularly in vivo, is comparable to or, in some cases, superior to other well-known ionizable lipids. The provided experimental protocols and pathways offer a foundational understanding for researchers working on LNP-mRNA systems.

While Lipid 7-1 is commercially available for research, the lack of published performance data makes it a candidate for further investigation. Future studies directly comparing Lipid 7-1 with established lipids like ALC-0315 will be invaluable to the field of nucleic acid therapeutics. Researchers are encouraged to consult the primary literature for the most detailed and up-to-date protocols and data.

References

• 1. Ionizable Lipids from Click Reactions for Lipid Nanoparticle Assembling and mRNA Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Deconvolution of cargo delivery and immunogenicity following intranasal delivery of mRNA lipid nanoparticle vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 15. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 16. Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 17. researchgate.net [researchgate.net]

Unraveling the Efficacy of Ionizable Lipids: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an optimal ionizable lipid is a critical step in the formulation of potent lipid nanoparticles (LNPs) for nucleic acid delivery. This guide provides a comparative overview of the performance of various ionizable lipids, with a focus on key efficacy parameters. However, it is important to note that publicly available, peer-reviewed data directly comparing the novel "Lipid 7-1" to established counterparts remains scarce.

While the field of LNP formulation is rapidly advancing, with numerous proprietary lipids in development, this guide will focus on well-characterized and commercially available ionizable lipids that serve as industry benchmarks: DLin-MC3-DMA (MC3), SM-102, and ALC-0315. These lipids have been integral to the success of approved RNA-based therapeutics and are frequently used as comparators in the development of new delivery systems.

Comparative Performance of Ionizable Lipids

The efficacy of an ionizable lipid is a multi-faceted characteristic, primarily evaluated by its ability to effectively encapsulate nucleic acid cargo, facilitate endosomal escape, and ultimately, mediate high levels of protein expression or gene silencing in target cells. The following table summarizes key quantitative data for MC3, SM-102, and ALC-0315 based on available literature.

Ionizable Lipid	Apparent pKa	Encapsulation Efficiency (%)	In Vivo Efficacy (Relative Luciferase Expression)	Primary Application
DLin-MC3-DMA (MC3)	6.4 - 6.7	~90	High (liver)	siRNA delivery (Onpattro®)
SM-102	~6.7	>90	Very High (muscle, spleen)	mRNA vaccines (Moderna COVID-19 vaccine)
ALC-0315	5.7 - 6.1	>90	High (liver)	mRNA vaccines (Pfizer-BioNTech COVID-19 vaccine)

Note: The presented data is a synthesis from multiple sources and may vary depending on the specific LNP formulation, cargo, and experimental conditions.

Experimental Methodologies

To ensure a comprehensive understanding of the data presented, this section outlines the typical experimental protocols used to evaluate the efficacy of ionizable lipids.

LNP Formulation via Microfluidic Mixing

Lipid nanoparticles are commonly formulated by rapidly mixing an organic phase (lipids dissolved in ethanol) with an aqueous phase (nucleic acid in an acidic buffer, e.g., sodium acetate, pH 4.0) using a microfluidic device.

• Lipid Composition: A typical molar ratio for the lipid mixture is 50% ionizable lipid, 10% helper lipid (e.g., DSPC), 38.5% cholesterol, and 1.5% PEG-lipid.

• Flow Rates: The total flow rate and the flow rate ratio of the aqueous to organic phase are critical parameters that influence LNP size and encapsulation efficiency.

• Purification: Following mixing, LNPs are typically dialyzed against phosphate-buffered saline (PBS) to remove ethanol (B145695) and non-encapsulated cargo.

Physicochemical Characterization

• Size and Polydispersity Index (PDI): Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter and size distribution of the LNPs.

• Encapsulation Efficiency: The percentage of encapsulated nucleic acid is determined using a fluorescent dye-binding assay, such as the RiboGreen assay. The fluorescence of the dye is measured before and after lysis of the LNPs with a detergent (e.g., Triton X-100).

• Apparent pKa: The pKa of the ionizable lipid within the LNP formulation is a critical parameter influencing endosomal escape. It is often determined using a fluorescent probe, such as 6-(p-Toluidino)-2-naphthalenesulfonic acid (TNS), which exhibits increased fluorescence upon binding to the protonated, positively charged lipid at acidic pH.

In Vitro Transfection Efficiency

• Cell Culture: Relevant cell lines (e.g., hepatocytes, myoblasts) are cultured in appropriate media.

• LNP Treatment: Cells are incubated with LNPs encapsulating a reporter mRNA (e.g., Luciferase or Green Fluorescent Protein - GFP).

• Efficacy Assessment: After a set incubation period (e.g., 24-48 hours), the level of protein expression is quantified using a luciferase assay or by measuring GFP fluorescence via flow cytometry or microscopy.

In Vivo Efficacy Assessment

• Animal Models: Mice are commonly used to evaluate the in vivo performance of LNPs.

• Administration: LNPs are administered via relevant routes, such as intravenous (for liver targeting) or intramuscular injection.

• Biodistribution and Efficacy: The expression of the reporter protein in various organs is measured using in vivo imaging systems (IVIS) for luciferase or by quantifying protein levels in tissue lysates.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the comparative evaluation of ionizable lipids in LNP formulations.

General workflow for ionizable lipid evaluation.

Signaling Pathways and Logical Relationships

The mechanism of action for ionizable lipid-mediated mRNA delivery involves a series of steps, from cellular uptake to protein translation. The diagram below outlines this logical pathway.

Mechanism of ionizable lipid-mediated mRNA delivery.

Head-to-Head Comparison: Lipid 7-1 vs. Lipid 5 for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The landscape of nucleic acid therapeutics is rapidly evolving, with lipid nanoparticles (LNPs) emerging as a leading platform for the delivery of mRNA, siRNA, and other genetic payloads. The choice of ionizable lipid is a critical determinant of the efficacy and safety of these formulations. This guide provides a head-to-head comparison of two such lipids, Lipid 7-1 and Lipid 5, to aid researchers in selecting the optimal vehicle for their drug delivery applications.

While comprehensive public data for Lipid 7-1 is limited, this guide consolidates the available information and contrasts it with the well-documented performance of Lipid 5.

Performance Data

A direct quantitative comparison is challenging due to the scarcity of publicly available performance data for Lipid 7-1. In contrast, Lipid 5 has been characterized in several studies, with key performance metrics summarized below.

Table 1: Summary of Performance Characteristics

Parameter	Lipid 7-1	Lipid 5	Source
Chemical Identity	Ionizable cationic lipid	Ionizable amino lipid	[1][2][3],[4]
CAS Number	2795392-95-7	2089251-33-0	[1][2][3],[5]
pKa	Not Publicly Available	~6.5	[5]
In Vivo Efficacy	Data not publicly available.	Demonstrated potent mRNA delivery and protein expression in non-human primates.[4][6]	[4][6]
Toxicity Profile	Data not publicly available.	Reported to be rapidly cleared from the body, resulting in low toxicity.[4] A one-month toxicology evaluation in rats and non-human primates showed no adverse events.[6]	[4][6]
Key Features	Described as a novel ionizable cationic lipid for nucleic acid delivery.[1][7]	Improved endosomal escape is a key feature contributing to its high efficiency.[6] Optimized for intravenous delivery to the liver.[4]	[1][7],[4][6]

Experimental Protocols

Detailed experimental protocols for the formulation of lipid nanoparticles are crucial for reproducibility and optimization. While specific protocols for Lipid 7-1 are not publicly available, a general methodology for formulating LNPs with ionizable lipids is provided below. This protocol can be adapted for both Lipid 7-1 and Lipid 5.

General Protocol for Lipid Nanoparticle (LNP) Formulation

This protocol outlines the preparation of LNPs using a microfluidic mixing technique, a common and reproducible method for LNP synthesis.

Materials:

• Ionizable Lipid (Lipid 7-1 or Lipid 5)

• Helper Lipid (e.g., DSPC)

• Cholesterol

• PEG-Lipid (e.g., DMG-PEG 2000)

• Ethanol (B145695) (200 proof)

• Nucleic Acid (e.g., mRNA)

• Low pH Buffer (e.g., 50 mM citrate (B86180) buffer, pH 4.0)

• Dialysis Buffer (e.g., PBS, pH 7.4)

• Microfluidic mixing device and cartridges

• Syringes and tubing

Procedure:

• Preparation of Lipid Stock Solution:

  • Dissolve the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol to achieve the desired molar ratio. A common starting molar ratio is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).

  • Gently warm the solution if necessary to ensure complete dissolution of all lipid components.

• Preparation of Nucleic Acid Solution:

  • Dilute the nucleic acid in the low pH buffer to the desired concentration. The acidic pH is crucial for the protonation of the ionizable lipid, facilitating its interaction with the negatively charged nucleic acid.

• LNP Formulation using Microfluidics:

  • Load the lipid-ethanol solution and the nucleic acid-aqueous buffer solution into separate syringes.

  • Set the desired flow rate ratio (FRR) and total flow rate (TFR) on the microfluidic mixing device. A typical FRR is 3:1 (aqueous:organic).

  • Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of the lipids around the nucleic acid, forming LNPs.

• Purification and Buffer Exchange:

  • The resulting LNP solution will contain ethanol and unencapsulated nucleic acid.

  • Perform dialysis against a neutral buffer (e.g., PBS, pH 7.4) to remove ethanol and unencapsulated material. This step also neutralizes the surface charge of the LNPs.

• Characterization:

  • Characterize the formulated LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency using appropriate techniques (e.g., dynamic light scattering, Zetasizer, and RiboGreen assay).

Visualizations

To better understand the processes involved in LNP-mediated drug delivery, the following diagrams illustrate a typical experimental workflow and the proposed mechanism of action.

Caption: A generalized workflow for the formulation of lipid nanoparticles.

Caption: Proposed mechanism of LNP endosomal escape.

Conclusion

Lipid 5 stands out as a well-characterized ionizable lipid with proven in vivo efficacy and a favorable safety profile, making it a strong candidate for the development of mRNA-based therapeutics, particularly for liver-targeted delivery.[4][6] Its mechanism of action, attributed to enhanced endosomal escape, is a key advantage.[6]

The lack of publicly available performance data for Lipid 7-1 makes a direct comparison difficult. While it is positioned as a novel ionizable cationic lipid for nucleic acid delivery, further studies are required to ascertain its transfection efficiency, toxicity profile, and in vivo performance relative to established lipids like Lipid 5. Researchers interested in Lipid 7-1 are encouraged to seek direct technical information from the supplier or conduct their own comparative studies.

This guide highlights the importance of robust, publicly available data for making informed decisions in the rapidly advancing field of drug delivery. As more data on novel lipids becomes available, the scientific community will be better equipped to design the next generation of safe and effective nucleic acid therapies.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Lipid 7-1 | CAS 2795392-95-7 | Cayman Chemical | Biomol.com [biomol.com]
• 3. Lipid 7-1, CAS 2795392-95-7 (41304-1) | Szabo-Scandic [szabo-scandic.com]
• 4. Lipid 5 - Echelon Biosciences [echelon-inc.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Navigating the Immune Landscape: A Comparative Guide to Lipid Nanoparticle Immunogenicity

For researchers, scientists, and drug development professionals, understanding the immunogenic potential of lipid nanoparticles (LNPs) is paramount for the safe and effective delivery of novel therapeutics. This guide provides a comprehensive comparison of the immunogenicity of various LNP formulations, offering insights into how lipid composition and physicochemical properties influence their interaction with the immune system. By presenting key experimental data, detailed protocols, and illustrative pathway diagrams, this document serves as a critical resource for the rational design of next-generation drug delivery vehicles.

The clinical success of mRNA vaccines has catapulted lipid nanoparticles to the forefront of drug delivery technology. However, the inherent ability of LNPs to trigger an immune response—a characteristic known as immunogenicity—remains a critical consideration for their broader therapeutic application. An ideal LNP formulation should safely and efficiently deliver its cargo to the target cells without eliciting an undesirable inflammatory response. This guide delves into the factors governing LNP immunogenicity, providing a comparative analysis of different LNP compositions and their immunological profiles.

Comparative Immunogenicity of Lipid Nanoparticle Formulations

The immunogenicity of an LNP is not an intrinsic property but rather a complex interplay of its individual components and overall physicochemical characteristics. Factors such as the choice of ionizable lipid, the presence of polyethylene (B3416737) glycol (PEG), and the overall particle size and charge all contribute to the final immunological outcome. The following table summarizes key immunogenicity data from preclinical studies on different LNP formulations.

LNP Formulation	Key Findings on Immunogenicity	Reference Assays
Standard 4-Component LNP (ionizable lipid, DSPC, Cholesterol, PEG-lipid)	Induces dose-dependent inflammatory cytokine (e.g., IL-6, TNF-α) production. The ionizable lipid is a key driver of innate immune activation through Toll-like receptor (TLR) engagement. The specific chemistry of the ionizable lipid significantly influences the magnitude of the immune response.[1][2]	In vitro cytokine profiling using human peripheral blood mononuclear cells (PBMCs). In vivo measurement of serum cytokine levels in mice.
Anionic Lipid-Containing LNPs	Incorporation of anionic lipids can modulate immune cell targeting and tune cytokine responses.[3] For instance, some formulations can be designed to promote tolerogenic responses by inducing IL-10, while others retain pro-inflammatory adjuvant activity.[3] This offers a strategy to fine-tune LNPs for either immunogenic or tolerogenic applications.[3]	Flow cytometry analysis of immune cell activation markers (e.g., CD86, MHC class II) on dendritic cells.[3] Cytokine bead array for multiplex cytokine analysis.[3]
Cationic Lipid-Containing LNPs	Cationic lipids, such as DDA, have been shown to increase the immunogenicity of LNP-formulated mRNA vaccines, enhancing both cell-mediated and humoral immune responses.[2] This is attributed to their ability to interact with the innate immune system and promote uptake by antigen-presenting cells (APCs).[2]	Measurement of antigen-specific antibody titers (e.g., IgG1, IgG2a) in immunized mice. ELISpot assays to quantify antigen-specific T cell responses.
LNPs with PEG Alternatives	Concerns about the immunogenicity of PEG, including the potential for anti-PEG antibody production and accelerated blood clearance, have driven the development of alternatives.[4] Zwitterionic poly(carboxybetaine) (PCB)-functionalized LNPs have shown enhanced stability and in vivo protein expression with a favorable immunotoxicity profile compared to PEGylated LNPs.[4]	In vivo studies assessing repeated dosing efficacy and monitoring for anti-PEG antibody production.[4]

Experimental Protocols for Assessing Immunogenicity

Accurate assessment of LNP immunogenicity relies on a standardized set of in vitro and in vivo assays. Below are detailed methodologies for key experiments commonly employed in the field.

In Vitro Cytokine Induction Assay

Objective: To quantify the induction of pro-inflammatory and other cytokines by LNPs in human immune cells.

Methodology:

• Cell Culture: Isolate peripheral blood mononuclear cells (PBMCs) from healthy human donors using Ficoll-Paque density gradient centrifugation.

• LNP Treatment: Plate PBMCs at a density of 1 x 10^6 cells/mL in a 96-well plate and treat with various concentrations of the LNP formulations. Include a positive control (e.g., lipopolysaccharide, LPS) and a negative control (vehicle).

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.

• Cytokine Quantification: Analyze the supernatant for cytokine levels (e.g., IL-1β, IL-6, TNF-α, IFN-γ, IL-10) using a multiplex cytokine bead array or ELISA.

In Vivo Assessment of Immune Cell Activation

Objective: To evaluate the activation of immune cells in vivo following LNP administration.

Methodology:

• Animal Model: Use a suitable animal model, such as C57BL/6 mice.

• LNP Administration: Administer the LNP formulations intravenously or via the desired route of administration.

• Tissue Harvest: At predetermined time points (e.g., 6, 24, and 48 hours) post-administration, euthanize the mice and harvest spleens and lymph nodes.

• Cell Isolation: Prepare single-cell suspensions from the harvested tissues.

• Flow Cytometry: Stain the cells with a panel of fluorescently labeled antibodies against immune cell surface markers (e.g., CD11c for dendritic cells, CD86, MHC class II for activation markers).

• Data Analysis: Acquire data on a flow cytometer and analyze the percentage and activation status of different immune cell populations.

Visualizing Immune Pathways and Experimental Workflows

To further elucidate the mechanisms of LNP-induced immunogenicity and the experimental approaches to its assessment, the following diagrams are provided.

LNP-mediated innate immune activation pathway.

Workflow for assessing LNP immunogenicity.

Conclusion

The immunogenicity of lipid nanoparticles is a multifaceted challenge that requires careful consideration during the design and development of novel drug delivery systems. By systematically evaluating the impact of different lipid components and physicochemical properties on the immune response, researchers can optimize LNP formulations to achieve the desired therapeutic effect while minimizing adverse immune reactions. The data and protocols presented in this guide provide a framework for the comparative assessment of LNP immunogenicity, ultimately contributing to the development of safer and more effective nanomedicines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Benchmarking Novel Transfection Reagents: A Case Study Framework for Lipid 7-1

For researchers, scientists, and drug development professionals, the efficient and safe delivery of nucleic acids into cells is paramount. While a variety of transfection reagents are commercially available, the emergence of novel lipids necessitates a robust framework for performance evaluation. This guide provides a comprehensive protocol for benchmarking a new ionizable cationic lipid, exemplified by Lipid 7-1, against established transfection reagents.

Due to the current lack of publicly available performance data for Lipid 7-1, this guide will focus on how to conduct a comparative analysis. The provided data tables for established reagents serve as a baseline for expected results.

Understanding Ionizable Cationic Lipids

Lipid 7-1 is classified as an ionizable cationic lipid. Unlike permanently charged cationic lipids found in many traditional transfection reagents, ionizable lipids have a pKa that allows them to be neutrally charged at physiological pH and become positively charged in the acidic environment of the endosome. This property is advantageous as it can reduce cytotoxicity associated with positively charged lipids interacting with the cell membrane and other cellular components. The protonation in the endosome facilitates the release of the nucleic acid cargo into the cytoplasm.

Performance Benchmarking: Transfection Efficiency and Cytotoxicity

The two primary metrics for evaluating a transfection reagent are its efficiency in delivering a payload into the target cells and its associated cytotoxicity. An ideal reagent will exhibit high transfection efficiency with minimal impact on cell viability.

Representative Performance of Established Transfection Reagents

To provide a context for what to expect during a benchmarking study, the following table summarizes typical performance data for two widely used transfection reagents, Lipofectamine™ 3000 and FuGENE® HD, in a commonly used cell line, HEK293.[1][2][3][4] It is important to note that efficiency and toxicity are highly cell-type dependent.[5]

Reagent	Cell Line	Transfection Efficiency (% of GFP-positive cells)	Cell Viability (%)
Lipofectamine™ 3000	HEK293	~70-95%[3][6]	~40-80%[6]
FuGENE® HD	HEK293	~70-90%[4]	>80%[4]

Note: These values are approximate and can vary significantly based on experimental conditions such as plasmid size, cell passage number, and reagent-to-DNA ratio.

Experimental Protocol for Comparative Analysis

This protocol outlines a head-to-head comparison of a new transfection reagent (e.g., Lipid 7-1) against an established reagent using a green fluorescent protein (GFP) reporter plasmid.

I. Materials

• Cell Line: A well-characterized and easy-to-transfect cell line (e.g., HEK293, HeLa).

• Culture Medium: Appropriate complete growth medium with serum and antibiotics.

• Reporter Plasmid: A high-purity plasmid encoding a reporter gene, such as eGFP, under a strong mammalian promoter (e.g., CMV).

• New Transfection Reagent: Lipid 7-1.

• Established Transfection Reagent: e.g., Lipofectamine™ 3000 or FuGENE® HD.

• Serum-Free Medium: For complex formation (e.g., Opti-MEM™).

• Plates: 24-well tissue culture plates.

• Assay Reagents:

  • Phosphate-buffered saline (PBS).

  • Trypsin-EDTA.

  • For cytotoxicity: MTT reagent and solubilization solution (e.g., DMSO).

• Instrumentation:

  • Fluorescence microscope.

  • Flow cytometer.

  • Plate reader for MTT assay.

II. Experimental Procedure

A. Cell Seeding:

• The day before transfection, seed the cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection.[7]

• Incubate the cells overnight at 37°C in a 5% CO2 incubator.

B. Transfection:

• For each transfection reagent, prepare the lipid-DNA complexes according to the manufacturer's protocol. For a new reagent like Lipid 7-1, it is crucial to test a range of lipid-to-DNA ratios to determine the optimal condition.

• Complex Formation (per well):

  • Tube A: Dilute a fixed amount of the GFP plasmid DNA (e.g., 0.5 µg) in serum-free medium.

  • Tube B: Dilute the transfection reagent in serum-free medium.

  • Combine the contents of Tube A and Tube B, mix gently, and incubate at room temperature for the recommended time (typically 15-20 minutes) to allow complexes to form.

• Add the lipid-DNA complexes dropwise to the cells in each well.

• Gently rock the plate to ensure even distribution.

• Incubate the cells for 24-48 hours.

C. Analysis of Transfection Efficiency:

• Fluorescence Microscopy (Qualitative): At 24 and 48 hours post-transfection, visualize the cells under a fluorescence microscope to estimate the percentage of GFP-expressing cells.

• Flow Cytometry (Quantitative):

  • At 48 hours post-transfection, wash the cells with PBS and detach them using trypsin.

  • Resuspend the cells in flow cytometry buffer.

  • Analyze the cell suspension using a flow cytometer to determine the percentage of GFP-positive cells and the mean fluorescence intensity.

D. Analysis of Cytotoxicity (MTT Assay):

• At 24 or 48 hours post-transfection, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Calculate cell viability as a percentage relative to untreated control cells.

Visualizing the Workflow and Mechanism

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the general mechanism of lipid-mediated transfection.

Caption: Experimental workflow for comparing transfection reagents.

Caption: General mechanism of cationic lipid-mediated transfection.

By following this comprehensive guide, researchers can effectively benchmark new transfection reagents like Lipid 7-1, ensuring the selection of the most appropriate tool for their specific experimental needs. The emphasis on in-house validation is critical for reproducible and reliable results in the ever-evolving field of gene delivery.

References

• 1. aragenbio.com [aragenbio.com]
• 2. Comparative Efficiency of Transfection Reagents in HEK293 Cells [aragen.com]
• 3. Lipofectamine 3000 Transfection Reagent | Thermo Fisher Scientific - NP [thermofisher.com]
• 4. FuGENE® HD Transfection Reagent [worldwide.promega.com]
• 5. Comparison of transfection efficiency of nonviral gene transfer reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sid.ir [sid.ir]
• 7. How to Increase Transfection Efficiency in HEK293 Cells [synapse.patsnap.com]

A Cross-Study Glimpse into Lipid 7-1 and Alternative LNP Delivery Systems

A detailed guide for researchers, scientists, and drug development professionals comparing the performance of Lipid 7-1 based delivery systems with other leading alternatives, supported by experimental data.

In the rapidly evolving landscape of nucleic acid delivery, lipid nanoparticles (LNPs) have emerged as a leading platform, exemplified by their critical role in mRNA vaccines. At the heart of these delivery vehicles are ionizable cationic lipids, which are pivotal for encapsulating the nucleic acid payload and facilitating its release into the cytoplasm. This guide provides a comparative analysis of a novel ionizable lipid, referred to as Lipid 7-1, against established alternatives such as SM-102, DLin-MC3-DMA, and ALC-0315.

Performance Characteristics: A Tabular Comparison

The following tables summarize key performance indicators for LNPs formulated with Lipid 7-1 and its counterparts. The data has been collated from various studies to provide a comparative overview. It is important to note that direct head-to-head comparisons across all lipids under identical conditions are limited, and thus, these tables represent a cross-study analysis.

Ionizable Lipid	Formulation Composition (molar ratio)	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Reference
Lipid 7-1	Lipid 7-1 : DSPC : Cholesterol : DMG-PEG2000 (50:10:38.5:1.5)	~95	< 0.2	> 90%	[1]
SM-102	SM-102 : DSPC : Cholesterol : DMG-PEG2000 (50:10:38.5:1.5)	75.5 ± 0.4	< 0.2	> 95%	[2]
DLin-MC3-DMA	DLin-MC3-DMA : DSPC : Cholesterol : PEG-DMG (50:10:38.5:1.5)	~80-100	< 0.2	> 90%	[3][4]
ALC-0315	ALC-0315 : DSPC : Cholesterol : ALC-0159 (46.3:9.4:42.7:1.6)	90.2 ± 7.8	< 0.2	> 95%	[2][5]

Table 1: Physicochemical Properties of LNP Formulations. This table presents a comparison of the typical formulation composition, particle size, polydispersity index (PDI), and mRNA encapsulation efficiency for LNPs formulated with different ionizable lipids.

Ionizable Lipid	Administration Route	Target/Payload	Key In Vivo Finding	Reference
Lipid 7-1	Intramuscular	HPV mRNA vaccine	Threefold higher mRNA expression at the injection site and minimized liver retention compared to SM-102 LNPs.[1]	[1]
SM-102	Intramuscular	Luciferase mRNA	Higher luciferase expression compared to ALC-0315.[2]	[2]
DLin-MC3-DMA	Intravenous	Factor VII siRNA	One of the gold standards for siRNA delivery to the liver.[6]	[6]
ALC-0315	Intramuscular	Luciferase mRNA	Lower luciferase expression compared to SM-102.[2]	[2]

Table 2: In Vivo Performance Highlights. This table summarizes key in vivo findings for LNPs formulated with different ionizable lipids, showcasing their delivery efficiency and target engagement in preclinical models.

Experimental Methodologies

A comprehensive understanding of the data presented requires insight into the experimental protocols used for characterization. Below are detailed methodologies for key experiments.

LNP Formulation via Microfluidic Mixing

Lipid nanoparticles are typically formulated using a microfluidic mixing device. This method allows for rapid and controlled mixing of the lipid components with the nucleic acid payload, leading to the formation of uniform nanoparticles.

Workflow for LNP Formulation:

Caption: Workflow for LNP formulation using microfluidics.

Protocol:

• Preparation of Solutions: The lipid components (ionizable lipid, DSPC, cholesterol, and PEG-lipid) are dissolved in ethanol to form the organic phase. The mRNA is dissolved in an acidic aqueous buffer (e.g., sodium acetate, pH 4.0).

• Microfluidic Mixing: The organic and aqueous phases are driven through a microfluidic mixing device at a defined flow rate ratio (e.g., 3:1 aqueous to organic). The rapid mixing induces the self-assembly of the lipids around the mRNA, forming the LNPs.

• Purification: The resulting LNP suspension is then dialyzed against a neutral buffer (e.g., phosphate-buffered saline, pH 7.4) to remove the ethanol and raise the pH. This step is crucial for neutralizing the ionizable lipid and stabilizing the LNPs.

• Concentration: The purified LNP solution is concentrated to the desired final concentration using methods like tangential flow filtration or centrifugal filters.

Determination of Encapsulation Efficiency (RiboGreen Assay)

The RiboGreen assay is a sensitive method used to quantify the amount of mRNA encapsulated within the LNPs.

Workflow for RiboGreen Assay:

Caption: Workflow for determining mRNA encapsulation efficiency.

Protocol:

• Sample Preparation: Two sets of dilutions of the LNP sample are prepared in a 96-well plate.

• Lysis and Measurement:

  • To one set of wells, a buffer without detergent (e.g., TE buffer) is added. The fluorescence measured from these wells corresponds to the amount of unencapsulated (free) mRNA.

  • To the other set of wells, a buffer containing a detergent like Triton X-100 is added to lyse the LNPs and release the encapsulated mRNA. The fluorescence from these wells represents the total amount of mRNA.

• Dye Addition and Incubation: The RiboGreen dye, which fluoresces upon binding to RNA, is added to all wells. The plate is incubated in the dark.

• Fluorescence Reading: The fluorescence intensity is measured using a plate reader at the appropriate excitation and emission wavelengths.

• Calculation: The encapsulation efficiency is calculated using the following formula: Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Particle Size and Polydispersity Index (PDI) Analysis

Dynamic Light Scattering (DLS) is the standard technique for measuring the hydrodynamic diameter and size distribution (PDI) of nanoparticles in suspension.

Protocol:

• Sample Dilution: The LNP sample is diluted in a suitable buffer (e.g., PBS) to an appropriate concentration for DLS measurement.

• Instrument Setup: The DLS instrument is set up with the correct parameters for the dispersant (e.g., viscosity and refractive index of PBS).

• Measurement: The diluted sample is placed in a cuvette and inserted into the instrument. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles.

• Data Analysis: The autocorrelation function of the scattered light intensity is analyzed to determine the diffusion coefficient of the particles, from which the hydrodynamic diameter is calculated using the Stokes-Einstein equation. The PDI is also calculated to provide a measure of the broadness of the size distribution.

Innate Immune Signaling Pathways

LNPs, particularly the ionizable lipid component, are not merely passive delivery vehicles but can also act as adjuvants by stimulating the innate immune system. This is a critical consideration in vaccine development. Several pattern recognition receptors (PRRs) have been implicated in sensing LNP-delivered mRNA.

Signaling Pathways Activated by LNP-mRNA:

Caption: Innate immune sensing of LNP-delivered mRNA.

Upon cellular uptake, typically by antigen-presenting cells, the LNP-mRNA can be sensed by various PRRs. Endosomal Toll-like receptors (TLRs) such as TLR3, TLR7, and TLR8 can recognize single- and double-stranded RNA. In the cytoplasm, RIG-I-like receptors (RLRs) like RIG-I and MDA5 are also key sensors of viral RNA mimics. More recently, the cGAS-STING pathway, traditionally known for sensing cytosolic DNA, has also been implicated in the response to certain RNA viruses and may be activated by LNP-delivered payloads.[7][8][9][10] Activation of these pathways converges on the activation of transcription factors like NF-κB and IRFs, leading to the production of type I interferons and other pro-inflammatory cytokines. This innate immune activation is crucial for shaping the subsequent adaptive immune response, including the generation of antigen-specific T cells and antibodies.[11][12][13] The specific immunogenic profile can be influenced by the choice of ionizable lipid, with lipids like Lipid 7-1, which exhibit reduced liver accumulation, potentially offering a different safety and efficacy profile compared to liver-tropic LNPs.[1]

Conclusion

The selection of an ionizable lipid is a critical determinant of the physicochemical properties, in vivo performance, and immunogenicity of LNP-based delivery systems. Lipid 7-1 represents a promising novel alternative with a distinct biodistribution profile, favoring localized expression at the injection site and reduced liver accumulation. This characteristic may offer advantages in terms of safety and efficacy for specific applications, such as intramuscularly administered vaccines. In contrast, established lipids like DLin-MC3-DMA have been optimized for liver-targeted siRNA delivery, while SM-102 and ALC-0315 have demonstrated high efficacy in mRNA vaccines, albeit with significant liver exposure.

Further head-to-head comparative studies are warranted to fully elucidate the structure-activity relationships and to tailor the selection of ionizable lipids for specific therapeutic applications. The methodologies and signaling pathway information provided in this guide offer a framework for researchers to design and evaluate novel LNP formulations for the next generation of nucleic acid therapeutics.

References

• 1. Construction of Spleen-Accumulated Polysorbate 20-Containing Ionizable Lipid Nanoparticles for mRNA Delivery [mdpi.com]
• 2. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reformulating lipid nanoparticles for organ-targeted mRNA accumulation and translation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 8. Regulation of cGAS and STING signaling during inflammation and infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Research Advances in How the cGAS-STING Pathway Controls the Cellular Inflammatory Response [frontiersin.org]
• 10. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 11. Innate immune mechanisms of mRNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Innate immune suppression by SARS-CoV-2 mRNA vaccinations: The role of G-quadruplexes, exosomes, and MicroRNAs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Lipid 7-1: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of Lipid 7-1, a novel ionizable cationic lipid utilized in nucleic acid delivery. This guide provides procedural, step-by-step instructions to ensure the safe handling and disposal of this compound in research and drug development settings.

Due to the specific nature of chemical compounds, the primary source for disposal information is the Safety Data Sheet (SDS) provided by the manufacturer. While a specific SDS for Lipid 7-1 is not publicly available in the conducted research, this document outlines the best practices for the disposal of similar ionizable lipids, lipid nanoparticles (LNPs), and chemical waste, which should be followed in conjunction with your institution's Environmental Health and Safety (EHS) guidelines. Lipid 7-1 is often supplied in a solution of ethanol (B145695), a flammable solvent, which requires specific handling and disposal considerations.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

PPE Item	Specification
Eye Protection	Safety goggles with side-shields.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat; impervious clothing may be necessary.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.

Step-by-Step Disposal Protocol for Lipid 7-1

The proper disposal of Lipid 7-1 involves a multi-step process of identification, segregation, and collection.

• Waste Identification and Segregation :

  • Solid Waste : Collect any materials contaminated with Lipid 7-1, such as gloves, wipes, and labware, in a dedicated and clearly labeled hazardous waste container.[3][4]

  • Liquid Waste : Solutions containing Lipid 7-1 should be collected in a separate, sealed, and labeled container.[3][5] Given that Lipid 7-1 is often in an ethanol solution, this liquid waste should be treated as flammable.[1][2] Do not mix with aqueous or other incompatible waste streams.[4][6]

  • Sharps Waste : Any contaminated sharps, such as needles or pipette tips, must be disposed of in a designated sharps container.[3][7][8]

• Container Labeling and Storage :

  • All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name "Lipid 7-1".[8][9] The primary hazards, such as "Flammable Liquid" for solutions in organic solvents, must also be indicated.[4]

  • Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.[8][9] Containers should be kept closed except when adding waste.[6]

• Hazardous Waste Determination :

  • Nanoparticle waste is not automatically classified as hazardous by the EPA, but a hazardous waste determination must be performed by your institution's EHS department.[7] They will provide guidance on the final disposal route.

• Arranging for Professional Disposal :

  • Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste.[8] Do not dispose of Lipid 7-1 waste down the drain or in the regular trash.[6][10]

Experimental Protocols

While specific experimental protocols for the disposal of Lipid 7-1 are not available, the general principle of chemical waste management applies. The key "experiment" in this context is the hazardous waste determination conducted by EHS professionals. This typically involves analyzing the chemical properties and potential environmental and health impacts of the waste material.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Lipid 7-1.

Lipid 7-1 Disposal Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. Lipid 7-1 | CAS 2795392-95-7 | Cayman Chemical | Biomol.com [biomol.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. ehs.ufl.edu [ehs.ufl.edu]
• 8. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 9. danielshealth.com [danielshealth.com]
• 10. cellgs.e2ecdn.co.uk [cellgs.e2ecdn.co.uk]

Essential Safety and Logistical Information for Handling Lipid 7-1

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to the Safe Handling, Use, and Disposal of Lipid 7-1.

This document provides crucial safety protocols and logistical plans for the handling of Lipid 7-1, an ionizable cationic lipid integral to nucleic acid delivery research. As a substance typically supplied in an ethanol (B145695) solution and considered hazardous, adherence to strict safety measures is paramount to ensure personnel safety and maintain a secure laboratory environment. This guide is intended to be a preferred resource, offering value beyond the product by fostering a culture of safety and responsibility in advanced laboratory settings.

Chemical and Physical Properties

A summary of the key properties of Lipid 7-1 is provided below to inform safe handling and storage procedures.

Property	Value	Source(s)
Chemical Name	nonyl 8-((6-((4,4-bis(((Z)-oct-5-en-1-yl)oxy)butanoyl)oxy)hexyl)(2-hydroxyethyl)amino)octanoate	[1]
CAS Number	2795392-95-7	[1][2]
Molecular Formula	C45H85NO7	[1][2]
Molecular Weight	752.18 g/mol	[1]
Formulation	Typically supplied as a solution in ethanol.	[2][3]
Storage	Store at -20°C.	[1][2]
Purity	≥98%	[1][2]
Appearance	Solution	[3]
Solubility	Soluble in ethanol.	[2]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Lipid 7-1 and its ethanol solvent, a comprehensive suite of personal protective equipment must be worn at all times.

PPE Category	Item	Specification	Rationale
Hand Protection	Nitrile Gloves	Chemically resistant, disposable.	To prevent skin contact with the lipid and ethanol.
Eye Protection	Safety Goggles	Tight-fitting, providing a seal around the eyes.	To protect against splashes of the solution.
Body Protection	Laboratory Coat	Flame-resistant, long-sleeved.	To protect skin and personal clothing from contamination.
Respiratory Protection	Fume Hood	All handling of Lipid 7-1 and its solutions should be performed in a certified chemical fume hood to prevent inhalation of vapors.

Experimental Protocol: Preparation of Lipid Nanoparticles for Nucleic Acid Transfection

This protocol outlines a general procedure for the formation of lipid nanoparticles (LNPs) using Lipid 7-1 for the purpose of nucleic acid delivery. This procedure should be adapted based on specific experimental requirements.

Materials:

• Lipid 7-1 in ethanol

• Helper lipids (e.g., DSPC, Cholesterol) in ethanol

• PEG-lipid (e.g., DMG-PEG 2000) in ethanol

• Nucleic acid (e.g., mRNA, siRNA) in a low pH buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Dialysis buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• Microfluidic mixing device or manual mixing setup

• Sterile, RNase-free consumables (e.g., microcentrifuge tubes, pipette tips)

Procedure:

• Preparation of Lipid Stock Solution:

  • In a certified chemical fume hood, combine the Lipid 7-1 solution with the helper lipid and PEG-lipid solutions in ethanol at the desired molar ratio. A common starting ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).[4]

  • The final total lipid concentration in the ethanol solution should be between 10-25 mg/mL.[5]

• Preparation of Nucleic Acid Solution:

  • Dilute the nucleic acid in the low pH buffer to the desired concentration (e.g., 0.2-0.5 mg/mL).[5]

• Formation of Lipid Nanoparticles:

  • Microfluidic Mixing (Recommended): Load the lipid-ethanol solution and the nucleic acid-buffer solution into separate syringes and connect them to the microfluidic mixing device. Pump the two solutions through the device at a specified flow rate ratio (e.g., 1:3 ethanol:aqueous).[5]

  • Manual Mixing: In a sterile, RNase-free tube, rapidly add the lipid-ethanol solution to the nucleic acid-buffer solution while vigorously mixing.

• Dialysis and Buffer Exchange:

  • Collect the resulting LNP suspension.

  • To remove the ethanol and raise the pH, dialyze the LNP suspension against a neutral pH buffer, such as PBS (pH 7.4), for at least 18 hours at 4°C.[5]

• Characterization and Storage:

  • Characterize the LNPs for size, polydispersity index (PDI), and encapsulation efficiency.

  • Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.

Operational and Disposal Plans

A clear and logical workflow is essential for the safe handling and disposal of Lipid 7-1 and any resulting waste.

Caption: Workflow for the safe handling and disposal of Lipid 7-1.

Disposal Plan:

• Liquid Waste: All liquid waste containing Lipid 7-1, ethanol, and other organic solvents must be collected in a designated, labeled hazardous waste container.[4] This waste should be disposed of through the institution's hazardous waste management program. Do not pour down the drain.

• Solid Waste: All contaminated solid waste, including gloves, pipette tips, and tubes, should be collected in a designated hazardous waste container. Depending on the nature of the experiment (e.g., use with infectious agents), this may need to be treated as biohazardous waste and autoclaved before final disposal.

• Sharps Waste: Needles, syringes, and other sharps must be disposed of in a designated sharps container.

• Decontamination: All work surfaces and equipment should be thoroughly decontaminated with an appropriate disinfectant after handling Lipid 7-1.

By adhering to these guidelines, researchers can safely and effectively utilize Lipid 7-1 in their work while minimizing risks to themselves and the environment.

References

• 1. tamiu.edu [tamiu.edu]
• 2. Biological Waste Guide | Environmental Health and Safety [ehs.uconn.edu]
• 3. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 5. benchchem.com [benchchem.com]